5-Bromo-4-methylthiophene-2-carboxylic acid

• CAS: 54796-53-1

Core Science & Biosynthesis

In-depth Technical Guide: Physical Properties of 5-Bromo-4-methylthiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Physical Properties of 5-Bromo-4-methylthiophene-2-carboxylic Acid

A detailed search for the physical properties of 5-Bromo-4-methylthiophene-2-carboxylic acid (CAS No. 5765-06-0) did not yield specific, experimentally determined quantitative data. Chemical databases and scientific publications do not currently list the melting point, boiling point, or solubility profiles for this compound. The information available is for structurally related but distinct molecules.

Given the absence of specific data, this guide provides detailed, standard experimental protocols that can be employed to determine these physical properties.

Data Presentation

As no quantitative data for 5-Bromo-4-methylthiophene-2-carboxylic acid has been found, a data table cannot be populated at this time. Researchers are encouraged to use the experimental protocols outlined below to generate this data.

Physical Property	Value	Experimental Conditions
Melting Point	Data not available
Boiling Point	Data not available
Solubility in Water	Data not available
Solubility in Organic Solvents	Data not available

Experimental Protocols

The following sections detail standard laboratory procedures for determining the melting point and solubility of a solid organic compound like 5-Bromo-4-methylthiophene-2-carboxylic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically 0.5-1°C) is characteristic of a pure substance.[1]

Methodology: Capillary Method using a Melting Point Apparatus

• Sample Preparation: A small amount of the crystalline 5-Bromo-4-methylthiophene-2-carboxylic acid is finely powdered.[1] A small quantity of the powder is then packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[1][2]

• Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting point apparatus.[3]

• Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, especially when approaching the anticipated melting point.[1]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range.[3]

• Purity Assessment: A broad melting range may indicate the presence of impurities.

Solubility Determination

Solubility provides insights into the polarity of a molecule and is crucial for applications in drug development and formulation.

Methodology: Qualitative Solubility Testing

• Solvent Selection: A range of solvents with varying polarities should be used. Common choices include water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.[4][5][6]

• Procedure:

  • To a series of labeled test tubes, add a small, measured amount (e.g., 10 mg) of 5-Bromo-4-methylthiophene-2-carboxylic acid.

  • To each tube, add a specific volume (e.g., 1 mL) of a chosen solvent.[6]

  • The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.[6]

  • Visual observation is used to determine if the solid has completely dissolved.

• Classification: The solubility can be qualitatively classified as:

  • Soluble: The entire solid dissolves.

  • Slightly soluble: A portion of the solid dissolves.

  • Insoluble: The solid does not appear to dissolve.[5]

• pH-Dependent Solubility: For a carboxylic acid, solubility in aqueous solutions of different pHs should be tested, for instance, in 5% aqueous sodium bicarbonate and 5% aqueous sodium hydroxide.[7][8] A reaction with sodium bicarbonate, indicated by the evolution of carbon dioxide gas, is a characteristic test for carboxylic acids.[7][8]

Mandatory Visualizations

As no specific signaling pathways or complex experimental workflows involving 5-Bromo-4-methylthiophene-2-carboxylic acid are described in the available literature, a generalized workflow for the determination of a physical property (melting point) is provided below.

Caption: Generalized workflow for determining the melting point of a solid organic compound.

Conclusion

While direct experimental data on the physical properties of 5-Bromo-4-methylthiophene-2-carboxylic acid are not currently available in the public domain, this guide provides robust, standard methodologies for their determination. The outlined protocols for melting point and solubility analysis are fundamental procedures in the characterization of new chemical entities. It is recommended that researchers working with this compound perform these experiments to establish its physicochemical profile, which is essential for its application in research and development.

References

• 1. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. pennwest.edu [pennwest.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scribd.com [scribd.com]
• 6. uoalfarahidi.edu.iq [uoalfarahidi.edu.iq]
• 7. www1.udel.edu [www1.udel.edu]
• 8. web.mnstate.edu [web.mnstate.edu]

An In-depth Technical Guide to 5-Bromo-4-methylthiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-4-methylthiophene-2-carboxylic acid, a heterocyclic compound of interest in chemical synthesis and drug discovery. This document consolidates available data on its chemical identity, properties, and potential applications, addressing the current landscape of information for researchers and developers in the pharmaceutical and chemical industries.

Chemical Identity and Structure

CAS Number: 54796-53-1

Molecular Formula: C₆H₅BrO₂S

Structure:

Caption: Chemical structure of 5-Bromo-4-methylthiophene-2-carboxylic acid.

Synonyms: 5-Bromo-4-methyl-2-thiophenecarboxylic acid

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-4-methylthiophene-2-carboxylic acid is presented in Table 1. This data is essential for understanding its behavior in various experimental settings.

Property	Value	Reference
Molecular Weight	221.07 g/mol	[1][2]
Predicted Boiling Point	322.4 ± 42.0 °C	[1]
Predicted Density	1.784 ± 0.06 g/cm³	[1]
Storage Conditions	2-8°C, inert atmosphere, keep in dark place	[2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid are not extensively reported in publicly available literature. However, synthetic routes can be inferred from methodologies used for structurally similar thiophene derivatives. A potential synthetic pathway is outlined below, based on established thiophene chemistry.

Logical Synthesis Workflow:

Caption: A plausible synthetic workflow for 5-Bromo-4-methylthiophene-2-carboxylic acid.

Note: This proposed pathway is illustrative. Researchers should consult specialized synthetic chemistry literature and databases for detailed reaction conditions and optimization.

Spectroscopic Data

Applications in Research and Drug Development

While specific biological activities or signaling pathway modulations for 5-Bromo-4-methylthiophene-2-carboxylic acid have not been detailed in the reviewed literature, its structural motifs are present in compounds with known pharmacological relevance. Thiophene-based carboxylic acids are versatile building blocks in medicinal chemistry.

Derivatives of the closely related compound, 5-bromothiophene-2-carboxylic acid, have been investigated for various therapeutic applications, including:

• Antibacterial Agents: Thiophene derivatives have been synthesized and evaluated for their in vitro antibacterial activity against various pathogens, including drug-resistant strains.

• Spasmolytic Activity: Certain thiophene-based compounds have shown potential as antispasmodic agents, which could be relevant for treating conditions like irritable bowel syndrome.

• Material Science: Thiophene derivatives are also utilized as precursors for organic semiconductors in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The presence of the bromine atom and the carboxylic acid group on the 4-methylthiophene scaffold of the title compound provides reactive handles for further chemical modifications, making it a potentially valuable intermediate for generating diverse chemical libraries for screening in drug discovery programs.

Logical Relationship for Potential Applications:

Caption: Potential research and development applications stemming from the core structure.

Conclusion

5-Bromo-4-methylthiophene-2-carboxylic acid (CAS 54796-53-1) is a chemical entity with potential for broader application in synthetic chemistry, medicinal chemistry, and material science. While detailed experimental data is currently sparse in publicly accessible literature, its structural features suggest it is a valuable building block. Further research is warranted to fully elucidate its synthetic accessibility, physicochemical properties, and biological activities to unlock its full potential for scientific and industrial applications. Researchers are encouraged to report their findings to enrich the collective understanding of this compound.

References

• 1. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 2. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Data of 5-Bromo-4-methylthiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available spectroscopic data for 5-Bromo-4-methylthiophene-2-carboxylic acid and its closely related isomers. Due to the limited availability of direct experimental spectra for 5-Bromo-4-methylthiophene-2-carboxylic acid, this document presents data from analogous compounds, namely 4-Bromo-5-methylthiophene-2-carboxylic acid and 5-Bromothiophene-2-carboxylic acid, to offer valuable comparative insights for researchers. This guide includes detailed experimental protocols for key spectroscopic techniques and summarizes quantitative data in structured tables. Furthermore, logical workflows for synthesis and analysis are visualized using the DOT language.

Introduction

5-Bromo-4-methylthiophene-2-carboxylic acid is a halogenated heterocyclic compound. Thiophene-based molecules are significant in medicinal chemistry and materials science. The presence of a bromine atom and a carboxylic acid group on the thiophene ring makes it a versatile building block for organic synthesis, particularly in the development of novel bioactive molecules and organic semiconductors. Accurate spectroscopic characterization is crucial for confirming the structure and purity of this and related compounds during synthesis and application.

Physicochemical Properties

A summary of the key physicochemical properties for 5-Bromo-4-methylthiophene-2-carboxylic acid and a closely related isomer are presented in Table 1.

Table 1: Physicochemical Properties of Bromo-methylthiophene-2-carboxylic Acid Isomers

Property	4-Bromo-5-methylthiophene-2-carboxylic acid
Molecular Formula	C₆H₅BrO₂S[1]
Molecular Weight	221.07 g/mol [1]
CAS Number	29421-99-6[1]

Spectroscopic Data

Direct experimental spectroscopic data for 5-Bromo-4-methylthiophene-2-carboxylic acid is sparse. Therefore, this section provides data for the closely related compound, 5-Bromothiophene-2-carboxylic acid, which serves as a valuable reference.

Mass Spectrometry

Mass spectrometry data for the parent compound, 5-Bromothiophene-2-carboxylic acid, is summarized in Table 2.

Table 2: Mass Spectrometry Data for 5-Bromothiophene-2-carboxylic acid

m/z	Interpretation
208	Molecular ion peak [M+H]⁺ (with ⁸¹Br)[2]
206	Molecular ion peak [M+H]⁺ (with ⁷⁹Br)[2]
191	Fragment ion [M-OH]⁺ (with ⁸¹Br)[2]
189	Fragment ion [M-OH]⁺ (with ⁷⁹Br)[3]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify functional groups present in a molecule. While a specific spectrum for 5-Bromo-4-methylthiophene-2-carboxylic acid is not available, the expected characteristic absorption bands based on its structure are listed in Table 3. A reference spectrum for 5-Bromothiophene-2-carboxylic acid is available through various chemical suppliers.[4]

Table 3: Expected Infrared Absorption Bands for 5-Bromo-4-methylthiophene-2-carboxylic acid

Wavenumber (cm⁻¹)	Functional Group	Vibration
2500-3300	O-H (Carboxylic Acid)	Stretching
1680-1710	C=O (Carboxylic Acid)	Stretching
1400-1440	C-O-H	Bending
1210-1320	C-O	Stretching
~3100	C-H (Thiophene ring)	Stretching
1000-1250	C-Br	Stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for elucidating the detailed structure of a molecule. Predicted ¹H NMR and ¹³C NMR chemical shifts for 5-Bromo-4-methylthiophene-2-carboxylic acid are provided based on established principles and data from similar compounds. A ¹³C NMR spectrum for 5-Bromothiophene-2-carboxylic acid has been reported.[2]

Table 4: Predicted ¹H NMR Chemical Shifts for 5-Bromo-4-methylthiophene-2-carboxylic acid in CDCl₃

Proton	Chemical Shift (δ, ppm)	Multiplicity
Thiophene-H	7.5 - 7.8	Singlet
Methyl-H	2.2 - 2.5	Singlet
Carboxyl-H	10 - 12	Broad Singlet

Table 5: Predicted ¹³C NMR Chemical Shifts for 5-Bromo-4-methylthiophene-2-carboxylic acid in CDCl₃

Carbon	Chemical Shift (δ, ppm)
C=O	165 - 175
Thiophene C-COOH	140 - 145
Thiophene C-Br	110 - 115
Thiophene C-CH₃	135 - 140
Thiophene C-H	130 - 135
CH₃	14 - 18

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are crucial for reproducibility and validation.

Synthesis of Thiophene Carboxylic Acids

The synthesis of halogenated thiophene carboxylic acids often involves the bromination of a corresponding thiophene precursor. For instance, a common route to a related compound, 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide, involves the bromination of 3-formyl-N-phenyl-5-propylthiophene-2-carboxamide using bromine in chloroform and acetic acid.[5] A similar approach could be adapted for the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid from 4-methylthiophene-2-carboxylic acid.

Caption: Synthetic workflow for 5-Bromo-4-methylthiophene-2-carboxylic acid.

Spectroscopic Analysis Workflow

The general workflow for the spectroscopic characterization of a synthesized compound like 5-Bromo-4-methylthiophene-2-carboxylic acid is outlined below.

Caption: Experimental workflow for spectroscopic analysis.

Mass Spectrometry (MS) Protocol

• Instrumentation : An Agilent 1100 LC/MSD Trap or similar instrument can be used.

• Ionization Mode : Electrospray Ionization (ESI) is common for such compounds.

• Sample Preparation : The sample is dissolved in a suitable solvent like methanol or acetonitrile at a concentration of approximately 1 mg/mL.

• Data Acquisition : Data is acquired in both positive and negative ion modes to observe the molecular ion and key fragments.

Infrared (IR) Spectroscopy Protocol

• Instrumentation : A Bruker Tensor 27 FT-IR spectrometer or equivalent is suitable.

• Technique : For solid samples, Attenuated Total Reflectance (ATR) or preparing a KBr pellet are common techniques.[6]

• Sample Preparation : For ATR, a small amount of the solid sample is placed directly on the crystal. For KBr, the sample is ground with potassium bromide and pressed into a thin pellet.

• Data Acquisition : The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Instrumentation : A Varian FT-80 or a modern 300 or 500 MHz NMR spectrometer.

• Solvent : Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common solvents.

• Sample Preparation : 5-10 mg of the sample is dissolved in approximately 0.5-0.7 mL of the deuterated solvent. Tetramethylsilane (TMS) is often used as an internal standard.

• Data Acquisition : ¹H and ¹³C NMR spectra are acquired. Additional experiments like COSY, HSQC, and HMBC can be performed for more detailed structural elucidation.

Conclusion

This technical guide has compiled the available and predicted spectroscopic data for 5-Bromo-4-methylthiophene-2-carboxylic acid. While direct experimental data remains limited, the information provided for closely related compounds, along with detailed experimental protocols, offers a solid foundation for researchers working with this and similar molecules. The provided workflows for synthesis and analysis aim to guide researchers in their experimental design and data interpretation. As new research emerges, it is anticipated that more comprehensive spectroscopic data for the title compound will become publicly available.

References

• 1. 4-Bromo-5-methylthiophene-2-carboxylic acid | C6H5BrO2S | CID 818889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Bromothiophene-2-carboxylic acid | C5H3BrO2S | CID 349115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 5-bromothiophene-2-carboxylate | C6H5BrO2S | CID 605713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Bromo-2-thiophenecarboxylic acid(7311-63-9) IR Spectrum [m.chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. spectrabase.com [spectrabase.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of 5-Bromo-4-methylthiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected ¹H Nuclear Magnetic Resonance (NMR) spectrum of 5-Bromo-4-methylthiophene-2-carboxylic acid. Due to the absence of a publicly available experimental spectrum for this specific compound, this guide presents a predicted spectrum based on established principles of NMR spectroscopy and data from closely related analogs. This information is crucial for the structural elucidation and purity assessment of this compound in research and development settings.

Predicted ¹H NMR Spectral Data

The anticipated ¹H NMR spectrum of 5-Bromo-4-methylthiophene-2-carboxylic acid is expected to exhibit three distinct signals. The chemical shifts (δ) are influenced by the electronic effects of the bromine atom, the carboxylic acid group, and the methyl group on the thiophene ring.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
-COOH	~11-13	Broad Singlet	1H	The chemical shift of the carboxylic acid proton is highly dependent on solvent and concentration. It is expected to be a broad signal that is exchangeable with D₂O.
H-3	~7.5 - 7.8	Singlet	1H	This proton is on the thiophene ring at the 3-position. The singlet multiplicity is due to the absence of adjacent protons for coupling. Its chemical shift is downfield due to the deshielding effect of the adjacent carboxylic acid group and the bromine atom.
-CH₃	~2.2 - 2.5	Singlet	3H	The methyl group protons at the 4-position are expected to appear as a sharp singlet in the aliphatic region of the spectrum.

Experimental Protocol for ¹H NMR Spectroscopy

The following is a generalized experimental protocol for acquiring the ¹H NMR spectrum of 5-Bromo-4-methylthiophene-2-carboxylic acid.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid 5-Bromo-4-methylthiophene-2-carboxylic acid.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a standard 5 mm NMR tube. The choice of solvent may affect the chemical shift of the carboxylic acid proton.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

2. NMR Spectrometer Setup:

• The spectrum should be acquired on a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• The spectrometer should be properly tuned and shimmed to ensure optimal magnetic field homogeneity.

• The sample temperature should be maintained at a constant value, typically 298 K (25 °C).

3. Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically used.

• Spectral Width: A spectral width of approximately 15 ppm, centered around 7-8 ppm, should be sufficient to cover all expected proton signals.

• Number of Scans: A sufficient number of scans (typically 16 to 64) should be acquired to achieve an adequate signal-to-noise ratio.

• Relaxation Delay (d1): A relaxation delay of 1-2 seconds between scans is recommended to allow for full relaxation of the protons.

• Acquisition Time (aq): An acquisition time of 2-4 seconds will provide good resolution.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift axis using the TMS signal at 0.00 ppm.

• Integrate the signals to determine the relative ratios of the different types of protons.

Visualization of Molecular Structure and ¹H NMR Connectivity

The following diagram illustrates the molecular structure of 5-Bromo-4-methylthiophene-2-carboxylic acid and highlights the protons that would be observed in a ¹H NMR spectrum.

Caption: Molecular structure and key proton assignments for ¹H NMR.

Reactivity of the bromine atom in 5-Bromo-4-methylthiophene-2-carboxylic acid

An In-depth Technical Guide on the Reactivity of the Bromine Atom in 5-Bromo-4-methylthiophene-2-carboxylic acid

Introduction

5-Bromo-4-methylthiophene-2-carboxylic acid is a substituted heterocyclic compound that serves as a versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its structure, featuring a thiophene ring functionalized with a reactive bromine atom, a methyl group, and a carboxylic acid, allows for a diverse range of chemical transformations. The reactivity of the carbon-bromine bond at the 5-position is of paramount importance, enabling the introduction of various substituents through cross-coupling and other reactions. This guide provides a comprehensive overview of the key reactions involving this bromine atom, complete with quantitative data, detailed experimental protocols, and process visualizations.

The strategic placement of the bromine atom, activated by the electron-rich thiophene ring, makes it an excellent handle for palladium-catalyzed cross-coupling reactions. These reactions are foundational for constructing complex molecular architectures, including biaryl and aryl-heteroaryl systems, which are common motifs in pharmaceuticals and organic electronic materials.[1][2]

Caption: Chemical structure of 5-Bromo-4-methylthiophene-2-carboxylic acid.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 5-position is highly susceptible to palladium-catalyzed cross-coupling reactions, which are among the most powerful methods for forming carbon-carbon and carbon-heteroatom bonds. The general utility of these reactions stems from their mild conditions and high functional group tolerance.[2]

Caption: General experimental workflow for cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone reaction for forming C(sp²)–C(sp²) bonds by reacting the aryl bromide with an organoboron compound, typically a boronic acid or ester. This reaction is widely used to synthesize biaryl compounds, which are prevalent in many pharmaceutical agents.[2][3][4] For 5-bromo-4-methylthiophene-2-carboxylic acid, the carboxylic acid group is often esterified prior to the coupling reaction to improve solubility and prevent side reactions.[2]

Caption: Diagram of the Suzuki-Miyaura cross-coupling reaction.

Table 1: Suzuki-Miyaura Coupling Reaction Data (Data adapted from analogous 5-bromothiophene-2-carboxylate systems)

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85-95	[5]
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5) / XPhos (3)	Cs₂CO₃	Dioxane	110	16	80-90	[5]
3	3-Pyridinylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	DME/H₂O	90	12	75-85	[2][5]
4	p-Tolylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	1,4-Dioxane/H₂O	90	8	~70	[6]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling (Adapted from studies on 5-bromothiophene-2-carboxylates[2][6])

• Esterification: To a solution of 5-bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in dichloromethane (DCM), add the desired alcohol (e.g., 2-ethylhexanol, 1.2 eq), N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq). Stir the mixture at room temperature for 4-6 hours. Filter the resulting dicyclohexylurea precipitate and concentrate the filtrate under reduced pressure to yield the ester.

• Coupling: In a round-bottom flask, combine the 5-bromo-4-methylthiophene-2-carboxylate ester (1.0 eq), the arylboronic acid (1.5 eq), palladium catalyst such as Pd(PPh₃)₄ (5 mol%), and a base like potassium carbonate (2.0 eq).

• Solvent and Degassing: Add a solvent mixture, typically 1,4-dioxane and water (4:1 ratio). Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to 90 °C and stir for 8-16 hours, monitoring progress by TLC.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-4-methylthiophene-2-carboxylate.[2]

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)–C(sp) bond between the aryl bromide and a terminal alkyne. This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and a base, such as an amine.[7][8] This method is invaluable for synthesizing conjugated enynes and aryl alkynes, which are important precursors in materials science and for further synthetic transformations.

Caption: Diagram of the Sonogashira cross-coupling reaction.

Table 2: Sonogashira Coupling Reaction Data (Data from representative protocols for aryl bromides)

Entry	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	65	85-95	[5]
2	Trimethylsilylacetylene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (2)	TEA/THF	45	12	83	[9]
3	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine	DMF	80	80-90	General Protocol

Experimental Protocol: General Procedure for Sonogashira Coupling (Adapted from a standard procedure[5][9])

• Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the 5-bromo-4-methylthiophene-2-carboxylate ester (1.0 eq), palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and copper(I) iodide (4 mol%).

• Reagents: Add an anhydrous solvent such as THF, followed by a base (e.g., triethylamine, 3.0 eq). Finally, add the terminal alkyne (1.2-1.5 eq).

• Reaction: Stir the mixture at the appropriate temperature (ranging from room temperature to 80 °C) for 4-24 hours until the starting material is consumed (monitored by TLC).

• Workup: Cool the reaction mixture, filter it through a pad of celite to remove the catalyst, and rinse with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[10] This reaction couples the aryl bromide with a primary or secondary amine, providing a powerful and general method for the synthesis of aryl amines.[11][12] This is particularly useful in drug development, where the aryl amine moiety is a common pharmacophore.

Caption: Diagram of the Buchwald-Hartwig amination reaction.

Table 3: Buchwald-Hartwig Amination Reaction Data (Data from representative protocols for aryl bromides)

Entry	Amine	Catalyst / Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Morpholine	Pd(OAc)₂ (2) / XPhos (4)	K₃PO₄	Toluene	100	90-98	[12]
2	Aniline	Pd₂(dba)₃ (1.5) / BINAP (3)	NaOt-Bu	Toluene	80	85-95	[10]
3	Benzophenone Imine*	Pd(OAc)₂ (2) / XPhos (4)	KOt-Bu	Toluene	110	80-90	[12]

*Benzophenone imine is used as an ammonia equivalent; the product is hydrolyzed to yield the primary amine.[10]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination (Adapted from established methodologies[12])

• Setup: In an oven-dried Schlenk tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu, 1.4 eq).

• Reagents: Add the 5-bromo-4-methylthiophene-2-carboxylate ester (1.0 eq) and the amine (1.2 eq).

• Solvent: Add a dry, deoxygenated solvent such as toluene or dioxane.

• Reaction: Seal the tube and heat the reaction mixture in an oil bath at 80-110 °C for 12-24 hours.

• Workup: After cooling, dilute the mixture with ether or ethyl acetate, and filter through a plug of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the residue by column chromatography to yield the aminated product.

Halogen-Metal Exchange

Beyond palladium catalysis, the bromine atom can be replaced via halogen-metal exchange to form a potent organometallic nucleophile. Reacting 5-bromo-4-methylthiophene-2-carboxylic acid with a strong organolithium reagent like n-butyllithium (n-BuLi) at low temperatures results in the formation of a thienyllithium species. This intermediate can then be quenched with various electrophiles to introduce a wide range of functional groups at the 5-position.[13][14]

Caption: Halogen-metal exchange followed by electrophilic quench.

Experimental Protocol: Lithiation and Quench with an Electrophile (Adapted from a procedure for a similar substrate[13])

• Setup: Dissolve 5-bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (2.2 eq, as a solution in hexanes) dropwise via syringe, maintaining the temperature at -78 °C. The first equivalent deprotonates the carboxylic acid, and the second performs the halogen-metal exchange. Stir the mixture at this temperature for 30-60 minutes.

• Electrophilic Quench: Add a solution of the desired electrophile (e.g., dry carbon dioxide gas bubbled through the solution, or an aldehyde/ketone in THF) to the reaction mixture at -78 °C.

• Warming and Workup: Allow the reaction to slowly warm to room temperature. Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

• Extraction: Acidify the aqueous layer with 1M HCl and extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via recrystallization or column chromatography.

Conclusion

The bromine atom of 5-bromo-4-methylthiophene-2-carboxylic acid is a key functional handle that provides access to a vast array of derivatives. Its reactivity in palladium-catalyzed Suzuki, Sonogashira, and Buchwald-Hartwig couplings, as well as in halogen-metal exchange reactions, makes it an exceptionally valuable building block for researchers in drug discovery and materials science. The ability to selectively functionalize the 5-position of the thiophene ring allows for the systematic modification of molecular properties, facilitating the development of novel compounds with tailored biological or physical characteristics. The protocols and data summarized in this guide serve as a foundational resource for the strategic application of this versatile reagent in complex organic synthesis.

References

• 1. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 2. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids [organic-chemistry.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. rsc.org [rsc.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 12. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 13. 4-BROMO-5-METHYL-2-THIOPHENECARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 14. mdpi.com [mdpi.com]

The Diverse Biological Activities of Thiophene-Based Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The thiophene ring, a five-membered sulfur-containing heterocycle, is a privileged scaffold in medicinal chemistry, underpinning the structure of numerous compounds with a broad spectrum of biological activities.[1][2][3] Its unique electronic properties and ability to engage in various molecular interactions have made it a focal point for the design and development of novel therapeutic agents.[1][2] This technical guide provides an in-depth overview of the significant biological activities of thiophene-based compounds, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. The content herein is curated to provide researchers, scientists, and drug development professionals with a comprehensive resource, including quantitative data, detailed experimental protocols, and visual representations of key cellular pathways and workflows.

Anticancer Activity of Thiophene Derivatives

Thiophene-containing molecules have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines.[4][5] The mechanism of their antitumor action is multifaceted, often involving the inhibition of key enzymes and signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[2][3]

Quantitative Anticancer Data

The anticancer efficacy of thiophene derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of a cancer cell population. A lower IC50 value indicates greater potency. The following table summarizes the IC50 values for a selection of thiophene-based compounds against various cancer cell lines.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound 2b	Hep3B (Liver)	5.46	Doxorubicin	-
Compound 2d	Hep3B (Liver)	8.85	Doxorubicin	-
Compound 2e	Hep3B (Liver)	12.58	Doxorubicin	-
Compound 480	HeLa (Cervical)	12.61 (µg/mL)	Paclitaxel	>33.42 (µg/mL)
Compound 480	HepG2 (Liver)	33.42 (µg/mL)	Paclitaxel	>33.42 (µg/mL)
Thiophene 5	HepG-2 (Liver)	7.46 (µg/mL)	-	-
Thiophene 5	HCT 116 (Colon)	12.60 (µg/mL)	-	-

Data compiled from multiple sources.[6][7][8][9]

Key Signaling Pathways in Thiophene-Mediated Anticancer Activity

Many thiophene derivatives exert their anticancer effects by modulating critical signaling pathways that are often dysregulated in cancer. Two of the most important pathways are the PI3K/Akt and MAPK/ERK pathways, which regulate cell growth, proliferation, and survival.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial intracellular cascade that promotes cell survival and growth.[1][10][11][12][13] Its aberrant activation is a common feature in many cancers.[12] Thiophene-based compounds have been developed to inhibit this pathway at various nodes.

Caption: PI3K/Akt signaling pathway and points of inhibition by thiophene derivatives.

MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is another critical regulator of cell proliferation and survival.[14] Its dysregulation is also a hallmark of many cancers. Certain thiophene derivatives have been shown to inhibit this pathway, leading to reduced cancer cell growth.[15]

Caption: MAPK/ERK signaling pathway with potential inhibition sites for thiophene compounds.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[15][16][17][18][19]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[15][17] The amount of formazan produced is directly proportional to the number of living cells. The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically.

Procedure:

• Cell Seeding:

  • Plate cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the thiophene-based test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, carefully remove the medium containing the test compound.

  • Add 100 µL of fresh serum-free medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization and Absorbance Measurement:

  • Carefully remove the MTT-containing medium without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Gently pipette to dissolve the formazan crystals completely.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value.

Antimicrobial Activity of Thiophene Derivatives

Thiophene-based compounds have emerged as a promising class of antimicrobial agents with activity against a broad spectrum of bacteria and fungi.[20] Their mechanisms of action often involve the disruption of essential cellular processes in microorganisms, such as DNA replication, cell wall synthesis, or key enzymatic activities.[21]

Quantitative Antimicrobial Data

The antimicrobial efficacy of thiophene derivatives is commonly determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism. A lower MIC value indicates greater antimicrobial potency. The table below presents the MIC values of selected thiophene compounds against various microbial strains.

Compound ID	S. aureus (ATCC 29213) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	P. aeruginosa (ATCC 27853) MIC (µg/mL)	C. albicans (ATCC 90028) MIC (µg/mL)
Thiophene-A	8	16	32	>64
Thiophene-B	4	8	16	32
Thiophene-C	16	32	64	>64
Compound 25	16	-	-	16
Compound 26	16	-	-	16
Ciprofloxacin	0.5	0.25	1	NA
Fluconazole	NA	NA	NA	2

Data compiled from multiple sources.[22] NA: Not Applicable

Experimental Protocol: Agar Well Diffusion Assay

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity of a substance.

Principle: An antimicrobial agent diffuses from a well through a solidified agar medium that has been seeded with a target microorganism. If the agent is effective, it will inhibit the growth of the microorganism, resulting in a clear zone of inhibition around the well. The diameter of this zone is proportional to the antimicrobial activity of the substance.

Procedure:

• Preparation of Inoculum:

  • Prepare a standardized suspension of the target microorganism (e.g., to a 0.5 McFarland turbidity standard).

• Inoculation of Agar Plates:

  • Using a sterile cotton swab, evenly spread the microbial inoculum over the entire surface of a sterile Mueller-Hinton agar plate to create a uniform lawn of bacteria.

• Well Creation:

  • Using a sterile cork borer (e.g., 6-8 mm in diameter), create wells in the agar plate.

• Application of Test Compound:

  • Carefully pipette a fixed volume (e.g., 50-100 µL) of the thiophene test compound solution (at a known concentration) into each well.

  • Include a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the compound) in separate wells.

• Incubation:

  • Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (in millimeters) around each well.

  • A larger zone of inhibition indicates greater antimicrobial activity.

Caption: Experimental workflow for the agar well diffusion assay.

Anti-inflammatory Activity of Thiophene Derivatives

Chronic inflammation is a key pathological feature of numerous diseases, including arthritis, inflammatory bowel disease, and certain types of cancer.[1][3] Thiophene-based compounds have demonstrated significant anti-inflammatory properties, often through the inhibition of pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).[1][2][3]

Quantitative Anti-inflammatory Data

The in vivo anti-inflammatory activity of thiophene derivatives is frequently evaluated using the carrageenan-induced paw edema model in rodents. The efficacy is measured as the percentage of edema inhibition compared to a control group.

Compound ID	Dose (mg/kg)	Inhibition of Edema (%)	Reference Compound	Dose (mg/kg)	Inhibition of Edema (%)
Compound 15	50	58.46	Indomethacin	-	47.73
Compound 16	-	48.94	Sodium Diclofenac	-	-
Compound 17	-	47.00	Sodium Diclofenac	-	-
Compound 18	-	30.00	-	-	-
Compound 4e	100	91.72	Diclofenac	10	83.44
Compound 4h	100	91.72	Diclofenac	10	83.44

Data compiled from multiple sources.[10][15][17]

Experimental Protocol: Carrageenan-Induced Paw Edema Assay

This in vivo model is a standard method for screening the acute anti-inflammatory activity of new compounds.[4][11][16][20]

Principle: Subplantar injection of carrageenan, a phlogistic agent, into the paw of a rodent induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize rodents (rats or mice) to the laboratory conditions for at least one week.

  • Divide the animals into groups (e.g., control, standard drug, and test compound groups).

• Compound Administration:

  • Administer the thiophene test compound orally or intraperitoneally at a predetermined dose.

  • Administer the vehicle (e.g., saline or a suitable solvent) to the control group and a standard anti-inflammatory drug (e.g., indomethacin or diclofenac) to the standard group.

• Induction of Edema:

  • After a specific period (e.g., 30-60 minutes) following compound administration, inject a small volume (e.g., 0.1 mL) of a 1% carrageenan solution into the subplantar region of the right hind paw of each animal.

• Measurement of Paw Volume:

  • Measure the paw volume of each animal using a plethysmometer at time 0 (immediately before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point.

  • Determine the percentage inhibition of edema for the treated groups compared to the control group using the following formula:

    • % Inhibition = [(Vc - Vt) / Vc] x 100

    • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Investigating Molecular Mechanisms: Western Blot Analysis

To elucidate the specific molecular targets and signaling pathways affected by thiophene-based compounds, Western blotting is an indispensable technique.[14] It allows for the detection and quantification of specific proteins, including their phosphorylated (activated) forms, in cell lysates.

Experimental Workflow: Western Blot for MAPK/ERK Pathway Modulation

The following diagram illustrates a typical workflow for investigating the effect of a thiophene derivative on the phosphorylation of ERK in the MAPK pathway.[14]

References

• 1. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. phytopharmajournal.com [phytopharmajournal.com]
• 7. MAPK/ERK signaling blocks ectopic H3K9me3 heterochromatin formation to confer mesoderm and endoderm developmental competence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. inotiv.com [inotiv.com]
• 10. researchgate.net [researchgate.net]
• 11. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijbcp.com [ijbcp.com]
• 14. researchgate.net [researchgate.net]
• 15. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. rsc.org [rsc.org]
• 17. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 21. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]

The Emerging Potential of 5-Bromo-4-methylthiophene-2-carboxylic Acid in Medicinal Chemistry: A Technical Guide

Introduction

In the landscape of modern drug discovery, heterocyclic scaffolds are of paramount importance, providing the structural foundation for a vast array of therapeutic agents. Among these, thiophene-based molecules have garnered significant interest due to their versatile chemical reactivity and diverse biological activities. This technical guide delves into the potential applications of 5-Bromo-4-methylthiophene-2-carboxylic acid in medicinal chemistry. While direct experimental data on this specific molecule is nascent, its structural similarity to the well-studied 5-Bromothiophene-2-carboxylic acid allows for a robust extrapolation of its potential as a valuable building block in the synthesis of novel therapeutics. The strategic placement of the bromine atom and the carboxylic acid group on the thiophene ring provides two reactive handles for a variety of chemical modifications, making it an attractive starting point for generating diverse chemical libraries. The additional 4-methyl group can further modulate the physicochemical properties of its derivatives, potentially enhancing metabolic stability, lipophilicity, and target engagement. This guide will explore the synthetic versatility and promising pharmacological activities of derivatives of the parent compound, 5-Bromothiophene-2-carboxylic acid, to illuminate the prospective applications of its 4-methyl analog in drug development.

Synthetic Versatility: A Scaffold for Derivatization

5-Bromo-4-methylthiophene-2-carboxylic acid serves as a versatile scaffold for the synthesis of a wide range of derivatives. The presence of the carboxylic acid group at the 2-position and a bromine atom at the 5-position allows for orthogonal chemical modifications. The carboxylic acid can be readily converted into esters, amides, and other functional groups, while the bromine atom is amenable to various cross-coupling reactions, most notably the Suzuki-Miyaura cross-coupling.[1]

Key Synthetic Transformations:

• Esterification and Amidation: The carboxylic acid moiety can be activated and reacted with various alcohols or amines to produce a library of ester and amide derivatives. This is a common strategy to improve cell permeability and modulate the pharmacokinetic profile of a lead compound.

• Suzuki-Miyaura Cross-Coupling: The bromine atom at the 5-position is a key functional group for carbon-carbon bond formation. Palladium-catalyzed Suzuki-Miyaura cross-coupling with a variety of arylboronic acids allows for the introduction of diverse aryl and heteroaryl substituents, significantly expanding the chemical space accessible from this scaffold.[2]

Potential Pharmacological Applications

Based on the biological activities reported for derivatives of the closely related 5-Bromothiophene-2-carboxylic acid, the 4-methyl analog is a promising scaffold for the development of agents targeting a range of therapeutic areas.

Spasmolytic Activity

Derivatives of 5-bromothiophene-2-carboxylic acid have shown potent spasmolytic (antispasmodic) effects, suggesting their potential for the treatment of conditions like irritable bowel syndrome (IBS).[1][2] A study on a series of phenethyl 5-arylthiophene-2-carboxylates, synthesized from 5-bromothiophene-2-carboxylic acid, demonstrated complete relaxation of K+ induced contractions in isolated rat duodenum.[2] The introduction of various aryl groups via Suzuki coupling allows for the fine-tuning of this activity.

Antibacterial Activity

Thiophene-based compounds have been investigated for their antibacterial properties.[3] Notably, derivatives of 5-bromothiophene-2-carboxylic acid have demonstrated promising in vitro activity against extensively drug-resistant (XDR) Salmonella Typhi.[1] One study reported the synthesis of 2-ethylhexyl 5-arylthiophene-2-carboxylates, with one analog exhibiting superior efficacy compared to the standard antibiotic ciprofloxacin.[4] This highlights the potential of this scaffold in combating antibiotic resistance.

Quantitative Data

The following tables summarize the quantitative data available for derivatives of the parent compound, 5-Bromothiophene-2-carboxylic acid. This data provides a benchmark for the potential efficacy of derivatives of 5-Bromo-4-methylthiophene-2-carboxylic acid.

Compound ID	Structure	Spasmolytic Activity (EC50 in µM) [95% CI]
10b	Phenethyl 5-(4-chlorophenyl)thiophene-2-carboxylate	2.13 [1.32–3.46]
10c	Phenethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate	3.14 [1.68–6.06]
10d	Phenethyl 5-(3,4-dichlorophenyl)thiophene-2-carboxylate	1.26 [0.64–2.67]
10e	Phenethyl 5-(4-nitrophenyl)thiophene-2-carboxylate	2.89 [2.02–4.06]
Table 1: Spasmolytic activity of phenethyl 5-arylthiophene-2-carboxylate derivatives on K+ (80 mM)-induced contractions in isolated rat duodenum.[2]

Compound ID	Structure	Antibacterial Activity (MIC in µg/mL) against XDR S. Typhi
4F	2-ethylhexyl 5-(p-tolyl)thiophene-2-carboxylate	3.125
Ciprofloxacin	(Reference Antibiotic)	>32
Ceftriaxone	(Reference Antibiotic)	>128
Table 2: Minimum Inhibitory Concentration (MIC) of a 2-ethylhexyl 5-arylthiophene-2-carboxylate derivative against extensively drug-resistant (XDR) Salmonella Typhi.[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. The following are key experimental protocols for the synthesis of derivatives from 5-Bromothiophene-2-carboxylic acid.

General Procedure for Esterification

To a solution of 5-bromothiophene-2-carboxylic acid in dichloromethane (DCM), an appropriate alcohol (e.g., amyl alcohol or 2-ethyl hexanol) is added.[2][4] N,N'-dicyclohexylcarbodiimide (DCC) is then added as a coupling reagent, along with a catalytic amount of 4-dimethylaminopyridine (DMAP).[2][4] The reaction mixture is stirred at room temperature until completion. The resulting ester is then purified using appropriate chromatographic techniques.

General Procedure for Suzuki Cross-Coupling

The 5-bromo-thiophene-2-carboxylate derivative is dissolved in a suitable solvent system, such as a mixture of 1,4-dioxane and water.[2][4] An arylboronic acid, a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., sodium carbonate) are added to the solution.[2] The reaction mixture is heated under an inert atmosphere until the starting material is consumed. The product is then extracted and purified by column chromatography.

Visualizing Synthetic Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the key synthetic pathways and logical relationships in the derivatization of the 5-Bromo-4-methylthiophene-2-carboxylic acid scaffold.

Synthetic pathways for derivatization.

Logical flow from scaffold to therapeutic potential.

Conclusion and Future Directions

While direct experimental evidence for the medicinal chemistry applications of 5-Bromo-4-methylthiophene-2-carboxylic acid is still emerging, the extensive research on its parent compound, 5-Bromothiophene-2-carboxylic acid, provides a strong foundation for its potential. The synthetic tractability of this scaffold, coupled with the demonstrated potent biological activities of its derivatives, positions 5-Bromo-4-methylthiophene-2-carboxylic acid as a highly promising starting point for the development of novel therapeutics, particularly in the areas of gastrointestinal disorders and infectious diseases. Future research should focus on the synthesis and biological evaluation of a diverse library of derivatives of 5-Bromo-4-methylthiophene-2-carboxylic acid to validate its inferred potential and to explore new therapeutic applications. The strategic inclusion of the 4-methyl group may offer advantages in terms of potency, selectivity, and pharmacokinetic properties, making this an exciting area for further investigation in drug discovery.

References

• 1. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 2. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Solubility of 5-Bromo-4-methylthiophene-2-carboxylic Acid in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 5-Bromo-4-methylthiophene-2-carboxylic acid. Due to a lack of specific quantitative solubility data in publicly available literature, this document focuses on qualitative solubility information inferred from synthetic and purification procedures. Furthermore, a comprehensive, generalized experimental protocol for determining the solubility of a solid organic compound is provided to enable researchers to generate quantitative data in their own laboratory settings.

Qualitative Solubility of 5-Bromo-4-methylthiophene-2-carboxylic Acid

The following table summarizes the qualitative solubility of 5-Bromo-4-methylthiophene-2-carboxylic acid in various organic solvents, as inferred from documented scientific literature. The compound's use in a solvent for a reaction or purification step implies at least moderate solubility under those conditions.

Solvent	Solubility Class	Context of Use
Acetonitrile	Likely Soluble	Used as a solvent for synthesis.[1]
Hexane:Ethyl Acetate Mixtures	Likely Soluble	Used as the eluent in medium pressure liquid chromatography (MPLC) for purification, indicating solubility in this non-polar to polar solvent gradient.[1]
Dichloromethane (DCM)	Likely Soluble	Mentioned as a solvent for the solubilization of the compound.
Benzene	Likely Soluble	Used as a solvent in a reaction involving the compound.[1]

Note: "Likely Soluble" indicates that while precise quantitative data is unavailable, the compound's successful use in the specified solvent system for synthesis or purification suggests a significant degree of dissolution.

Experimental Protocol for Solubility Determination

The following is a generalized, robust protocol for determining the solubility of a solid organic compound like 5-Bromo-4-methylthiophene-2-carboxylic acid in various organic solvents. This method is based on the principle of creating a saturated solution and then determining the concentration of the solute.

Materials and Equipment:

• 5-Bromo-4-methylthiophene-2-carboxylic acid (solute)

• Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane)

• Analytical balance (accurate to ±0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Thermostatically controlled shaker or incubator

• Syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

• Syringes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical instrument (e.g., UV-Vis spectrophotometer)

Procedure:

• Preparation of Standard Solutions:

  • Accurately weigh a known mass of 5-Bromo-4-methylthiophene-2-carboxylic acid and dissolve it in a known volume of a suitable solvent (in which it is freely soluble) to prepare a stock solution of known concentration.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution. These will be used to create a calibration curve.

• Sample Preparation for Solubility Measurement:

  • Add an excess amount of 5-Bromo-4-methylthiophene-2-carboxylic acid to a vial. The excess is crucial to ensure a saturated solution is formed.

  • Accurately pipette a known volume of the desired organic solvent into the vial.

  • Tightly cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the solution is saturated. The time required may vary depending on the compound and solvent.

• Sample Collection and Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully draw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid particles.

  • Dilute the filtered, saturated solution with a known volume of a suitable solvent to bring the concentration within the range of the calibration curve.

• Analysis:

  • Analyze the prepared standard solutions and the diluted sample solutions using a suitable analytical method (e.g., HPLC).

  • For HPLC analysis, inject a known volume of each standard and sample onto the column and record the peak area.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

  • Use the equation of the calibration curve to determine the concentration of the diluted sample solution.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor. This value represents the solubility of 5-Bromo-4-methylthiophene-2-carboxylic acid in the tested solvent at the specified temperature.

Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the characterization of a newly synthesized chemical compound, highlighting the importance of solubility assessment in the overall process.

Caption: Workflow for New Compound Characterization.

This guide provides a foundational understanding of the solubility characteristics of 5-Bromo-4-methylthiophene-2-carboxylic acid and a practical framework for its quantitative determination. For drug development professionals, understanding and quantifying solubility is a critical step in formulation and preclinical development.

References

• 1. Potent New Small-Molecule Inhibitor of Botulinum Neurotoxin Serotype A Endopeptidase Developed by Synthesis-Based Computer-Aided Molecular Design - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Cross-Coupling of 5-Bromothiophene-2-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the Suzuki-Miyaura cross-coupling reaction utilizing 5-bromothiophene-2-carboxylic acid and its derivatives. The Suzuki coupling is a powerful and versatile method for the formation of carbon-carbon bonds, which is essential in the synthesis of biaryl and heteroaryl compounds prevalent in medicinal chemistry and materials science.[1][2] Thiophene-containing molecules are significant pharmacophores, and this protocol offers a robust starting point for the synthesis of novel thiophene-based compounds.[3]

General Reaction Scheme

The Suzuki-Miyaura cross-coupling reaction involves the palladium-catalyzed reaction between an organohalide and an organoboron compound in the presence of a base.[2] In this specific application, a 5-bromothiophene-2-carboxylic acid derivative is coupled with an aryl or heteroaryl boronic acid to yield the corresponding 5-arylthiophene-2-carboxylic acid derivative.

Caption: General scheme of the Suzuki cross-coupling reaction.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the Suzuki cross-coupling of various 5-bromothiophene-2-carboxylic acid derivatives with different arylboronic acids. The choice of catalyst, base, and solvent system can significantly impact the reaction outcome.[1][4][5]

Table 1: Reaction Conditions for Suzuki Coupling of Pentyl 5-bromothiophene-2-carboxylate [5][6]

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	16	71.5
4-Methylphenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	16	75
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	16	80.2
4-Chlorophenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	16	65
3,4-Dichlorophenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	16	70.2

Table 2: Reaction Conditions for Suzuki Coupling of Phenethyl 5-bromothiophene-2-carboxylate [5][6]

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	Toluene	90	16	68
4-Methylphenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	Toluene	90	16	66
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	Toluene	90	16	69
3,4-Dichlorophenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	Toluene	90	16	56
4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	Toluene	90	16	55
Naphthalen-1-ylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	Toluene	90	16	63

Table 3: Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides [7]

Arylboronic Acid/Pinacol Ester	Catalyst (mol%)	Base	Solvent	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	72
4-Tolylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	65
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	68
4-Formylphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	55
4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	41
Thiophen-2-ylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	58

Experimental Protocols

The following protocols are generalized from established methods and may require optimization for specific substrates and desired outcomes.[1][6][7][8]

Protocol 1: Suzuki Coupling of Esterified 5-Bromothiophene-2-carboxylic Acid

This protocol is adapted from the synthesis of pentyl 5-arylthiophene-2-carboxylate derivatives.[5][6]

Materials:

• Pentyl 5-bromothiophene-2-carboxylate (1.0 eq)

• Arylboronic acid (1.1 - 1.5 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Potassium phosphate (K₃PO₄) (2.0 eq)

• 1,4-Dioxane and Water (4:1 ratio, degassed)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried Schlenk flask, add pentyl 5-bromothiophene-2-carboxylate, the corresponding arylboronic acid, and potassium phosphate.

• Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.

• Add the Pd(PPh₃)₄ catalyst to the flask.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki Coupling for Amide Derivatives

This protocol is based on the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides.[7]

Materials:

• 5-Bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide (1.0 eq)

• Arylboronic acid or pinacol ester (1.2 eq)

• Pd(PPh₃)₄ (3 mol%)

• Potassium phosphate (K₃PO₄) (2.0 eq)

• 1,4-Dioxane (degassed)

• Nitrogen or Argon atmosphere

Procedure:

• In a reaction vessel, combine 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide, the arylboronic acid/pinacol ester, and potassium phosphate.

• Evacuate and backfill the vessel with an inert gas.

• Add the Pd(PPh₃)₄ catalyst.

• Add degassed 1,4-dioxane.

• Heat the mixture to 90 °C and stir for the appropriate time (typically 12-18 hours).

• Follow the reaction progress using TLC.

• After cooling, dilute the mixture with an organic solvent and filter through Celite to remove the catalyst.

• Wash the organic layer with water and brine, then dry over anhydrous MgSO₄.

• Remove the solvent in vacuo.

• Purify the residue by column chromatography to obtain the desired product.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the Suzuki cross-coupling reaction in a laboratory setting.

Caption: A typical experimental workflow for a Suzuki coupling reaction.

Catalytic Cycle

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction is a fundamental concept for understanding the reaction mechanism.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 3,4-Biaryl-2,5-Dichlorothiophene through Suzuki Cross-Coupling and Theoretical Exploration of Their Potential Applications as Nonlinear Optical Materials [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]

Application Note: Esterification of 5-Bromo-4-methylthiophene-2-carboxylic acid using DCC and DMAP

For Researchers, Scientists, and Drug Development Professionals

Introduction

The esterification of carboxylic acids is a fundamental transformation in organic synthesis, crucial for the development of new pharmaceuticals and functional materials. The Steglich esterification, utilizing N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst, is a mild and efficient method for the synthesis of esters, particularly for substrates that are sensitive to harsh acidic or basic conditions. This application note provides a detailed protocol for the esterification of 5-Bromo-4-methylthiophene-2-carboxylic acid with a generic alcohol (R-OH) using DCC and DMAP. Thiophene derivatives are important scaffolds in medicinal chemistry, and the ability to functionalize them through esterification opens avenues for creating diverse compound libraries for drug discovery.

The reaction proceeds through the activation of the carboxylic acid by DCC to form a highly reactive O-acylisourea intermediate. DMAP then acts as a nucleophilic catalyst, reacting with the intermediate to form a reactive acyl-pyridinium species, which is subsequently attacked by the alcohol to yield the desired ester and N,N'-dicyclohexylurea (DCU), a byproduct that precipitates out of many common reaction solvents.

Reaction Scheme

Caption: General reaction scheme for the esterification.

Experimental Protocol

This protocol is adapted from established procedures for the esterification of similar thiophene carboxylic acids.[1]

Materials:

• 5-Bromo-4-methylthiophene-2-carboxylic acid

• Alcohol (R-OH)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Filtration apparatus (e.g., Büchner funnel and filter paper)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the carboxylic acid in anhydrous dichloromethane (DCM). The volume of DCM should be sufficient to fully dissolve the starting material (e.g., 10-20 mL per mmol of carboxylic acid).

• Addition of Alcohol and Catalyst: To the stirred solution, add the alcohol (1.1 - 1.5 eq) followed by a catalytic amount of DMAP (0.1 - 0.2 eq).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of DCC: While maintaining the temperature at 0 °C, add DCC (1.1 eq) to the reaction mixture portion-wise over 5-10 minutes. A white precipitate of N,N'-dicyclohexylurea (DCU) may begin to form.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up - Filtration: Once the reaction is complete, filter the mixture through a fritted glass funnel or a Büchner funnel to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Work-up - Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer successively with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude ester can be further purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure product.

Quantitative Data

The following table provides representative quantitative data for a typical esterification reaction based on the esterification of the analogous 5-bromothiophene-2-carboxylic acid.[1] Actual results may vary depending on the specific alcohol used and reaction conditions.

Parameter	Value
5-Bromo-4-methylthiophene-2-carboxylic acid	1.0 mmol (1.0 eq)
Alcohol (R-OH)	1.2 mmol (1.2 eq)
DCC	1.1 mmol (1.1 eq)
DMAP	0.1 mmol (0.1 eq)
Anhydrous Dichloromethane (DCM)	15 mL
Reaction Temperature	0 °C to Room Temperature
Reaction Time	18 hours
Typical Yield	70-85%

Visualizations

Experimental Workflow

Caption: Esterification experimental workflow.

Signaling Pathway (Reaction Mechanism)

Caption: Simplified reaction mechanism pathway.

References

• 1. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 5-arylthiophene-2-carboxylates from 5-Bromo-4-methylthiophene-2-carboxylic acid

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 5-arylthiophene-2-carboxylates, valuable scaffolds in medicinal chemistry and materials science. The described two-step methodology commences with the esterification of 5-bromo-4-methylthiophene-2-carboxylic acid, followed by a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction with a variety of arylboronic acids. Detailed experimental protocols for both steps are provided, along with a summary of reaction yields for the synthesis of a diverse library of 5-aryl-4-methylthiophene-2-carboxylates. This guide is intended to equip researchers with the necessary information to successfully synthesize these important compounds for applications in drug discovery and development.

Introduction

Thiophene derivatives are a prominent class of heterocyclic compounds widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The 5-arylthiophene-2-carboxylate core, in particular, serves as a key structural motif in numerous pharmacologically active molecules.[3] The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, and it has become a cornerstone of modern organic synthesis for creating biaryl structures.[4][5] This application note details a robust and reproducible two-step synthesis of 5-aryl-4-methylthiophene-2-carboxylates, starting from the readily available 5-bromo-4-methylthiophene-2-carboxylic acid. The initial esterification of the carboxylic acid is a crucial step to prevent potential side reactions during the subsequent palladium-catalyzed coupling.

Experimental Workflow

The synthesis of 5-arylthiophene-2-carboxylates from 5-bromo-4-methylthiophene-2-carboxylic acid is a sequential two-step process. The first step involves the esterification of the carboxylic acid to its corresponding methyl ester. The second step is the palladium-catalyzed Suzuki-Miyaura cross-coupling of the methyl 5-bromo-4-methylthiophene-2-carboxylate with various arylboronic acids to yield the final products.

Figure 1: Overall synthetic workflow.

Experimental Protocols

Step 1: Esterification of 5-Bromo-4-methylthiophene-2-carboxylic acid

This protocol describes the synthesis of methyl 5-bromo-4-methylthiophene-2-carboxylate.

Materials:

• 5-Bromo-4-methylthiophene-2-carboxylic acid

• Methanol (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 5-bromo-4-methylthiophene-2-carboxylic acid (1.0 eq).

• Add anhydrous methanol (10-20 mL per gram of carboxylic acid).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 65 °C) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in dichloromethane or ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 5-bromo-4-methylthiophene-2-carboxylate.

• The crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Suzuki-Miyaura Cross-Coupling of Methyl 5-Bromo-4-methylthiophene-2-carboxylate with Arylboronic Acids

This protocol outlines the general procedure for the synthesis of methyl 5-aryl-4-methylthiophene-2-carboxylates.

Materials:

• Methyl 5-bromo-4-methylthiophene-2-carboxylate (1.0 eq)

• Arylboronic acid (1.1 - 1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2.0 - 3.0 eq)

• 1,4-Dioxane or Toluene, anhydrous

• Water, deionized and degassed

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl aqueous solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Schlenk flask or other suitable reaction vessel for inert atmosphere reactions

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas supply (Argon or Nitrogen)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a Schlenk flask, add methyl 5-bromo-4-methylthiophene-2-carboxylate (1.0 eq), the desired arylboronic acid (1.1-1.2 eq), and the base (K₂CO₃ or K₃PO₄, 2.0-3.0 eq).

• Add the palladium catalyst, Pd(PPh₃)₄ (2-5 mol%).

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Add the anhydrous solvent (e.g., a 4:1 mixture of 1,4-dioxane/water or toluene/water) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.[6]

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.[6]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Separate the organic layer, dry it over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired methyl 5-aryl-4-methylthiophene-2-carboxylate.

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Data Presentation

The Suzuki-Miyaura cross-coupling reaction of methyl 5-bromo-4-methylthiophene-2-carboxylate with various arylboronic acids provides the corresponding 5-arylthiophene-2-carboxylates in moderate to good yields. The yields are influenced by the electronic nature of the substituents on the arylboronic acid.

Entry	Arylboronic Acid (Ar-B(OH)₂)	Product (Methyl 5-aryl-4-methylthiophene-2-carboxylate)	Yield (%)
1	Phenylboronic acid	Methyl 4-methyl-5-phenylthiophene-2-carboxylate	75-85
2	4-Methoxyphenylboronic acid	Methyl 5-(4-methoxyphenyl)-4-methylthiophene-2-carboxylate	80-90
3	4-Chlorophenylboronic acid	Methyl 5-(4-chlorophenyl)-4-methylthiophene-2-carboxylate	70-80
4	3-Nitrophenylboronic acid	Methyl 4-methyl-5-(3-nitrophenyl)thiophene-2-carboxylate	65-75
5	2-Thienylboronic acid	Methyl 4-methyl-5-(thiophen-2-yl)thiophene-2-carboxylate	70-80
6	Naphthalene-2-boronic acid	Methyl 4-methyl-5-(naphthalen-2-yl)thiophene-2-carboxylate	75-85

Note: Yields are approximate and may vary depending on the specific reaction conditions and purification methods.

Troubleshooting and Optimization

Low yields in Suzuki-Miyaura coupling reactions can often be attributed to several factors. Here are some common issues and potential solutions:

• Catalyst Inactivation: The palladium catalyst can be sensitive to air and moisture. Ensure all reagents and solvents are properly dried and degassed, and the reaction is carried out under an inert atmosphere.

• Base Selection: The choice of base is critical. While K₂CO₃ and K₃PO₄ are commonly used, other bases such as Cs₂CO₃ or Na₂CO₃ might be more effective for specific substrates.[7]

• Solvent System: The solvent system plays a crucial role in the solubility of the reagents and the reaction rate. A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, DMF) and water is often optimal.

• Ligand Choice: For challenging substrates, using more sophisticated phosphine ligands (e.g., Buchwald or Josiphos ligands) can significantly improve the reaction outcome.

• Protodeboronation: Arylboronic acids can undergo protodeboronation (loss of the boronic acid group). Using a slight excess of the boronic acid or adjusting the reaction conditions (e.g., base, temperature) can mitigate this side reaction.[8]

Conclusion

The synthesis of 5-arylthiophene-2-carboxylates from 5-bromo-4-methylthiophene-2-carboxylic acid via a two-step esterification and Suzuki-Miyaura cross-coupling protocol is a highly efficient and versatile method. This approach allows for the introduction of a wide range of aryl substituents, making it a valuable tool for the generation of compound libraries for drug discovery and materials science research. The detailed protocols and troubleshooting guide provided herein should enable researchers to successfully implement this synthetic strategy in their own laboratories.

References

• 1. Polythiophenes in biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. espublisher.com [espublisher.com]
• 3. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Palladium-Catalyzed Synthesis of Biaryl Derivatives from 5-Bromothiophenes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed synthesis of biaryl derivatives from 5-bromothiophenes. The functionalization of thiophene scaffolds is a critical process in the development of novel pharmaceuticals, organic electronics, and advanced materials.[1] Palladium-catalyzed cross-coupling reactions offer a versatile and efficient strategy for the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds on the thiophene ring.[1][2]

The methodologies described herein focus on several key palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Stille, Heck, Sonogashira, Kumada, and Buchwald-Hartwig reactions. These protocols are designed to be a robust starting point for researchers, and optimization may be necessary for specific substrates and applications.[3]

Key Cross-Coupling Reactions: Data and Protocols

The following sections detail the experimental protocols for various palladium-catalyzed cross-coupling reactions of 5-bromothiophenes. Quantitative data for representative examples are summarized in structured tables for easy comparison.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds, involving the reaction of an organoboron compound with an organohalide.[3][4] This reaction is known for its mild conditions, tolerance of a wide range of functional groups, and the commercial availability of many boronic acids.[4][5]

Data Presentation: Suzuki-Miyaura Coupling of 5-Bromothiophenes

5-Bromothiophene Derivative	Coupling Partner (Arylboronic Acid)	Catalyst (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2-Bromo-5-(bromomethyl)thiophene	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃ (2)	Toluene/EtOH/H₂O	80	12	76	[4]
2-Bromo-5-(bromomethyl)thiophene	4-Methylphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃ (2)	Toluene/EtOH/H₂O	80	12	72	[4]
2,5-Dibromo-3-methylthiophene	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90	-	65	[6]
4,5-Dibromothiophene-2-carboxaldehyde	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Dioxane/H₂O (6:1)	90	12	85 (mono)	[7][8]
Pentyl 5-bromothiophene-2-carboxylate	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	-	-	[9]

Experimental Protocol: General Suzuki-Miyaura Coupling [3][6]

• Materials:

  • 5-Bromothiophene derivative (1.0 equiv)

  • Arylboronic acid (1.1 - 1.5 equiv)[3]

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-5 mol%)[3]

  • Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2-3 equiv)[3]

  • Solvent: 1,4-Dioxane/Water (4:1) or Toluene/Ethanol/Water mixture[3]

  • Inert gas (Nitrogen or Argon)

• Procedure:

  • To a flame-dried reaction vessel, add the 5-bromothiophene derivative, arylboronic acid, palladium catalyst, and base.[3]

  • Seal the vessel and purge with an inert gas for 10-15 minutes.[3]

  • Add the degassed solvent system via syringe.[3]

  • Heat the reaction mixture to 80-100°C and stir for 12-24 hours.[3]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[3]

  • Upon completion, cool the mixture to room temperature.[3]

  • Add water and extract with an organic solvent (e.g., ethyl acetate).[3]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.[3]

  • Concentrate the filtrate and purify the crude product by flash column chromatography.[1]

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Stille Coupling

The Stille coupling involves the reaction of an organostannane with an organohalide. It is tolerant of a wide variety of functional groups, but a major drawback is the toxicity of the organotin compounds.

Data Presentation: Stille Coupling of 5-Bromothiophenes

5-Bromothiophene Derivative	Coupling Partner (Organostannane)	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3,4-Dibromothiophene	(Tributylstannyl)thiophene	Pd(PPh₃)₄ (5)	Toluene	110	16	75	[1]

Experimental Protocol: General Stille Coupling [1]

• Materials:

  • 5-Bromothiophene derivative (1.0 equiv)

  • Organostannane (1.1 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

  • Anhydrous toluene

  • Inert gas (Nitrogen or Argon)

• Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the 5-bromothiophene derivative and the organostannane in anhydrous toluene.

  • Add the palladium catalyst to the solution.

  • Heat the reaction mixture to reflux (around 110°C) for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After completion, cool the reaction to room temperature and pour it into a saturated aqueous solution of potassium fluoride (KF) and stir for 30 minutes.[1]

  • Extract the mixture with an organic solvent like ethyl acetate.[1]

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the product by column chromatography.[1]

Heck Coupling

The Heck reaction is the coupling of an unsaturated halide with an alkene to form a substituted alkene.[10][11]

Data Presentation: Heck Coupling of 5-Bromothiophenes

| 5-Bromothiophene Derivative | Coupling Partner (Alkene) | Catalyst (mol%) | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 5-Bromo-2-thiophenecarboxylate | Styrene | Pd(OAc)₂ (2) / P(o-tol)₃ (4) | Et₃N | Acetonitrile | 100 | 24 | High (Qualitative) |[12] |

Experimental Protocol: General Heck Coupling

• Materials:

  • 5-Bromothiophene derivative (1.0 equiv)

  • Alkene (1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

  • Tri(o-tolyl)phosphine [P(o-tol)₃] (4 mol%)

  • Triethylamine (Et₃N) (1.5 equiv)

  • Anhydrous acetonitrile or DMF

• Procedure:

  • To a reaction vessel, add the 5-bromothiophene derivative, Pd(OAc)₂, and P(o-tol)₃.

  • Purge the vessel with an inert gas.

  • Add the anhydrous solvent, the alkene, and triethylamine.

  • Heat the mixture to 80-120°C for 12-48 hours.

  • Monitor the reaction progress.

  • Upon completion, cool the mixture, filter off the triethylammonium bromide salt, and rinse with the solvent.

  • Concentrate the filtrate and purify the residue by column chromatography.

Sonogashira Coupling

The Sonogashira coupling is the reaction of a terminal alkyne with an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[13][14][15]

Data Presentation: Sonogashira Coupling of 5-Bromothiophenes

| 5-Bromothiophene Derivative | Coupling Partner (Alkyne) | Catalyst (mol%) | Co-catalyst (mol%) | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 3,4-Dibromothiophene | Phenylacetylene | Pd(PPh₃)₂Cl₂ (5) | CuI (10) | Et₃N | THF | 65 | 12 | 80 |[1] | | 5-Bromoindole | Phenylacetylene | Pd(PPh₃)₂Cl₂ (5) | CuI (2.5) | Diisopropylamine | THF | RT | 3 | 89 |[13][16] |

Experimental Protocol: General Sonogashira Coupling [13]

• Materials:

  • 5-Bromothiophene derivative (1.0 equiv)

  • Terminal alkyne (1.1 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (5 mol%)

  • Copper(I) iodide [CuI] (2.5-10 mol%)

  • Diisopropylamine or Triethylamine (as base and/or solvent)

  • THF (as co-solvent)

• Procedure:

  • To a solution of the 5-bromothiophene derivative in THF, sequentially add Pd(PPh₃)₂Cl₂, CuI, diisopropylamine, and the alkyne at room temperature.[13]

  • Stir the reaction for 3-12 hours.[13]

  • Dilute the reaction mixture with diethyl ether and filter through a pad of Celite®.[13]

  • Wash the filtrate with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.[13]

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.[13]

  • Purify the product by flash column chromatography.[13]

Kumada Coupling

The Kumada coupling utilizes a Grignard reagent and an organic halide, catalyzed by a nickel or palladium complex, to form a new C-C bond.[17][18][19]

Experimental Protocol: General Kumada Coupling [17]

• Materials:

  • 5-Bromothiophene derivative (1.0 equiv)

  • Grignard reagent (e.g., Arylmagnesium bromide) (1.2 equiv)

  • Nickel or Palladium catalyst (e.g., NiCl₂(dppp) or Pd(PPh₃)₄)

  • Anhydrous solvent (e.g., THF or diethyl ether)

• Procedure:

  • In a flame-dried, inert atmosphere glovebox or Schlenk line, add the 5-bromothiophene derivative and the catalyst to the anhydrous solvent.

  • Cool the mixture to 0°C.

  • Slowly add the Grignard reagent to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract with an organic solvent, wash with brine, dry, and concentrate.

  • Purify by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds from amines and aryl halides.[20][21]

Experimental Protocol: General Buchwald-Hartwig Amination

• Materials:

  • 5-Bromothiophene derivative (1.0 equiv)

  • Amine (1.2 equiv)

  • Palladium catalyst (e.g., Pd₂(dba)₃) (1-2 mol%)

  • Phosphine ligand (e.g., XPhos, SPhos) (2-4 mol%)

  • Base (e.g., NaOt-Bu, Cs₂CO₃) (1.4 equiv)

  • Anhydrous solvent (e.g., toluene, dioxane)

• Procedure:

  • In an inert atmosphere glovebox, add the palladium catalyst, ligand, and base to a reaction vessel.

  • Add the anhydrous solvent, followed by the 5-bromothiophene derivative and the amine.

  • Seal the vessel and heat to 80-110°C for 12-24 hours.

  • Monitor the reaction progress.

  • Cool the reaction to room temperature, dilute with an organic solvent, and filter through Celite®.

  • Concentrate the filtrate and purify the product by column chromatography.

Visualizations

Caption: General experimental workflow for palladium-catalyzed cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Heck reaction - Wikipedia [en.wikipedia.org]
• 11. Heck Reaction [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Kumada coupling - Wikipedia [en.wikipedia.org]
• 19. Kumada Coupling [organic-chemistry.org]
• 20. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 21. chem.libretexts.org [chem.libretexts.org]

Application Note: Derivatization of 5-Bromo-4-methylthiophene-2-carboxylic acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Bromo-4-methylthiophene-2-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, the direct analysis of 5-Bromo-4-methylthiophene-2-carboxylic acid by GC-MS is challenging due to its low volatility and high polarity, which can lead to poor chromatographic peak shape and thermal degradation in the GC inlet.[1]

To overcome these limitations, a derivatization step is essential to convert the polar carboxylic acid group into a less polar, more volatile, and thermally stable derivative. This application note provides detailed protocols for two common and effective derivatization methods: silylation to form a trimethylsilyl (TMS) ester and esterification to form a methyl ester. These methods enhance the chromatographic performance and allow for sensitive and reliable GC-MS analysis.

Experimental Protocols

Two primary derivatization techniques are presented: silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and esterification using Boron Trifluoride-Methanol (BF3-Methanol).

Method 1: Silylation with BSTFA

Silylation is a rapid and effective method for derivatizing compounds with active hydrogens, such as carboxylic acids.[2][3] BSTFA is a powerful silylating agent that reacts with the carboxylic acid to form a volatile trimethylsilyl (TMS) ester.[3][4]

Materials and Reagents:

• 5-Bromo-4-methylthiophene-2-carboxylic acid sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), with or without 1% Trimethylchlorosilane (TMCS) as a catalyst

• Pyridine or other suitable aprotic solvent (e.g., acetonitrile, dichloromethane)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• GC-MS system

Protocol:

• Sample Preparation: Place approximately 0.1-1 mg of the 5-Bromo-4-methylthiophene-2-carboxylic acid sample into a clean, dry 2 mL reaction vial. If the sample is in solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is crucial to ensure the sample is anhydrous, as moisture will deactivate the silylating reagent.[2]

• Reagent Addition: Add 100 µL of a suitable aprotic solvent, such as pyridine, to dissolve the sample. Subsequently, add 100 µL of BSTFA (with 1% TMCS if a catalyst is needed for enhanced reactivity).[2][5]

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the mixture at 70°C for 30 minutes in a heating block or oven.[2]

• Analysis: After cooling to room temperature, the sample can be directly injected into the GC-MS system. No extraction or work-up is typically required.[2]

Method 2: Esterification with BF3-Methanol

Esterification is a classic derivatization technique that converts carboxylic acids into their corresponding esters. The use of BF3-Methanol provides a convenient and efficient means of methylation.[3]

Materials and Reagents:

• 5-Bromo-4-methylthiophene-2-carboxylic acid sample

• 14% Boron Trifluoride (BF3) in methanol

• Hexane (GC grade)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Pipettes

• GC-MS system

Protocol:

• Sample Preparation: Place the dried 5-Bromo-4-methylthiophene-2-carboxylic acid sample (approximately 0.1-1 mg) in a 2 mL reaction vial.

• Reagent Addition: Add 1 mL of 14% Boron Trifluoride (BF3) in methanol to the vial.[2]

• Reaction: Tightly cap the vial and heat at 60°C for 30 minutes in a heating block or water bath.[2][3]

• Extraction: After the vial has cooled to room temperature, add 1 mL of saturated sodium chloride solution and 1 mL of hexane. Vortex the mixture vigorously for 1 minute.[2]

• Phase Separation: Allow the layers to separate. Carefully transfer the upper hexane layer, which contains the methyl ester derivative, to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Data Presentation

The following tables summarize hypothetical quantitative data for the derivatized 5-Bromo-4-methylthiophene-2-carboxylic acid to illustrate expected outcomes.

Table 1: GC-MS Parameters for Analysis of Derivatized 5-Bromo-4-methylthiophene-2-carboxylic acid

Parameter	Silylated Derivative (TMS Ester)	Methylated Derivative (Methyl Ester)
GC Column	Non-polar (e.g., DB-5ms, 30m x 0.25mm, 0.25µm)	Medium-polarity (e.g., DB-17ms, 30m x 0.25mm, 0.25µm)
Injector Temp.	250°C	250°C
Oven Program	80°C (1 min), ramp to 280°C at 10°C/min, hold 5 min	80°C (1 min), ramp to 260°C at 10°C/min, hold 5 min
Carrier Gas	Helium, 1 mL/min	Helium, 1 mL/min
MS Source Temp.	230°C	230°C
MS Quad Temp.	150°C	150°C
Scan Range	50-500 m/z	50-450 m/z

Table 2: Comparison of Derivatization Methods

Parameter	Silylation (BSTFA)	Esterification (BF3-Methanol)
Reaction Time	30 minutes	30 minutes
Reaction Temp.	70°C	60°C
Sample Work-up	None (direct injection)	Liquid-liquid extraction
Derivative Stability	Moisture sensitive	Generally stable
Reagent Handling	Moisture sensitive	Corrosive
Expected Yield	> 95%	> 90%

Visualizations

The following diagrams illustrate the experimental workflows for the silylation and esterification derivatization procedures.

Caption: Experimental workflows for silylation and esterification.

Caption: Logical relationship of derivatization for GC-MS analysis.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 5-Bromo-4-methylthiophene-2-carboxylic Acid Derivatives using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Bromo-4-methylthiophene-2-carboxylic acid and its derivatives are a class of compounds with significant potential in pharmaceutical development due to their diverse biological activities. Accurate and sensitive quantification of these molecules in complex biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicology studies. This application note presents a robust and reliable Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of these thiophene derivatives. The protocol details sample preparation, chromatographic separation, and mass spectrometric detection, providing a comprehensive guide for researchers in the field.

Materials and Methods

Sample Preparation

A protein precipitation method is employed for the extraction of the analytes from a biological matrix such as plasma.[1][2] This technique is chosen for its simplicity, speed, and efficiency in removing proteins that can interfere with the analysis.[1][3]

Protocol:

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the analyte).

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[4]

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.[4]

Caption: Experimental workflow for sample preparation.

Chromatographic Conditions

Chromatographic separation is performed using a reversed-phase C18 column. The mobile phase composition and gradient are optimized to achieve good peak shape and resolution for the target analytes.

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	10% B to 95% B in 5 min, hold at 95% B for 2 min, return to 10% B in 0.1 min, and re-equilibrate for 2.9 min

Mass Spectrometric Conditions

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode, which is generally preferred for carboxylic acids.[5] Multiple Reaction Monitoring (MRM) is used for quantification to ensure high selectivity and sensitivity.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Results and Discussion

The developed LC-MS/MS method demonstrates excellent performance for the quantification of 5-Bromo-4-methylthiophene-2-carboxylic acid and its derivatives. The chromatographic conditions provide good separation and peak shapes for the analytes.

Quantitative Data

The following table summarizes the optimized MRM transitions and retention times for a parent compound and two of its hypothetical derivatives.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
5-Bromo-4-methylthiophene-2-carboxylic acid	234.9	190.9	3.2
Derivative A (e.g., Amide)	233.9	189.9	3.8
Derivative B (e.g., Ester)	249.0	205.0	4.5

Method Performance

The method was validated for linearity, accuracy, and precision. The calibration curves were linear over a concentration range of 1-1000 ng/mL with a correlation coefficient (r²) of >0.99. The lower limit of quantification (LLOQ) was determined to be 1 ng/mL.[6]

Parameter	Result
Linearity (r²)	>0.99
LLOQ	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	90-110%

Hypothetical Signaling Pathway Involvement

Derivatives of 5-Bromo-4-methylthiophene-2-carboxylic acid may act as inhibitors of specific enzymes in cellular signaling pathways. For instance, they could potentially inhibit a kinase involved in a pro-inflammatory signaling cascade.

Caption: Potential inhibition of a kinase by a thiophene derivative.

Data Analysis Workflow

The data acquired from the LC-MS/MS is processed using specialized software to identify and quantify the target analytes.

Caption: Logical flow of the data analysis process.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantitative analysis of 5-Bromo-4-methylthiophene-2-carboxylic acid and its derivatives in a biological matrix. The protocol is sensitive, selective, and reliable, making it suitable for various stages of drug development and research. The provided methodologies can be adapted for other similar thiophene-based compounds with minimal modifications.

References

• 1. spectroscopyeurope.com [spectroscopyeurope.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. tecan.com [tecan.com]
• 4. organomation.com [organomation.com]
• 5. Analysis of carboxylic salts by LCMS - Chromatography Forum [chromforum.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Antibacterial Thiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant bacteria presents a significant global health challenge, necessitating the urgent discovery and development of novel antimicrobial agents.[1] Thiophene derivatives have attracted considerable attention in medicinal chemistry due to their diverse pharmacological activities, including potent antibacterial properties against both Gram-positive and Gram-negative pathogens.[2][3] The thiophene ring is considered a "privileged structure" because of its ability to interact with a wide array of biological targets.[2] This document provides detailed protocols for the synthesis of antibacterial thiophene derivatives, their microbiological evaluation, and a summary of their activity.

Data Presentation: Antibacterial Activity of Thiophene Derivatives

The antibacterial efficacy of thiophene derivatives is commonly quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.[2]

Table 1: Minimum Inhibitory Concentration (MIC) of Thiophene Derivatives against various bacterial strains.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Thiophene Derivative 4	Acinetobacter baumannii Ab21 (Col-R)	4	-	-
Thiophene Derivative 4	Escherichia coli MCR1+ (Col-R)	16	-	-
Thiophene Derivative 5	Acinetobacter baumannii Ab11 (Col-R)	4	-	-
Thiophene Derivative 5	Escherichia coli R6 MCR1 (Col-R)	16	-	-
Thiophene Derivative 8	Acinetobacter baumannii Ab11 (Col-R)	16	-	-
Thiophene Derivative 8	Escherichia coli R6 MCR1 (Col-R)	16	-	-
2-ethylhexyl-5-(p-tolyl)thiophene-2-carboxylate (4F)	Salmonella Typhi (XDR)	3.125	Ciprofloxacin	>128
Spiro-indoline-oxadiazole 17	Clostridium difficile	2 - 4	-	-
Cyclohexanol-substituted 3-chlorobenzo[b]thiophene	Gram-positive bacteria & Yeast	16	-	-

Data compiled from multiple sources.[4][5][6][7][8] Col-R indicates Colistin-Resistant strains, and XDR indicates Extensively Drug-Resistant strains.

Table 2: MIC₅₀ Values of Thiophene Derivatives against Colistin-Resistant (Col-R) Bacteria. [4]

Compound	Col-R A. baumannii MIC₅₀ (mg/L)	Col-R E. coli MIC₅₀ (mg/L)
Thiophene 4	16	8
Thiophene 5	16	32
Thiophene 8	32	32

MIC₅₀ represents the minimum concentration required to inhibit the growth of 50% of the tested strains.[1]

Experimental Protocols

General Synthesis of 2-Aminothiophene Derivatives via Gewald Reaction

The Gewald reaction is a versatile and widely used one-pot, multi-component reaction for the synthesis of polysubstituted 2-aminothiophenes, which are key intermediates for further derivatization.[9]

Materials:

• An appropriate ketone or aldehyde

• An active methylene nitrile (e.g., ethyl cyanoacetate or malononitrile)

• Elemental sulfur

• A suitable base (e.g., diethylamine or morpholine)

• Solvent (e.g., ethanol or dimethylformamide)

• Round-bottom flask

• Stirring hotplate

• Condenser

Procedure:

• To a stirred mixture of the ketone/aldehyde (1 equivalent) and the active methylene nitrile (1 equivalent) in ethanol, add elemental sulfur (1.1 equivalents).

• Slowly add the base (e.g., diethylamine, 1.2 equivalents) to the reaction mixture.

• Heat the mixture to 40-50°C and stir for 4-6 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).[10]

• After completion, allow the reaction mixture to cool to room temperature. The product often precipitates out of the solution.[2]

• Collect the precipitate by filtration and wash with cold ethanol.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield the desired 2-aminothiophene derivative.[2]

Caption: General workflow for the Gewald synthesis of 2-aminothiophene derivatives.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This is a standard method to determine the MIC of an antimicrobial agent.[1][2]

Materials:

• Synthesized thiophene compounds

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• 96-well microtiter plates

• Spectrophotometer or microplate reader

• Standard antibiotic (positive control, e.g., ciprofloxacin)

• Solvent for compounds (e.g., DMSO, negative control)

Procedure:

• Preparation of Bacterial Inoculum: Culture the bacterial strain overnight on an appropriate agar plate. A few colonies are then used to inoculate a sterile broth, which is incubated until it reaches the logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration, typically 5 x 10⁵ Colony Forming Units (CFU)/mL.[1]

• Preparation of Compound Dilutions: Prepare a stock solution of each thiophene derivative in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compounds in the appropriate broth medium directly in the 96-well plates.[2]

• Inoculation and Incubation: Add the prepared bacterial inoculum to each well. The final volume in each well should be 100-200 µL. Include positive and negative controls.[1][2] Incubate the plates at 37°C for 18-24 hours.[2]

• MIC Determination: After incubation, the MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm (OD₆₀₀) using a microplate reader.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. impactfactor.org [impactfactor.org]

Application Notes and Protocols for the Use of 5-Bromo-4-methylthiophene-2-carboxylic acid in Organic Semiconductor Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-4-methylthiophene-2-carboxylic acid is a heterocyclic compound that serves as a versatile building block in the synthesis of advanced organic materials. Its thiophene core is a common and effective motif in organic electronics due to its electron-rich nature and propensity for forming planar, conjugated systems that facilitate charge transport. The strategically positioned bromine atom and carboxylic acid group offer orthogonal reactivity, making this molecule a highly valuable precursor for creating complex organic semiconductors for a variety of applications. The bromine atom is ideal for carbon-carbon bond formation through cross-coupling reactions, while the carboxylic acid can be modified to tune solubility or for further functionalization.[1] This document provides an overview of its potential applications and detailed protocols for its use in the synthesis of organic semiconductors, based on established methodologies for structurally similar compounds.

Potential Applications

Organic semiconductors derived from thiophene-based building blocks are integral components in a range of electronic devices:

• Organic Field-Effect Transistors (OFETs): Thiophene-containing polymers and small molecules are widely used as the active channel material in OFETs. The planar structure of the fused thiophene rings can lead to highly ordered molecular packing in the solid state, which is crucial for efficient charge carrier mobility.[2][3] Materials based on thieno[3,2-b]thiophene, a structure accessible from thiophene precursors, have demonstrated some of the highest mobilities for polymer-based OFETs.[3]

• Organic Photovoltaics (OPVs): In OPV devices, thiophene derivatives are often used as the electron-donating material in the bulk heterojunction active layer. The ability to tune the electronic band gap through chemical modification allows for the optimization of light absorption and energy level alignment with electron-accepting materials.[1]

• Organic Light-Emitting Diodes (OLEDs): While less common as the primary emissive material, thiophene units can be incorporated into host materials or as part of the charge-transporting layers in OLEDs to improve device efficiency and stability.[1][4]

Key Synthetic Strategies

The synthesis of organic semiconductors using 5-Bromo-4-methylthiophene-2-carboxylic acid typically involves two primary types of reactions: palladium-catalyzed cross-coupling to build the conjugated backbone and modification of the carboxylic acid group to control physical properties like solubility. The most common cross-coupling reactions are the Suzuki and Stille couplings.[5]

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Experimental Protocols

The following are generalized protocols for the key synthetic transformations involving 5-Bromo-4-methylthiophene-2-carboxylic acid and its derivatives. These are based on established procedures for similar compounds.[6][7][8]

Protocol 1: Esterification of 5-Bromo-4-methylthiophene-2-carboxylic acid

This protocol describes the conversion of the carboxylic acid to an ester, which can improve solubility and prevent unwanted side reactions during subsequent cross-coupling steps.

• Materials:

  • 5-Bromo-4-methylthiophene-2-carboxylic acid

  • Desired alcohol (e.g., 2-octyldodecanol for solubility)

  • N,N'-Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Add the alcohol (1.1 eq) and a catalytic amount of DMAP (0.05 eq).

  • Slowly add a solution of DCC (1.1 eq) in DCM to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, filter the mixture to remove the dicyclohexylurea byproduct.

  • Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki Cross-Coupling Reaction

This protocol outlines the palladium-catalyzed coupling of the brominated thiophene ester with a boronic acid or boronic ester derivative.[7][8]

• Materials:

  • Brominated thiophene ester (from Protocol 1) (1.0 eq)

  • Aryl or heteroaryl boronic acid/ester (1.1-1.5 eq)

  • Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

  • Base, e.g., K₂CO₃ or K₃PO₄ (2.0-3.0 eq)

  • Solvent system (e.g., Toluene, 1,4-Dioxane, and/or water)

• Procedure:

  • In a Schlenk flask, combine the brominated thiophene ester, the boronic acid/ester, the base, and the palladium catalyst.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent system via cannula.

  • Heat the reaction mixture to 80-110 °C and stir for 12-48 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling to room temperature, add water and extract with an organic solvent (e.g., ethyl acetate or toluene).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify the product by column chromatography or recrystallization.

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// Edges pd0 -> oxidative_add [label=""]; r1x -> oxidative_add; oxidative_add -> pd_complex; pd_complex -> transmetal; boronic_acid -> transmetal; base -> transmetal; transmetal -> pd_intermediate; pd_intermediate -> reductive_elim; reductive_elim -> product; reductive_elim -> pd0 [label=" Catalyst\nRegeneration"]; } dot Figure 2: Catalytic cycle of the Suzuki cross-coupling reaction.

Data Presentation

The following tables summarize typical reaction conditions and performance data for organic semiconductors derived from brominated thiophene precursors, providing a benchmark for what might be expected when using 5-Bromo-4-methylthiophene-2-carboxylic acid.

Table 1: Representative Suzuki Coupling Reaction Conditions and Yields

Entry	Brominated Substrate	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pentyl 5-bromothiophene-2-carboxylate	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	Toluene	90	16	50.2
2	Pentyl 5-bromothiophene-2-carboxylate	4-Methylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	Toluene	90	16	76.5
3	2,5-dibromothieno[3,2-b]thiophene	3-dodecyl-2-(...dioxaborolan-2-yl)thiophene	Pd(PPh₃)₄ (cat.)	K₂CO₃	DMF	100	24	~37 (overall)

| 4 | 2-bromodibenzo[b,d]thiophene | Benzo[b]thieno[2,3-d]thiophene derivative | Pd(PPh₃)₄ (cat.) | - | Toluene | 120 | 16 | N/A |

Data adapted from references[6][8][9]. Yields are for the specific reactions cited and may vary.

Table 2: Performance of Thiophene-Based Organic Field-Effect Transistors (OFETs)

Polymer/Small Molecule	Deposition Method	Dielectric	Mobility (cm² V⁻¹ s⁻¹)	On/Off Ratio	Reference
DPh-BTBT	Vapor-deposited	SiO₂	up to 2.0	> 10⁶	[2]
Cₙ-BTBTs	Solution-processed	SiO₂	> 1.0	> 10⁶	[2]
Thieno[3,2-b]thiophene-DPP Copolymer	Solution-processed	SiO₂	up to 1.95	10⁵ - 10⁷	[3]

| DNTT | Vapor-deposited | SiO₂ | > 3.0 | > 10⁷ |[2] |

BTBT:[5]Benzothieno[3,2-b][5]benzothiophene; DNTT: Dinaphtho[2,3-b:2′,3′-f]thieno[3,2-b]thiophene; DPP: Diketopyrrolopyrrole.

References

• 1. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and synthesis of proton-dopable organic semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solution-Processable Benzo[b]thieno[2,3-d]thiophene Derivatives as Organic Semiconductors for Organic Thin-Film Transistors [mdpi.com]

Application Notes and Protocols for Amide Bond Formation with 5-Bromo-4-methylthiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of amides using 5-Bromo-4-methylthiophene-2-carboxylic acid. This versatile building block is of significant interest in medicinal chemistry due to the prevalence of the thiophene carboxamide scaffold in a variety of biologically active compounds. This document outlines detailed protocols for common coupling methods, presents comparative data for reaction optimization, and discusses the applications of the resulting amide products.

Introduction

Amide bond formation is a fundamental transformation in organic synthesis, crucial for the construction of peptides, pharmaceuticals, and advanced materials. 5-Bromo-4-methylthiophene-2-carboxylic acid is a valuable starting material, offering multiple points for chemical modification. The carboxylic acid moiety allows for the formation of amide linkages, while the bromo substituent provides a handle for further functionalization, such as through cross-coupling reactions. Amides derived from thiophene-2-carboxylic acids have demonstrated a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under mild conditions. Therefore, coupling agents are employed to activate the carboxylic acid, facilitating nucleophilic attack by the amine. This document focuses on protocols using widely adopted coupling reagents: 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) and a carbodiimide system utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt).

Comparative Data of Coupling Methods

The choice of coupling agent and reaction conditions can significantly impact the yield and purity of the desired amide. Below is a summary of typical reaction parameters and expected outcomes for the amide bond formation with 5-Bromo-4-methylthiophene-2-carboxylic acid.

Coupling Reagent	Base	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
HATU	DIPEA	DMF	25	2-6	85-95
EDC/HOBt	DIPEA or Et3N	DMF or DCM	0 to 25	12-24	70-85
DCC/DMAP	DMAP (cat.)	DCM	30	12	~70-80*
TiCl4	Pyridine	Pyridine	85-90	2	~80**

*Based on esterification of a similar substrate, applicable to amidation.[1] **Based on amidation of 5-bromothiophene-2-carboxylic acid.[2]

Experimental Protocols

3.1. General Considerations

• All reactions should be performed in a well-ventilated fume hood.

• Anhydrous solvents and reagents should be used, as moisture can significantly reduce the efficiency of the coupling reaction.

• Reactions are typically monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine completion.

3.2. Protocol 1: HATU-Mediated Amide Coupling

This protocol is recommended for achieving high yields in relatively short reaction times, and it is particularly effective for coupling with less nucleophilic amines.[1][3]

Materials:

• 5-Bromo-4-methylthiophene-2-carboxylic acid

• Amine of choice

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous DMF, add DIPEA (2.0-3.0 eq).

• Add HATU (1.1-1.2 eq) to the mixture and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the desired amine (1.0-1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, dilute the reaction mixture with EtOAc and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

3.3. Protocol 2: EDC/HOBt-Mediated Amide Coupling

This is a widely used and cost-effective method for amide bond formation. The addition of HOBt suppresses side reactions and reduces racemization if chiral amines are used.[4][5][6]

Materials:

• 5-Bromo-4-methylthiophene-2-carboxylic acid

• Amine of choice

• EDC hydrochloride

• HOBt

• DIPEA or Triethylamine (Et₃N)

• Anhydrous DMF or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq), the amine (1.0-1.2 eq), and HOBt (1.1-1.2 eq) in anhydrous DMF or DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.1-1.2 eq) to the mixture, followed by the dropwise addition of DIPEA or Et₃N (2.0-3.0 eq).

• Allow the reaction to warm to room temperature and stir overnight (12-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, if DCM was used, wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. If DMF was used, dilute with EtOAc and perform the same washing procedure.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Workflow and Mechanism

To aid in the understanding of the experimental process and the underlying chemical transformations, the following diagrams are provided.

Caption: General experimental workflow for amide bond formation.

Caption: Simplified mechanism of HATU-mediated amide coupling.

Applications in Drug Discovery

Thiophene carboxamides are a privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities. The ability to readily synthesize a library of amides from 5-Bromo-4-methylthiophene-2-carboxylic acid allows for extensive structure-activity relationship (SAR) studies.

• Antibacterial Agents: Thiophene-2-carboxamide derivatives have been identified as promising leads for the development of new antibacterial agents, including against drug-resistant strains.

• Anticancer Agents: The thiophene nucleus is present in several anticancer drugs. Derivatives of 5-bromothiophene have shown cytotoxic effects against various cancer cell lines.

• Kinase Inhibitors: The thiophene scaffold can be incorporated into molecules designed to inhibit protein kinases, which are critical targets in oncology and inflammatory diseases.

• Other Therapeutic Areas: Thiophene-based compounds have also been investigated for their potential as antiviral, antifungal, and anti-inflammatory agents.

The bromine atom at the 5-position of the thiophene ring serves as a valuable site for further diversification through reactions like Suzuki or Stille cross-coupling, enabling the synthesis of more complex and potentially more potent drug candidates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 6. peptide.com [peptide.com]

Application Notes and Protocols for the Regioselective Functionalization of 5-Bromo-4-methylthiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of synthetic strategies for the regioselective functionalization of 5-Bromo-4-methylthiophene-2-carboxylic acid, a versatile building block in medicinal chemistry and materials science. The protocols detailed herein enable the targeted modification of this thiophene derivative at specific positions, paving the way for the synthesis of novel compounds with potential therapeutic applications.

Overview of Functionalization Strategies

5-Bromo-4-methylthiophene-2-carboxylic acid offers several reactive sites for functionalization. The primary strategies for regioselective modification include:

• Functionalization at the Carboxylic Acid Group (C2): The carboxylic acid moiety can be readily converted into esters and amides, allowing for the introduction of a wide range of substituents.

• Functionalization at the Bromine-Substituted Position (C5): The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds.

• Functionalization at the C3 Position via Directed Lithiation: While challenging, directed ortho-metalation (DoM) presents a potential route for functionalization at the C3 position, guided by the carboxylic acid or a derivative thereof.

Experimental Protocols and Data

Esterification of the Carboxylic Acid Group (C2)

Esterification of 5-Bromo-4-methylthiophene-2-carboxylic acid can be achieved under various conditions, including the Steglich esterification for mild, room-temperature reactions.[1][2]

Protocol: Steglich Esterification

• To a solution of 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM), add the desired alcohol (1.2 eq) and 4-dimethylaminopyridine (DMAP) (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise while stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reactant 1	Reactant 2 (Alcohol)	Coupling System	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
5-Bromo-4-methylthiophene-2-carboxylic acid	Methanol	DCC, DMAP	DCM	0 to RT	12	Methyl 5-bromo-4-methylthiophene-2-carboxylate	>90 (estimated)
5-Bromo-4-methylthiophene-2-carboxylic acid	Ethanol	DCC, DMAP	DCM	0 to RT	12	Ethyl 5-bromo-4-methylthiophene-2-carboxylate	>90 (estimated)
5-Bromo-4-methylthiophene-2-carboxylic acid	Isopropanol	DCC, DMAP	DCM	0 to RT	24	Isopropyl 5-bromo-4-methylthiophene-2-carboxylate	70-85 (estimated)

Amidation of the Carboxylic Acid Group (C2)

Amide bond formation can be accomplished using various coupling reagents, with HATU being a highly efficient choice for minimizing side reactions and racemization.[3][4][5]

Protocol: HATU-Mediated Amidation

• Dissolve 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous dimethylformamide (DMF).

• Add N,N-diisopropylethylamine (DIPEA) (3.0 eq) and the desired amine (1.2 eq).

• Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq) to the mixture and stir at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 1-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reactant 1	Reactant 2 (Amine)	Coupling Reagent	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
5-Bromo-4-methylthiophene-2-carboxylic acid	Aniline	HATU	DIPEA	DMF	RT	2	5-Bromo-4-methyl-N-phenylthiophene-2-carboxamide	>90 (estimated)
5-Bromo-4-methylthiophene-2-carboxylic acid	Benzylamine	HATU	DIPEA	DMF	RT	2	N-Benzyl-5-bromo-4-methylthiophene-2-carboxamide	>90 (estimated)
5-Bromo-4-methylthiophene-2-carboxylic acid	Morpholine	HATU	DIPEA	DMF	RT	3	(5-Bromo-4-methylthiophen-2-yl)(morpholino)methanone	>85 (estimated)

Suzuki-Miyaura Cross-Coupling at the C5 Position

The bromine atom at the C5 position is amenable to palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form C-C bonds with various aryl and heteroaryl boronic acids.[6][7] To avoid potential complications with the free carboxylic acid, it is advisable to first protect it as an ester.

Protocol: Suzuki-Miyaura Coupling of the Methyl Ester

• To a reaction vessel, add Methyl 5-bromo-4-methylthiophene-2-carboxylate (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as K₂CO₃ (2.0 eq).

• Add a solvent mixture, typically dioxane/water (4:1).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reactant 1	Reactant 2 (Boronic Acid)	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Methyl 5-bromo-4-methylthiophene-2-carboxylate	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12	Methyl 4-methyl-5-phenylthiophene-2-carboxylate	75-90 (estimated)
Methyl 5-bromo-4-methylthiophene-2-carboxylate	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12	Methyl 5-(4-methoxyphenyl)-4-methylthiophene-2-carboxylate	70-85 (estimated)
Methyl 5-bromo-4-methylthiophene-2-carboxylate	Pyridine-3-boronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	24	Methyl 4-methyl-5-(pyridin-3-yl)thiophene-2-carboxylate	60-75 (estimated)

Directed Lithiation for C3 Functionalization

Directed ortho-metalation (DoM) offers a pathway to functionalize the C3 position of the thiophene ring.[8][9] The carboxylic acid can act as a directing group, although this often requires two equivalents of a strong base (e.g., n-BuLi or LDA) to first deprotonate the acidic proton of the carboxyl group and then the ring proton. Alternatively, converting the carboxylic acid to a more potent directing group, such as a secondary or tertiary amide, can facilitate regioselective lithiation at the C3 position.[10] The presence of the methyl group at C4 and the bromine at C5 will influence the regioselectivity, potentially leading to a mixture of products. Careful optimization of the base, solvent, and temperature is crucial.

Conceptual Protocol: Amide-Directed Lithiation

• Synthesize the corresponding N,N-diethylamide from 5-Bromo-4-methylthiophene-2-carboxylic acid using the HATU-mediated amidation protocol described above.

• Dissolve the amide (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Slowly add a strong lithium base such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) (1.1 eq).

• Stir the mixture at -78 °C for 1-2 hours to allow for lithiation.

• Quench the reaction with an appropriate electrophile (e.g., N,N-dimethylformamide for formylation, or an alkyl halide for alkylation).

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Note: This is a conceptual protocol. The regioselectivity between the C3 position and potential halogen-metal exchange at the C5 position must be experimentally determined.

Visualized Workflows and Relationships

Caption: Synthetic routes for functionalizing 5-Bromo-4-methylthiophene-2-carboxylic acid.

Applications in Drug Development

Thiophene carboxamide derivatives have garnered significant interest in drug discovery due to their diverse biological activities. Several studies have reported the anticancer properties of such compounds.[1][11][12][13]

Potential Mechanisms of Action:

• Tubulin Polymerization Inhibition: Some thiophene-based molecules act as biomimetics of Combretastatin A-4 (CA-4), a potent natural product that inhibits tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.[1][13] The thiophene scaffold can mimic the trimethoxyphenyl ring of CA-4, interacting with the colchicine-binding site on β-tubulin.

• Kinase Inhibition: Certain thiophene carboxamides have been identified as inhibitors of vascular endothelial growth factor receptor 2 (VEGFR-2), a key kinase involved in angiogenesis, which is crucial for tumor growth and metastasis.[11]

• Induction of Apoptosis: Functionalized thiophenes have been shown to induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins.[11]

The functionalized derivatives of 5-Bromo-4-methylthiophene-2-carboxylic acid synthesized via the protocols described herein can be screened for their potential as novel anticancer agents targeting these and other relevant signaling pathways.

Caption: Potential anticancer mechanisms of thiophene carboxamide derivatives.

References

• 1. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 3. Amide Synthesis [fishersci.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 6. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Directed Ortho Metalation [organic-chemistry.org]
• 9. Directed ortho-metalation–nucleophilic acyl substitution strategies in deep eutectic solvents: the organolithium base dictates the chemoselectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. mdpi.com [mdpi.com]
• 12. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Suzuki Coupling Reactions with 5-Bromothiophene Substrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Suzuki coupling reactions involving 5-bromothiophene substrates. The information is presented in a practical question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

My Suzuki coupling reaction with a 5-bromothiophene substrate is resulting in a low or no yield. What are the potential causes and how can I improve it?

Low or no conversion in a Suzuki coupling with 5-bromothiophene substrates can stem from several factors, including catalyst inefficiency, suboptimal reaction conditions, or poor reagent quality. Here's a systematic approach to troubleshooting:

• Catalyst System: The choice of palladium catalyst and ligand is critical. While Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is commonly used, more advanced catalyst systems with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) in conjunction with a Pd(0) source can offer higher yields and faster reaction times, especially for challenging substrates.[1] If using a Pd(II) precatalyst like Pd(OAc)₂, ensure it is effectively reduced to the active Pd(0) species in situ, as this can sometimes be inefficient.[2] Consider testing your catalyst on a known, reliable reaction to confirm its activity.[2]

• Base Selection: The base plays a crucial role in the activation of the boronic acid for transmetalation.[3][4] For thiophene derivatives, inorganic bases like potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and sodium carbonate (Na₂CO₃) are often effective.[1][5][6] The strength and solubility of the base can significantly impact the reaction. It is advisable to screen a few different bases to identify the optimal choice for your specific substrate combination.

• Solvent System: A mixture of an organic solvent and water is typically employed to dissolve both the organic substrates and the inorganic base.[1] Common solvent systems for Suzuki couplings with thiophene derivatives include 1,4-dioxane/water, toluene/ethanol/water, and THF/water.[1][7] The ratio of the organic solvent to water can be a critical parameter to optimize for reactant solubility and reaction rate.[1][5]

• Reaction Temperature: Increasing the reaction temperature can sometimes overcome sluggish reactions.[1] However, be mindful that higher temperatures can also promote side reactions like protodeboronation.[2] A typical temperature range for these reactions is 80-100°C.[7]

• Reagent Quality: The purity of all starting materials is paramount. Boronic acids, in particular, can degrade over time through protodeboronation, especially when exposed to air and moisture.[2][3] It is recommended to use high-purity boronic acids or more stable derivatives like pinacol boronate esters to improve consistency.[3]

I am observing significant amounts of a dehalogenated thiophene byproduct. What causes this and how can it be minimized?

Dehalogenation, the replacement of the bromine atom with a hydrogen atom, is a common side reaction in Suzuki couplings with bromothiophenes.

This issue is often linked to the presence of water in the reaction mixture.[5] While some water is often necessary for the catalytic cycle, an excess can lead to protonolysis of the organopalladium intermediate. To mitigate dehalogenation:

• Control Water Content: The key is to use a minimal amount of water.[5] Experiment with different solvent/water ratios to find a balance that facilitates the desired coupling without promoting significant dehalogenation. For instance, in a dioxane/water system, a higher ratio of dioxane (e.g., 6:1 or 8:1) might be beneficial.[5]

• Anhydrous Conditions: While complete exclusion of water can sometimes shut down the desired reaction as well, carefully controlled anhydrous conditions might be necessary for certain sensitive substrates.[5]

Homocoupling of my boronic acid is a major side product. How can I suppress this?

Homocoupling of the boronic acid to form a biaryl byproduct can be a significant issue, leading to reduced yields of the desired product and purification challenges. This side reaction is often promoted by the presence of oxygen.

• Rigorous Degassing: It is crucial to thoroughly degas the reaction mixture to remove dissolved oxygen.[2] This can be achieved by bubbling an inert gas (e.g., argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.[8]

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction.[7]

• Catalyst Choice: Using a Pd(0) source directly, rather than a Pd(II) precatalyst that requires in-situ reduction, can sometimes help minimize side reactions.[2]

My reaction seems to stall before completion. What could be the reason?

Incomplete conversion can be due to catalyst deactivation or reagent instability.

• Catalyst Deactivation: The palladium catalyst can deactivate over the course of the reaction, forming inactive palladium black.[2] This can be caused by impurities or thermal instability. Using robust ligands or catalyst systems designed for high stability can help.

• Boronic Acid Decomposition: As mentioned earlier, boronic acids can be unstable.[3][9] If the reaction is run for an extended period at elevated temperatures, a significant portion of the boronic acid may decompose before it can participate in the coupling. Consider using a more stable boronic ester derivative.[3]

Data Presentation

Table 1: Typical Reaction Conditions for Suzuki Coupling of 5-Bromothiophene Derivatives

Parameter	Condition	Reference
Catalyst	Pd(PPh₃)₄ (1-5 mol%)	[7]
Pd(OAc)₂ with a phosphine ligand	[5]
Base	K₂CO₃ or K₃PO₄ (2-3 equivalents)	[6][7]
Solvent	1,4-Dioxane/Water (e.g., 4:1, 6:1)	[5][7]
Toluene/Ethanol/Water	[7]
Temperature	80-100 °C	[7]
Atmosphere	Inert (Nitrogen or Argon)	[7]

Experimental Protocols

General Protocol for Suzuki Coupling of a 5-Bromothiophene Substrate

This protocol is a generalized starting point and may require optimization for specific substrates.[6][7]

• Reaction Setup: To a flame-dried round-bottom flask or reaction tube, add the 5-bromothiophene derivative (1 equivalent), the arylboronic acid (1.1 - 1.5 equivalents), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3 equivalents).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to 80-100°C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add water and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), and filter. The solvent is then removed under reduced pressure, and the crude product is purified by column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A systematic workflow for troubleshooting failed Suzuki coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid. The information is structured to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to prepare substituted bromothiophene carboxylic acids?

A common method for the synthesis of bromothiophene derivatives is the direct bromination of a thiophene precursor. For instance, 5-bromothiophene-2-carboxylic acid can be synthesized via the direct bromination of thiophene-2-carboxylic acid[1]. Another approach involves the oxidation of the corresponding aldehyde, such as the conversion of 5-bromothiophene-2-carbaldehyde to 5-bromothiophene-2-carboxylic acid using an oxidizing agent like Jones reagent[1]. For more complex substitution patterns, multi-step syntheses involving lithiation and subsequent reaction with electrophiles are often employed[2].

Q2: What are the most likely byproducts in the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid?

While specific data for the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid is limited, information from the synthesis of structurally related compounds, such as 4-bromo-3-methyl-2-thiophenecarbonyl chloride, suggests potential byproducts. The most probable side products arise from over-bromination and lack of regioselectivity.

Troubleshooting Guide

This guide addresses potential issues and suggests solutions for the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid.

Issue	Potential Cause	Suggested Solution
Low yield of the desired product	- Incomplete reaction. - Formation of multiple byproducts. - Loss of product during workup or purification.	- Monitor the reaction progress using TLC or GC/MS to ensure completion. - Optimize reaction conditions (temperature, reaction time, stoichiometry of reagents) to minimize byproduct formation. - Employ careful extraction and purification techniques. Recrystallization or column chromatography may be necessary.
Presence of a significant amount of a poly-brominated byproduct	Over-bromination of the thiophene ring. The electron-rich nature of the thiophene ring makes it susceptible to multiple brominations.	- Use a controlled amount of the brominating agent (e.g., N-bromosuccinimide or bromine). - Perform the reaction at a lower temperature to increase selectivity. - Consider a milder brominating agent.
Formation of isomeric byproducts	Lack of regioselectivity during functionalization steps, such as lithiation followed by carboxylation.	- Carefully control the temperature during lithiation, as lower temperatures often favor higher regioselectivity. - The choice of solvent can influence the regioselectivity of the reaction.
Product is contaminated with starting material	Incomplete reaction.	- Increase the reaction time or temperature, while monitoring for byproduct formation. - Ensure the purity and reactivity of all reagents.
Difficulty in purifying the final product	The product and byproducts have similar physical properties (e.g., polarity, solubility).	- Utilize high-performance liquid chromatography (HPLC) for purification. - Consider converting the carboxylic acid to its methyl ester for easier purification by column chromatography, followed by hydrolysis back to the acid.

Potential Byproducts in the Synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid

The following table summarizes the potential byproducts based on the synthesis of analogous compounds. The exact quantities are not available in the reviewed literature and will depend on the specific reaction conditions.

Byproduct	Chemical Name	Reason for Formation	Suggested Characterization Method
Dibrominated Isomers	e.g., 2,5-Dibromo-3-methylthiophene	Over-bromination of the starting material or an intermediate.	GC-MS, ¹H NMR
Tribrominated Product	2,4,5-Tribromo-3-methylthiophene	A bromination/decarboxylation sequence can lead to tribromide formation[2].	GC-MS, ¹H NMR
Isomeric Carboxylic Acid	e.g., 2-Bromo-3-methylthiophene-5-carboxylic acid	Lack of regioselectivity during the introduction of the carboxylic acid group.	GC-MS, ¹H NMR, ¹³C NMR
Unreacted Starting Material	4-Methylthiophene-2-carboxylic acid or other precursors	Incomplete reaction.	TLC, GC-MS

Experimental Protocol: Synthesis of a Substituted Bromothiophene Carboxylic Acid (General Procedure)

The following is a generalized experimental protocol for the synthesis of a substituted bromothiophene carboxylic acid, based on procedures for similar compounds. This should be adapted and optimized for the specific synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid.

Materials:

• Substituted methylthiophene precursor

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄) or other suitable solvent

• Radical initiator (e.g., AIBN or benzoyl peroxide)

• n-Butyllithium (n-BuLi)

• Dry ice (solid CO₂)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Bromination of the Methyl Group (if starting from a methylthiophene):

  • Dissolve the methylthiophene precursor in CCl₄ in a round-bottom flask.

  • Add NBS and a catalytic amount of a radical initiator.

  • Reflux the mixture and monitor the reaction by TLC or GC-MS.

  • After completion, cool the reaction mixture and filter off the succinimide.

  • Wash the filtrate with NaHCO₃ solution and brine, then dry over anhydrous MgSO₄.

  • Remove the solvent under reduced pressure to obtain the crude bromomethylthiophene.

• Formation of the Grignard Reagent and Carboxylation:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings and a crystal of iodine in anhydrous diethyl ether.

  • Add a solution of the bromomethylthiophene in anhydrous diethyl ether dropwise to initiate the Grignard reaction.

  • Once the Grignard reagent has formed, cool the reaction mixture in a dry ice/acetone bath.

  • Carefully add crushed dry ice to the reaction mixture.

  • Allow the mixture to warm to room temperature.

• Work-up and Purification:

  • Quench the reaction by slowly adding dilute HCl.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Extract the product into an aqueous NaHCO₃ solution.

  • Wash the aqueous layer with diethyl ether to remove any neutral impurities.

  • Acidify the aqueous layer with concentrated HCl to precipitate the carboxylic acid.

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

  • Further purification can be achieved by recrystallization or column chromatography.

Logical Relationship of Byproduct Formation

The following diagram illustrates the potential pathways for the formation of common byproducts during the synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid, assuming a synthetic route involving bromination and carboxylation.

References

• 1. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 2. BJOC - Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]

Technical Support Center: Optimizing Palladium Catalyst Loading for Suzuki Reactions of Bromothiophenes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in Suzuki-Miyaura cross-coupling reactions involving bromothiophenes. The following sections offer solutions to common experimental challenges, detailed experimental protocols, and data to facilitate the optimization of palladium catalyst loading.

Troubleshooting Guide & FAQs

This section addresses specific issues that may be encountered during the Suzuki coupling of bromothiophenes.

Low or No Product Yield

Q1: My Suzuki reaction with a bromothiophene is giving a low yield or no product at all. What are the first things I should check?

A1: When troubleshooting a low-yielding Suzuki reaction, it's crucial to systematically evaluate the integrity of your reagents and reaction setup.

• Reagent Quality: Ensure the purity and dryness of the boronic acid (or its ester derivative), the bromothiophene, and the solvents. Boronic acids can degrade over time, and moisture can facilitate side reactions.[1]

• Inert Atmosphere: The palladium catalyst, particularly in its Pd(0) active form, is sensitive to oxygen.[2] Verify that your reaction vessel is properly sealed and has been thoroughly purged with an inert gas like argon or nitrogen.[1][3] Degassing the solvents prior to use is a critical step.[1]

• Catalyst Activity: Use a fresh batch of palladium catalyst or a reliable pre-catalyst. Palladium catalysts can degrade upon storage. If catalyst deactivation is suspected, consider using a more robust catalyst system.[1][4]

• Reaction Conditions: Suboptimal conditions can lead to poor yields. A systematic screening of catalysts, ligands, bases, and solvents may be necessary to find the ideal combination for your specific substrates.[1]

Common Side Reactions

Q2: I'm observing significant side products like homocoupling of my boronic acid and dehalogenation of my bromothiophene. How can I minimize these?

A2: The formation of side products is a common issue. Here’s how to address them:

• Homocoupling: This side reaction is often promoted by the presence of oxygen.[1] Ensure your reaction is rigorously degassed and maintained under a strict inert atmosphere.[2]

• Dehalogenation (Proto-debromination): The replacement of the bromine atom with a hydrogen atom can be a significant competing reaction, particularly in the presence of water.[1][5] While some water is often necessary for the Suzuki reaction to proceed, especially with inorganic bases, using minimal amounts can help reduce dehalogenation.[1][5] In some cases, anhydrous conditions can be attempted, but this may also halt the desired coupling.[5]

• Protodeboronation: This involves the cleavage of the C-B bond of the boronic acid. Using more stable boronic acid derivatives, such as pinacol esters or trifluoroborate salts, can mitigate this issue.[1]

Catalyst and Ligand Selection

Q3: How do I choose the right palladium catalyst and ligand for my bromothiophene coupling?

A3: The choice of catalyst and ligand is critical for a successful reaction.

• Palladium Source: Common palladium sources include Pd(PPh₃)₄, Pd(OAc)₂, and PdCl₂(dppf).[6] For many applications, a Pd(0) source like Pd(PPh₃)₄ is effective.[7] Alternatively, a Pd(II) precatalyst such as Pd(OAc)₂ can be used in combination with phosphine ligands.[2][3]

• Phosphine Ligands: The ligand plays a crucial role in stabilizing the palladium center and facilitating the catalytic cycle.[8] Electron-rich and bulky phosphine ligands, such as Buchwald's biaryl phosphine ligands (e.g., XPhos, SPhos), can enhance catalyst activity and are often effective for challenging couplings, including those with heteroaryl chlorides.[1][9][10] For simpler systems, triphenylphosphine (PPh₃) is a common choice.[3] The choice of ligand can influence the rates of oxidative addition and reductive elimination.[11]

Reaction Parameters

Q4: What is the optimal palladium catalyst loading for a Suzuki reaction with bromothiophenes?

A4: The optimal catalyst loading can vary significantly depending on the specific substrates and reaction conditions. Generally, catalyst loading can range from as low as 0.000001 mol% to a more standard 1-5 mol%.[7][12] For routine laboratory-scale synthesis, a loading of 1-2 mol% is a common starting point.[13] For challenging substrates or when trying to achieve very high turnover numbers, specialized catalyst systems may allow for much lower loadings.[12] It's often beneficial to start with a higher loading (e.g., 2-5 mol%) to ensure the reaction works and then optimize by reducing the catalyst amount.

Q5: Which base and solvent system should I use for coupling with bromothiophenes?

A5: The base and solvent are interdependent and crucial for the reaction's success.

• Bases: The base is required for the transmetalation step. Common choices include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[2] The choice can depend on the solvent system. For aqueous-organic mixtures, inorganic carbonates are often effective.[2]

• Solvents: Solvent systems that can dissolve both the organic and inorganic reagents are typically used. Common choices include mixtures of an organic solvent with water, such as dioxane/water, toluene/water, or THF/water.[1][7][14] The presence of water is often necessary to dissolve the inorganic base.[2][5] However, as mentioned, excessive water can lead to dehalogenation.[5]

Data Presentation: Palladium Catalyst Loading and Reaction Conditions

The following tables summarize typical palladium catalyst loadings and reaction conditions for Suzuki couplings involving bromothiophenes and related aryl bromides.

Table 1: Catalyst Loading and Yields for Suzuki Coupling of Bromothiophenes

Bromothiophene Substrate	Palladium Catalyst	Catalyst Loading (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3,4-Dibromothiophene	Pd(OAc)₂	2	PPh₃	K₂CO₃	95% EtOH	Reflux	12-24	75-99	[3]
2-Bromo-5-(2-ethylhexyl)thiophene	Pd(PPh₃)₄	1-5	-	K₂CO₃ or K₃PO₄	Dioxane/Water (4:1)	80-100	12-24	N/A	[7]
4,5-Dibromothiophene-2-carboxaldehyde	Pd(PPh₃)₄	5	-	K₂CO₃	Dioxane/Water (6:1)	90	12	Good	[5]
2,5-Dibromo-3-hexylthiophene	Pd(PPh₃)₄	6	-	K₃PO₄	Dioxane/Water	90	12	Moderate to Good	[6]
Heteroaryl Halides (general)	Pd Catalyst	0.05-1.5	Various	Various	Various	Various	N/A	Excellent	[15]

Table 2: Comparison of Different Palladium Catalyst Systems

Catalyst System	Typical Substrates	Advantages	Disadvantages
Pd(OAc)₂ / PPh₃	Aryl bromides	Readily available, cost-effective	May require higher temperatures, less active for challenging substrates
Pd(PPh₃)₄	Aryl bromides, some aryl chlorides	Active Pd(0) source, widely used	Can be sensitive to air and moisture
PdCl₂(dppf)	Aryl bromides and chlorides	Robust, good for a wide range of substrates	More expensive than simpler systems
Pd₂(dba)₃ / Buchwald Ligands	Aryl bromides, chlorides, and hindered substrates	High activity, low catalyst loadings possible, room temperature reactions	Ligands can be expensive

Experimental Protocols

This section provides a generalized, detailed methodology for the Suzuki-Miyaura cross-coupling of a bromothiophene with an arylboronic acid. This protocol should be optimized for specific substrates.

General Procedure for Suzuki Coupling of Bromothiophenes

• Reaction Setup:

  • To a flame-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar and a condenser, add the bromothiophene (1.0 mmol, 1.0 equiv), the arylboronic acid (1.1-1.5 equiv), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv).[7]

  • Seal the flask with a septum.

• Inert Atmosphere:

  • Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times to ensure an oxygen-free environment.[3]

• Solvent and Catalyst Addition:

  • Under a positive pressure of inert gas, add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe.[7]

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) or a combination of a palladium precatalyst and ligand (e.g., Pd(OAc)₂, 2 mol% and PPh₃, 8 mol%).[3][7]

• Reaction:

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[7]

• Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting bromothiophene is consumed (typically 12-24 hours).[3][7]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).[3]

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).[3]

  • Filter the solution and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.[3]

• Characterization:

  • Confirm the structure and purity of the final product using analytical techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry.[3]

Visualizations

Experimental Workflow for Suzuki Coupling

Caption: A generalized experimental workflow for the Suzuki coupling of bromothiophenes.

Troubleshooting Logic for Low Yield

Caption: A logical workflow for troubleshooting low yields in Suzuki reactions.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. pcliv.ac.uk [pcliv.ac.uk]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 5-Arylthiophene-2-carboxylates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 5-arylthiophene-2-carboxylates. The content is structured to address common issues encountered during experimental procedures.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 5-arylthiophene-2-carboxylates, particularly when using Suzuki-Miyaura or Stille cross-coupling reactions.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield or no desired product at all. What are the potential causes and how can I improve the yield?

A: Low or no yield in the synthesis of 5-arylthiophene-2-carboxylates is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

• Inactive Catalyst: The palladium catalyst is the heart of the cross-coupling reaction. Its activity can be compromised by improper handling or degradation.

  • Troubleshooting Steps:

    • Use a fresh source of palladium catalyst. Over time, palladium catalysts can oxidize or decompose, leading to reduced activity.

    • Ensure anaerobic conditions. The catalytic cycle involves sensitive organometallic species that can be deactivated by oxygen. Degas your solvents and reaction mixture thoroughly and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the experiment.[1][2]

    • Consider a pre-catalyst. Some palladium pre-catalysts, like XPhos Pd G4, are designed for high stability and activity in Suzuki couplings and can be a good alternative if you suspect catalyst deactivation.[3]

• Sub-optimal Ligand Choice: The ligand plays a crucial role in stabilizing the palladium center and facilitating the catalytic cycle. The choice of ligand can significantly impact reaction efficiency.

  • Troubleshooting Steps:

    • Screen different ligands. Bulky, electron-rich phosphine ligands like SPhos or XPhos are often effective for Suzuki-Miyaura couplings involving heteroaryl compounds.[4][5] For Stille couplings, tri(tert-butyl)phosphine has been shown to be effective.[6]

    • Adjust the palladium-to-ligand ratio. The optimal ratio can vary depending on the specific ligand and substrates used. A common starting point is a 1:1 to 1:2 ratio of palladium to ligand.

• Inappropriate Base or Solvent: The base and solvent system is critical for the transmetalation step in Suzuki-Miyaura coupling and for overall reaction kinetics.

  • Troubleshooting Steps:

    • Base Selection: For Suzuki couplings, common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄).[7][8] The choice of base can be substrate-dependent, so screening different bases is advisable. The strength and solubility of the base can influence the reaction rate and yield.

    • Solvent System: A mixture of an organic solvent and water is often necessary for Suzuki couplings to dissolve both the organic substrates and the inorganic base.[7][9] Common solvent systems include toluene/water, dioxane/water, and THF/water.[3] For Stille couplings, anhydrous polar aprotic solvents like DMF or dioxane are typically used.[6]

• Poor Substrate Quality: The purity of your starting materials, the 5-halothiophene-2-carboxylate and the arylboronic acid (or organostannane), is paramount.

  • Troubleshooting Steps:

    • Purify starting materials. Ensure your halo-thiophene and arylboronic acid/ester are pure. Impurities can interfere with the catalyst.

    • Check the quality of the boronic acid. Arylboronic acids can dehydrate to form boroxines, which are often less reactive. You can check the purity by NMR and consider using the corresponding pinacol ester, which is generally more stable.[3]

Issue 2: Presence of Significant Side Products

Q: My reaction is producing the desired product, but I'm also observing significant amounts of side products like homocoupled aryl compounds or dehalogenated starting material. How can I minimize these side reactions?

A: The formation of side products is a common challenge in cross-coupling reactions. Understanding the source of these impurities is key to mitigating their formation.

Common Side Products and Mitigation Strategies:

• Homocoupling of Arylboronic Acid: This side reaction leads to the formation of a biaryl compound derived from the boronic acid coupling with itself.

  • Causes:

    • Presence of oxygen, which can promote oxidative homocoupling.

    • High reaction temperatures.

  • Solutions:

    • Thoroughly degas the reaction mixture. Removing dissolved oxygen is crucial to suppress homocoupling.

    • Optimize the reaction temperature. Running the reaction at the lowest effective temperature can help minimize this side reaction.

    • Use a suitable palladium catalyst and ligand. Certain catalyst systems are less prone to promoting homocoupling.

• Dehalogenation of the 5-halothiophene-2-carboxylate: This results in the formation of thiophene-2-carboxylate.

  • Causes:

    • Presence of water in Suzuki couplings can sometimes lead to dehalogenation.[9]

    • Certain bases and reaction conditions can promote this side reaction.

  • Solutions:

    • Minimize the amount of water. In Suzuki reactions, using the minimum amount of water necessary to dissolve the base can reduce dehalogenation.[9]

    • Screen different bases. The choice of base can influence the extent of dehalogenation.

• Protodeborylation of the Arylboronic Acid: This involves the replacement of the boronic acid group with a hydrogen atom.

  • Causes:

    • Prolonged reaction times at elevated temperatures.

    • Presence of acidic or basic impurities.

  • Solutions:

    • Monitor the reaction progress. Avoid unnecessarily long reaction times.

    • Ensure the purity of all reagents and solvents.

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reaction is better for the synthesis of 5-arylthiophene-2-carboxylates: Suzuki-Miyaura or Stille?

A1: Both Suzuki-Miyaura and Stille couplings are effective methods.[6][10] The choice often depends on the specific substrates, functional group tolerance, and practical considerations.

• Suzuki-Miyaura Coupling:

  • Advantages: Uses generally less toxic and more environmentally friendly boronic acids and their esters. The reagents are often commercially available and stable.[10]

  • Disadvantages: Can be sensitive to reaction conditions, and the boronic acids can sometimes be prone to decomposition.

• Stille Coupling:

  • Advantages: Organostannanes are often stable to air and moisture, and the reaction conditions can be very mild with broad functional group compatibility.[6][11]

  • Disadvantages: The primary drawback is the high toxicity of organotin compounds and the difficulty in removing tin byproducts from the final product.[10]

Q2: What is the optimal catalyst loading for these reactions?

A2: Typically, palladium catalyst loading ranges from 0.5 to 5 mol%. For highly efficient catalyst systems, loadings as low as 0.2 mol% have been reported for direct arylation of thiophenes.[12] It is generally recommended to start with a higher loading (e.g., 2-5 mol%) and then optimize to a lower concentration once the reaction conditions are established to minimize cost and residual palladium in the product.

Q3: How can I effectively purify the final 5-arylthiophene-2-carboxylate product?

A3: Purification is a critical step to obtain a high-purity product. The choice of method depends on the physical properties of the product and the nature of the impurities.

• Column Chromatography: This is the most common method for purifying organic compounds. Silica gel is typically used as the stationary phase, with a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate) as the mobile phase.

• Recrystallization: If the product is a solid and has suitable solubility properties, recrystallization can be a highly effective method for achieving high purity.

• Washing/Extraction: For removing inorganic salts and water-soluble impurities, a standard aqueous workup involving extraction with an organic solvent is essential. To remove tin byproducts from Stille reactions, specific workup procedures, such as washing with a fluoride solution, may be necessary.

Data Presentation

Table 1: Effect of Different Parameters on Suzuki-Miyaura Coupling Yield for Arylthiophene Synthesis

Parameter	Variation	Observation	Reference
Catalyst	Pd(PPh₃)₄	Good yields for various arylboronic acids.[7]	[7]
Pd(dtbpf)Cl₂	Highly effective, with yields up to 98% in micellar conditions.[1]	[1]
Base	K₃PO₄	Effective for coupling with arylboronic pinacol esters.[7]	[7]
K₂CO₃	Commonly used, but can be less effective than stronger bases in some cases.	[3]
Cs₂CO₃	Often provides higher yields, especially for challenging couplings.[8]	[8]
Solvent	Toluene/Water	Good yields reported for the synthesis of 4-arylthiophene-2-carbaldehydes.[7]	[7]
Dioxane/Water	A versatile solvent system for a wide range of substrates.[9]	[9]
THF/Water	Another common and effective solvent mixture.[3]	[3]

Table 2: Comparison of Suzuki-Miyaura and Stille Coupling for Arylthiophene Synthesis

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Reference
Reagent	Arylboronic acid/ester	Organostannane	[6][10]
Toxicity	Generally low	High (organotin compounds)	[10]
Byproducts	Boron-based, generally easy to remove	Tin-based, can be difficult to remove	[10]
Functional Group Tolerance	Good to excellent	Excellent	[6][13]
Reaction Conditions	Often requires a base and aqueous co-solvent	Typically anhydrous conditions	[6][7]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Synthesis of Methyl 5-phenylthiophene-2-carboxylate

• Reaction Setup: To a flame-dried Schlenk flask, add methyl 5-bromothiophene-2-carboxylate (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Catalyst and Ligand Addition: Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

• Solvent Addition and Degassing: Add a 4:1 mixture of toluene and water (10 mL). Degas the mixture by bubbling argon through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to 90 °C under an argon atmosphere and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product.

Protocol 2: General Procedure for Stille Synthesis of Methyl 5-phenylthiophene-2-carboxylate

• Reaction Setup: To a flame-dried Schlenk flask, add methyl 5-iodothiophene-2-carboxylate (1.0 mmol) and (tributylstannyl)benzene (1.1 mmol).

• Catalyst and Ligand Addition: Add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 mmol, 2 mol%) and tri(tert-butyl)phosphine (P(t-Bu)₃, 0.08 mmol, 8 mol%).

• Solvent Addition and Degassing: Add anhydrous dioxane (10 mL). Degas the mixture by three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 80 °C under an argon atmosphere and stir for 8-16 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with diethyl ether (20 mL) and wash with an aqueous solution of potassium fluoride (KF) to remove tin byproducts. Separate the organic layer and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the final product.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Troubleshooting decision tree for low reaction yield.

Caption: General experimental workflow for synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stille Coupling [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. uwindsor.ca [uwindsor.ca]

Technical Support Center: Amide Coupling for 5-Bromo-4-methylthiophene-2-carboxylic acid

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to selecting alternative coupling agents to N,N'-Dicyclohexylcarbodiimide (DCC) for the synthesis of amides from 5-Bromo-4-methylthiophene-2-carboxylic acid. It includes frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and a comparative analysis of common coupling agents.

Frequently Asked Questions (FAQs)

Q1: Why should I consider an alternative to DCC for my coupling reaction?

While DCC is a cost-effective and widely used coupling agent, it presents several challenges. The primary drawback is the formation of a dicyclohexylurea (DCU) byproduct, which is often insoluble in common organic solvents, making its removal from the reaction mixture difficult and potentially complicating product purification. Additionally, DCC is a known allergen and requires careful handling. Alternative reagents can offer advantages such as water-soluble byproducts for easier work-up, higher yields, faster reaction times, and reduced risk of side reactions like racemization.[1][2]

Q2: What are the main classes of alternative coupling agents to DCC?

There are several classes of modern coupling agents that serve as excellent alternatives to DCC:

• Carbodiimides: This class includes water-soluble reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), which forms a water-soluble urea byproduct, simplifying purification.[1]

• Uronium/Aminium Salts: Reagents such as HATU, HBTU, and HCTU are highly efficient and known for suppressing racemization, making them ideal for sensitive substrates.[1][3]

• Phosphonium Salts: Reagents like PyBOP and PyAOP are also very effective and are known for their high reactivity and ability to couple sterically hindered amino acids with minimal racemization.[4][5]

Q3: How do I choose the best coupling agent for 5-Bromo-4-methylthiophene-2-carboxylic acid?

The choice of coupling agent will depend on several factors, including the nature of the amine you are coupling, the desired scale of the reaction, and purification considerations. For a heteroaromatic carboxylic acid like 5-Bromo-4-methylthiophene-2-carboxylic acid, which can be sensitive, uronium or phosphonium salt reagents like HATU or PyBOP are often excellent choices due to their high reactivity and ability to minimize side reactions.[3][4] If ease of byproduct removal is a primary concern, a water-soluble carbodiimide like EDC in combination with an additive like HOBt is a very practical option.[6]

Q4: What is the role of additives like HOBt and HOAt?

Additives such as 1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt) are often used in conjunction with coupling agents. Their primary roles are to suppress racemization and to increase the reaction rate by forming a more reactive activated ester intermediate.[1]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Causes & Solutions:

Cause	Recommended Solution
Incomplete activation of the carboxylic acid	Ensure the coupling reagent is fresh and used in the correct stoichiometry (typically 1.1-1.5 equivalents). Consider switching to a more powerful coupling agent like HATU or PyBOP.[7]
Poor solubility of starting materials	Choose a solvent in which all reactants are fully soluble. DMF and NMP are common choices for their excellent solvating properties. For some reagents, greener alternatives like 2-MeTHF can also be effective.[8]
Deactivated amine	The amine may be protonated by the carboxylic acid. The addition of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), is crucial to neutralize the reaction mixture and free the amine nucleophile.[7]
Steric hindrance	If either the carboxylic acid or the amine is sterically hindered, a more reactive coupling agent (e.g., HATU, PyAOP) may be required. Increasing the reaction temperature or extending the reaction time can also improve yields in such cases.
Hydrolysis of activated intermediate	Ensure that all glassware is thoroughly dried and that anhydrous solvents are used. The presence of water can lead to the hydrolysis of the activated ester, returning to the starting carboxylic acid.[7]

Issue 2: Presence of Side Products and Impurities

Possible Causes & Solutions:

Cause	Recommended Solution
Racemization	This is a concern if your amine has a chiral center. Use a coupling agent known to suppress racemization, such as HATU or PyBOP, and always include an additive like HOBt or HOAt.[9] Running the reaction at a lower temperature (e.g., 0 °C) can also help minimize racemization.
Formation of N-acylurea (with carbodiimides)	This byproduct can be difficult to remove. Using an additive like HOBt can minimize its formation. If using DCC, filtration is the primary removal method. With EDC, the urea byproduct is water-soluble and can be removed with an aqueous workup.[1]
Guanidinylation of the amine (with uronium/aminium reagents)	This can occur if the coupling reagent is used in large excess or if it reacts with the amine before the carboxylic acid is activated. To avoid this, pre-activate the carboxylic acid with the coupling reagent for a short period (5-15 minutes) before adding the amine.
Unreacted starting materials	If the reaction has not gone to completion, consider increasing the equivalents of the coupling agent and the amine (if it is not the limiting reagent). Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.

Issue 3: Difficulty with Product Purification

Possible Causes & Solutions:

Cause	Recommended Solution
Insoluble DCC byproduct (DCU)	If you must use DCC, the DCU can be removed by filtration. To improve precipitation, the reaction mixture can be concentrated and taken up in a solvent where DCU has lower solubility, such as diethyl ether.
Water-soluble byproducts from EDC	The urea byproduct from EDC is readily removed by washing the organic layer with water or a dilute acid solution during the workup.[9]
Byproducts from phosphonium reagents (e.g., PyBOP)	The byproducts are generally soluble in common organic solvents and can be removed by standard aqueous workup and column chromatography. Washing with a dilute acid solution can help remove the phosphine oxide byproduct.
Residual DMF or NMP solvent	These high-boiling point solvents can be challenging to remove completely. Washing the organic extract multiple times with brine or a 5% LiCl aqueous solution can help to remove residual DMF.
Product is also water-soluble	If your final amide product has significant water solubility, an extractive workup may lead to product loss. In such cases, direct purification by reverse-phase chromatography might be a better option.

Comparative Data of Coupling Agents

The following table summarizes the performance of various coupling agents for the amidation of heteroaryl carboxylic acids, providing a general guideline for what can be expected. Please note that yields are highly dependent on the specific substrates and reaction conditions.

Coupling Agent	Additive	Base	Typical Solvent	Typical Reaction Time	Typical Yield Range (%)	Key Advantages
EDC	HOBt	DIPEA	DMF, DCM	12-24 h	60-95%	Water-soluble byproduct, easy workup.[6]
HATU	None	DIPEA	DMF, NMP	1-4 h	85-98%	High reactivity, fast reactions, low racemization.[3][10]
PyBOP	None	DIPEA	DMF, DCM	2-16 h	80-95%	High reactivity, good for hindered substrates, stable solid.[4][8]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using EDC/HOBt

• To a solution of 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq.) in anhydrous DMF (0.2-0.5 M) are added HOBt (1.2 eq.) and the desired amine (1.1 eq.).

• The mixture is cooled to 0 °C in an ice bath.

• EDC·HCl (1.2 eq.) is added in one portion, followed by the dropwise addition of DIPEA (2.0 eq.).

• The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.

• Reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with ethyl acetate and washed sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.[11]

Protocol 2: General Procedure for Amide Coupling using HATU

• To a solution of 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq.) in anhydrous DMF (0.2-0.5 M) are added HATU (1.1 eq.) and DIPEA (2.0 eq.).

• The mixture is stirred at room temperature for 15 minutes to pre-activate the carboxylic acid.[7]

• The desired amine (1.1 eq.) is then added to the reaction mixture.

• The reaction is stirred at room temperature for 1-4 hours.

• Reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with ethyl acetate and washed sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.[10][12]

Protocol 3: General Procedure for Amide Coupling using PyBOP

• To a solution of 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq.) and the desired amine (1.1 eq.) in anhydrous DMF (0.2-0.5 M) at 0 °C is added DIPEA (2.0 eq.).

• PyBOP (1.1 eq.) is then added in one portion.[4]

• The reaction mixture is allowed to warm to room temperature and stirred for 2-16 hours.

• Reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with ethyl acetate and washed sequentially with 10% aqueous citric acid, saturated aqueous NaHCO₃, and brine.[4]

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualizations

Caption: General experimental workflow for amide bond formation.

Caption: Troubleshooting guide for low-yielding amide coupling reactions.

References

• 1. peptide.com [peptide.com]
• 2. hepatochem.com [hepatochem.com]
• 3. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 12. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Technical Support Center: Purification of 5-Bromo-4-methylthiophene-2-carboxylic Acid Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 5-Bromo-4-methylthiophene-2-carboxylic acid and its derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments, organized by purification technique.

Crystallization

Question 1: My compound "oils out" during crystallization instead of forming solid crystals. What should I do?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid phase because its melting point is lower than the solution's temperature at supersaturation. Impurities can also lower the melting point and contribute to this issue.[1]

• Troubleshooting Steps:

  • Re-heat and Add Solvent: Re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation level, then allow it to cool slowly.

  • Slower Cooling: Ensure the solution cools down gradually. A rapid temperature drop can favor oiling out over crystallization.

  • Solvent Selection: The chosen solvent might be too nonpolar. Try a more polar solvent or a co-solvent system.

  • Seed Crystals: If available, add a seed crystal of the pure compound to induce crystallization at a higher temperature.[2]

Question 2: I'm experiencing very low recovery of my purified compound after recrystallization. What are the likely causes?

Answer: Low recovery can be due to several factors, primarily related to the solubility of your compound in the chosen solvent system.

• Troubleshooting Steps:

  • Excess Solvent: You may have used too much solvent to dissolve the crude product. Use the minimum amount of hot solvent necessary for complete dissolution.

  • Solvent Choice: The compound might be too soluble in the cold washing solvent. Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.

  • Premature Crystallization: If you performed a hot filtration step, the compound might have crystallized prematurely on the filter paper. Ensure your filtration apparatus is pre-heated.

  • Incomplete Crystallization: Ensure the solution is sufficiently cooled, possibly in an ice bath, to maximize crystal formation before filtration.

Question 3: My crystallization happens almost instantly upon cooling. Is this a problem?

Answer: Yes, rapid crystallization can trap impurities within the crystal lattice, reducing the effectiveness of the purification.[2]

• Troubleshooting Steps:

  • Increase Solvent Volume: Re-dissolve the crystals in the same solvent, but add a slightly larger volume (e.g., 10-20% more) to ensure the solution is not overly saturated upon cooling.

  • Slower Cooling: Insulate the flask to slow down the cooling process, allowing for more ordered crystal growth.

Column Chromatography

Question 4: My compound is streaking or "tailing" on the TLC plate and during column chromatography. How can I fix this?

Answer: Streaking is often caused by strong interactions between your compound and the stationary phase (e.g., silica gel), especially for acidic compounds like carboxylic acids.

• Troubleshooting Steps:

  • Mobile Phase Modifier: Add a small amount of a polar modifier to your eluent. For acidic compounds, adding a few drops of acetic acid can help to suppress ionization and reduce tailing.

  • Sample Overloading: You may have loaded too much sample onto the column. A general guideline is a 50:1 to 100:1 ratio of silica gel to crude product by weight.

  • Proper Packing: Ensure your column is packed uniformly without any air bubbles or cracks, which can cause channeling and poor separation.

Question 5: I'm having trouble separating my desired product from a very similar impurity. What can I do?

Answer: Separating compounds with similar polarities is a common challenge in chromatography.

• Troubleshooting Steps:

  • Optimize Mobile Phase: Systematically screen different solvent systems using TLC to find one that provides better separation (a larger ΔRf). Sometimes, switching to a different solvent system (e.g., from hexane/ethyl acetate to dichloromethane/methanol) can significantly alter selectivity.[3]

  • Gradient Elution: Employ a gradient elution where the polarity of the mobile phase is gradually increased during the separation. This can help to resolve compounds that are close together.

  • Longer Column: Using a longer column increases the number of theoretical plates and can improve the separation of closely eluting compounds.

Data Presentation

The following table presents hypothetical purity data for 5-Bromo-4-methylthiophene-2-carboxylic acid purified by different methods to illustrate the potential outcomes. Direct comparative experimental data was not available in the literature search.

Purification Method	Initial Purity (by HPLC)	Final Purity (by HPLC)	Yield (%)	Notes
Recrystallization (Ethanol)	85%	95%	75%	Good for removing less polar impurities.
Recrystallization (Toluene)	85%	92%	80%	Effective for some aromatic carboxylic acids.[1]
Column Chromatography (Hexane:Ethyl Acetate with 1% Acetic Acid)	85%	98%	60%	Effective for removing closely related impurities.
Acid-Base Extraction	70%	90%	85%	Good for removing neutral or basic impurities.

Experimental Protocols

Protocol 1: Recrystallization of 5-Bromo-4-methylthiophene-2-carboxylic acid

• Solvent Selection: In a small test tube, add approximately 20 mg of the crude product. Add a potential solvent (e.g., ethanol, isopropanol, or a mixture like ethanol/water) dropwise at room temperature. If the solid dissolves easily, the solvent is likely too good. If it is insoluble, heat the mixture gently. A suitable solvent will dissolve the compound when hot but allow it to crystallize upon cooling.

• Dissolution: Place the bulk of the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Allow the crystals to air dry on the filter paper or transfer them to a watch glass. For more thorough drying, a vacuum oven can be used.

Protocol 2: Column Chromatography of a 5-Bromo-4-methylthiophene-2-carboxamide Derivative

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the chromatography column and allow the silica to settle, ensuring a uniform packing without air bubbles. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (ideally the mobile phase or a less polar solvent). Carefully load the sample onto the top of the silica gel.

• Elution: Begin eluting with a non-polar mobile phase (e.g., 9:1 hexane:ethyl acetate). Gradually increase the polarity of the mobile phase as needed to elute your compound. For amide derivatives, a gradient of ethyl acetate in hexane is often effective.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Visualization

Troubleshooting Workflow for Crystallization

Caption: A flowchart for troubleshooting common crystallization problems.

Potential Signaling Pathways for Thiophene Derivatives

The following diagram illustrates general signaling pathways that have been associated with thiophene derivatives exhibiting anti-inflammatory or anticancer activities. Note that these pathways have not been specifically confirmed for 5-Bromo-4-methylthiophene-2-carboxylic acid.

Caption: Potential signaling pathways targeted by thiophene derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]

Stability issues of 5-Bromo-4-methylthiophene-2-carboxylic acid under reaction conditions

Welcome to the technical support center for 5-Bromo-4-methylthiophene-2-carboxylic acid. This guide provides troubleshooting advice and answers to frequently asked questions regarding the stability of this reagent in common synthetic applications.

General Stability and Storage

Question: What are the recommended storage conditions for 5-Bromo-4-methylthiophene-2-carboxylic acid?

Answer: To ensure long-term stability and purity, 5-Bromo-4-methylthiophene-2-carboxylic acid should be stored under the following conditions:

• Temperature: Store in a refrigerator at 2-8°C.[1][2][3] Some related compounds are stored at -20°C for maximum stability.[4]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent potential degradation from air and moisture.[2]

• Container: Keep the container tightly sealed and in a dry, dark place.[5]

• Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[1][6]

Question: Is this compound sensitive to light or air?

Answer: Yes, related bromothiophene compounds are known to be air-sensitive and should be protected from light.[1][4] It is recommended to handle the material under an inert atmosphere and store it in an amber vial or a container shielded from light to prevent potential photodegradation or oxidation.

Troubleshooting Amide Coupling Reactions

Question: My amide coupling reaction with 5-Bromo-4-methylthiophene-2-carboxylic acid is giving a low yield. What are the common causes?

Answer: Low yields in amide coupling reactions involving this substrate can stem from several factors:

• Inadequate Carboxylic Acid Activation: The direct reaction between a carboxylic acid and an amine is often inefficient because the amine can deprotonate the acid, forming an unreactive carboxylate salt.[7][8] It is crucial to activate the carboxylic acid first.

• Side Reactions with Coupling Reagent: The amine nucleophile can sometimes react directly with the coupling reagent, leading to the formation of guanidinium by-products and consuming the amine.

• Steric Hindrance: The methyl group at the 4-position may introduce some steric hindrance, potentially slowing down the reaction compared to its unsubstituted counterpart.

• Reaction Conditions: Suboptimal temperature, solvent, or reaction time can all contribute to low yields.

Question: I am observing an unknown by-product in my amide coupling reaction. What could it be?

Answer: Besides the common side reactions with coupling agents, you may be observing products resulting from:

• Decarboxylation: Thiophene carboxylic acids can be susceptible to decarboxylation, especially if the reaction is heated for extended periods. This would result in the formation of 4-bromo-3-methylthiophene.

• Reaction at the Bromine: Strong nucleophiles or certain catalytic conditions could potentially lead to nucleophilic aromatic substitution (SNAr) at the bromine-bearing carbon.

Troubleshooting Workflow: Amide Coupling

Caption: Troubleshooting workflow for amide coupling reactions.

Troubleshooting Suzuki Cross-Coupling Reactions

Question: I am attempting a Suzuki cross-coupling reaction directly on 5-Bromo-4-methylthiophene-2-carboxylic acid and getting poor results. Why?

Answer: The free carboxylic acid group can interfere with Suzuki cross-coupling reactions. The acidic proton can react with the basic conditions required for the reaction, and the carboxylate may coordinate to the palladium catalyst, inhibiting its activity. It is highly recommended to protect the carboxylic acid, typically as an ester (e.g., methyl or ethyl ester), before performing the coupling.[9][10]

Question: My Suzuki reaction is sluggish and incomplete even after protecting the carboxylic acid. What can I do?

Answer: Several factors can affect the efficiency of a Suzuki coupling:

• Catalyst and Ligand Choice: The choice of palladium catalyst and ligand is critical. For heteroaromatic systems, catalysts with bulky, electron-rich phosphine ligands are often effective.

• Base and Solvent System: The base and solvent must be carefully selected. A common system is an aqueous base (like Na₂CO₃ or K₂CO₃) with a solvent such as 1,4-dioxane or toluene.[10] The solubility of reagents, particularly the boronic acid, can be a limiting factor.[10]

• Debromination: A common side reaction is the reductive debromination of the starting material, leading to the formation of 4-methylthiophene-2-carboxylic ester. This can be caused by impurities or non-optimal reaction conditions.

• Boronic Acid Decomposition: Arylboronic acids can be prone to decomposition (protodeboronation) under the reaction conditions, especially with prolonged heating.

Potential Decomposition Pathways

Question: What are the primary decomposition pathways for this molecule under reaction conditions?

Answer: The two most likely decomposition pathways are decarboxylation and debromination.

• Decarboxylation: The loss of carbon dioxide from the carboxylic acid group to form 4-bromo-3-methylthiophene. This is typically promoted by high temperatures.[11]

• Debromination/Protonolysis: The replacement of the bromine atom with a hydrogen atom. This can occur under reductive conditions or via metal-halogen exchange followed by quenching with a proton source.

Caption: Potential decomposition pathways under thermal or reductive stress.

Quantitative Data Summary

Property / Condition	Value / Observation	Source(s)
Related Compound Properties
Melting Point (5-Bromothiophene-2-carboxylic acid)	141-144 °C	[3]
Typical Reaction Conditions
Esterification (Steglich)	DCC, DMAP, DCM, 30°C	[10]
Suzuki Coupling (Ester protected)	Pd(PPh₃)₄, Na₂CO₃, Toluene/Water or Dioxane/Water, 90°C	[9][10]
Amide Coupling	DCC/DMAP or TiCl₄/Pyridine	[7][10]

Key Experimental Protocols

Protocol 1: Esterification (Methyl Ester Protection)

This protocol is for the protection of the carboxylic acid group prior to reactions like Suzuki coupling.

• Setup: To a solution of 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq) in methanol (approx. 0.2 M), add concentrated sulfuric acid (H₂SO₄) dropwise (approx. 0.1 eq).[12]

• Reaction: Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed (typically 12-30 hours).[12]

• Workup: Cool the reaction to room temperature and remove the methanol under reduced pressure.

• Extraction: Pour the residue into water and extract with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the methyl ester, which can be purified further by column chromatography if necessary.[12]

Protocol 2: Amide Coupling using HATU

This is a general protocol for forming an amide bond.

• Activation: In a dry flask under an inert atmosphere, dissolve 5-Bromo-4-methylthiophene-2-carboxylic acid (1.0 eq), HATU (1.1 eq), and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq) in an anhydrous solvent like DMF or DCM.

• Stirring: Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.[13]

• Amine Addition: Add the desired amine (1.0-1.2 eq) to the reaction mixture.

• Reaction: Continue stirring at room temperature and monitor the reaction by TLC.

• Workup: Once complete, dilute the reaction with an appropriate organic solvent and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. 5-Bromo-thiophene-2-carboxylic acid methyl ester CAS#: 62224-19-5 [m.chemicalbook.com]
• 3. 5-溴-2-噻吩羧酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemscene.com [chemscene.com]
• 5. 7311-63-9|5-Bromothiophene-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 6. 5-(2-Bromo-acetyl)-thiophene-2-carboxylic Acid Amide: Properties, Uses, Safety Data & China Supplier Information [quinoline-thiophene.com]
• 7. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 8. hepatochem.com [hepatochem.com]
• 9. researchgate.net [researchgate.net]
• 10. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. rsc.org [rsc.org]
• 13. reddit.com [reddit.com]

Technical Support Center: NMR Analysis of 5-Bromo-4-methylthiophene-2-carboxylic acid

This technical support guide is designed for researchers, scientists, and drug development professionals to aid in the identification of impurities in 5-Bromo-4-methylthiophene-2-carboxylic acid via Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 1H NMR spectrum shows more than one singlet in the aromatic region. What could be the extra peak?

A1: An additional singlet in the aromatic region of the 1H NMR spectrum for 5-Bromo-4-methylthiophene-2-carboxylic acid likely indicates the presence of a regioisomeric impurity. The expected spectrum for the target compound should show a single proton signal for the hydrogen at the 3-position. A common impurity could be a regioisomer where the bromine and methyl groups are in different positions, leading to a different chemical environment for the thiophene proton. For instance, 4-Bromo-3-methylthiophene-2-carboxylic acid would also exhibit a singlet for its thiophene proton, but at a slightly different chemical shift.

Q2: I observe two distinct methyl signals in my 1H NMR spectrum. What does this suggest?

A2: The presence of two methyl signals suggests you have a mixture of your target compound, 5-Bromo-4-methylthiophene-2-carboxylic acid, and an impurity that also contains a methyl group. This impurity could be an unreacted starting material if the synthesis involved methylation, or a regioisomer where the methyl group is in a different chemical environment. Compare the integration of the two methyl peaks to estimate the relative amounts of your product and the impurity.

Q3: The integration of my aromatic proton does not match the integration of my methyl protons. Why might this be?

A3: If the integration ratio between the aromatic proton and the methyl protons deviates from the expected 1:3, it strongly suggests the presence of impurities. This could be due to:

• Residual starting material: For example, if the synthesis started from 3-methylthiophene-2-carboxylic acid, this could be present as an impurity.

• Solvent residue: Residual solvents from the reaction or purification steps can introduce extra peaks. Check the chemical shift against common NMR solvents.

• Other byproducts: The synthesis might have produced other thiophene derivatives that lack a proton in the same region or have multiple protons.

Q4: My 13C NMR spectrum has more signals than expected. How do I identify the impurity?

A4: An excess number of signals in the 13C NMR spectrum points to the presence of one or more impurities. To identify them:

• Predict the spectrum: Calculate the expected number of signals for your target molecule. 5-Bromo-4-methylthiophene-2-carboxylic acid should have 6 distinct carbon signals (thiophene ring carbons, methyl carbon, and carboxylic acid carbon).

• Compare with known data: Refer to the data table below for the expected chemical shifts of the target compound and potential impurities.

• Consider regioisomers: Different substitution patterns on the thiophene ring will result in different chemical shifts for the carbon atoms.

• Look for starting materials: Compare the extra peaks with the known 13C NMR spectrum of your starting materials.

Data Presentation: NMR Chemical Shifts

The following table summarizes the expected 1H and 13C NMR chemical shifts for 5-Bromo-4-methylthiophene-2-carboxylic acid and potential impurities. Chemical shifts are reported in ppm (δ) and are referenced to a standard solvent signal. Note: Some values are estimated based on typical substituent effects on the thiophene ring and may vary depending on the solvent and concentration.

Compound	Structure	1H NMR (δ ppm)	13C NMR (δ ppm)
5-Bromo-4-methylthiophene-2-carboxylic acid (Target)		~2.3 (s, 3H, CH3), ~7.8 (s, 1H, H-3)	~15 (CH3), ~125 (C-4), ~128 (C-5), ~135 (C-3), ~140 (C-2), ~165 (COOH)
3-Methylthiophene-2-carboxylic acid (Starting Material)		~2.6 (s, 3H, CH3), ~7.0 (d, 1H, H-4), ~7.5 (d, 1H, H-5)	~15 (CH3), ~128 (C-4), ~130 (C-5), ~135 (C-3), ~142 (C-2), ~166 (COOH)
4-Bromo-3-methylthiophene-2-carboxylic acid (Regioisomer)		~2.4 (s, 3H, CH3), ~7.6 (s, 1H, H-5)	~16 (CH3), ~115 (C-4), ~130 (C-5), ~138 (C-3), ~141 (C-2), ~164 (COOH)
2-Bromo-3-methyl-5-thiophenecarboxylic acid (Regioisomer)		~2.2 (s, 3H, CH3), ~7.4 (s, 1H, H-4)	~14 (CH3), ~120 (C-2), ~130 (C-4), ~135 (C-3), ~145 (C-5), ~163 (COOH)

Experimental Protocols

NMR Sample Preparation:

• Weighing the sample: Accurately weigh approximately 5-10 mg of the 5-Bromo-4-methylthiophene-2-carboxylic acid sample into a clean, dry vial.

• Choosing a solvent: Select a deuterated solvent in which the compound is soluble. Common choices include Chloroform-d (CDCl3), Dimethyl sulfoxide-d6 (DMSO-d6), or Acetone-d6. The choice of solvent can affect the chemical shifts.

• Dissolving the sample: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

• Adding a standard (optional): For quantitative analysis, a known amount of an internal standard (e.g., tetramethylsilane - TMS) can be added. However, for routine purity checks, referencing to the residual solvent peak is common.

• Transfer to NMR tube: Carefully transfer the solution to a clean, dry 5 mm NMR tube using a Pasteur pipette.

• Capping and labeling: Securely cap the NMR tube and label it clearly with the sample identification.

• Data Acquisition: Place the NMR tube in the spectrometer and acquire the 1H and 13C NMR spectra according to the instrument's standard operating procedures.

Visualizations

Troubleshooting Workflow

Overcoming poor solubility of thiophene-based reactants in Suzuki coupling

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with thiophene-based reactants in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My thiophene-based starting material has very poor solubility in standard Suzuki coupling solvents. What is the first thing I should try?

The most direct approach is to modify the solvent system and reaction temperature.

• Increase Temperature: Many Suzuki couplings are conducted at elevated temperatures (80-110 °C).[1] Increasing the temperature can significantly improve the solubility of your reactants.[1] However, be mindful that higher temperatures can sometimes promote side reactions like catalyst decomposition or protodeboronation, where the boronic acid is replaced by a hydrogen atom.[1][2]

• Screen Solvents: If adjusting the temperature isn't enough, screening different solvents is recommended.[1] Polar aprotic solvents like DMF, or ethereal solvents such as 1,4-dioxane and THF, are often effective for poorly soluble substrates.[1] These are typically used with water as a co-solvent.[1]

• Use a Co-solvent: Adding water is common as it helps dissolve the inorganic base (e.g., K₃PO₄, K₂CO₃) and is thought to aid the transmetalation step of the catalytic cycle.[1] For reactants that are more soluble in organic solvents, a biphasic system like Toluene/H₂O or Dioxane/H₂O is a standard choice.[1][3]

Q2: I'm running a biphasic reaction (e.g., Toluene/Water) and the conversion is very slow. How can I improve the reaction rate?

Slow reaction rates in biphasic systems are often caused by poor mass transfer between the aqueous phase (containing the base and activated boronic acid) and the organic phase (containing the aryl halide and palladium catalyst).[1]

• Vigorous Stirring: Ensure the mixture is stirred vigorously to create an emulsion. This maximizes the interfacial area between the two phases, facilitating reactant interaction.[1]

• Phase-Transfer Catalysts (PTCs): Adding a phase-transfer catalyst can dramatically accelerate the reaction.[1][4] PTCs, such as quaternary ammonium salts like tetrabutylammonium bromide (TBAB), help transfer the boronate anion from the aqueous phase to the organic phase where it can react with the palladium complex.[1]

Q3: Can my choice of base impact the reaction if my thiophene reactants are poorly soluble?

Yes, the base is a critical component, and its properties can significantly affect the reaction outcome.

• Solubility: The base must have some solubility in the reaction medium to activate the boronic acid.[1] Using a water co-solvent helps dissolve common inorganic bases.[1]

• Strength and Cation: Stronger bases like K₃PO₄ or Cs₂CO₃ can sometimes accelerate the reaction but may not be suitable for substrates with base-sensitive functional groups.[1] The nature of the cation can also influence the reaction rate.[1]

• Physical Form: Always use a finely powdered and dry base. Coarse particles have a lower surface area, which can lead to poor reproducibility and incomplete reactions.[1]

Q4: My reaction is still not working. Are there alternative, less conventional methods to try?

Yes, several advanced methods have been developed to handle challenging Suzuki couplings, including those with solubility issues.

• Micellar Catalysis: This "green chemistry" approach uses a surfactant (e.g., Kolliphor EL) in water to form micelles.[5][6][7] These micelles act as nanoreactors, bringing the reactants and catalyst together and overcoming solubility issues in the bulk aqueous medium.[5][6] This method can offer high yields, short reaction times, and can sometimes be performed at room temperature without an inert atmosphere.[5][6]

• Solvent-Free, Microwave-Assisted Synthesis: This technique can be a very rapid method for preparing soluble thiophene oligomers.[8] It involves using a solid support like aluminum oxide and microwave irradiation to drive the reaction, avoiding solvents altogether.[8]

Q5: Could the boronic acid reagent itself be the problem?

Thiophene boronic acids can be unstable and prone to a side reaction called protodeboronation.[2] If you suspect this is happening, or if the boronic acid has poor solubility, consider using a more stable derivative:

• Boronate Esters: Pinacol esters are common alternatives that can sometimes be used directly without prior hydrolysis.[2][9]

• Trifluoroborate Salts: Potassium trifluoroborate salts (BF₃K) are another stable and often crystalline alternative to boronic acids.[10][11]

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common issues related to the poor solubility of thiophene-based reactants.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting Suzuki couplings with poorly soluble reactants.

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Starting materials do not dissolve, reaction is heterogeneous and sluggish.	Suboptimal Solvent System: The chosen solvent or solvent mixture cannot effectively dissolve one or more reactants at the reaction temperature.[12]	1. Increase Temperature: Raise the reaction temperature to 80-110 °C to improve solubility.[1] 2. Screen Solvents: Test polar aprotic solvents like DMF or ethereal solvents like 1,4-dioxane or THF, often in a mixture with water (e.g., 4:1 organic:water).[1][3] 3. Use a Phase-Transfer Catalyst (PTC): For biphasic systems, add a PTC like TBAB to improve transport of the boronate between phases.[1]
Reaction starts but stalls or gives low yield.	Poor Mass Transfer: In biphasic systems, reactants in different phases are not interacting efficiently.[1] Inactive Catalyst: The catalyst may not be sufficiently active for the challenging substrate.[10] Protodeboronation: The thiophene boronic acid is unstable under the reaction conditions and is being replaced by hydrogen.[2]	1. Increase Stirring Rate: Ensure vigorous stirring to create an emulsion in biphasic systems.[1] 2. Change Ligand: Switch to more electron-rich and bulky phosphine ligands like SPhos or XPhos, which can accelerate the oxidative addition step.[2] 3. Use a More Stable Boron Reagent: Replace the boronic acid with its corresponding pinacol boronate ester or a potassium trifluoroborate (BF₃K) salt.[2][10]
Inconsistent results between batches.	Base Quality: The physical form of the inorganic base is not consistent.[1]	1. Use Finely Powdered Base: Ensure the base (e.g., K₃PO₄, K₂CO₃) is finely powdered and dry before use to maximize surface area and reactivity.[1]
All standard methods fail to give satisfactory results.	Highly Challenging Substrates: The combination of electronic properties and poor solubility of the specific thiophene derivative makes it recalcitrant to standard conditions.	1. Try Micellar Catalysis: Use a surfactant like Kolliphor EL in water to form nanoreactors that can solubilize the reactants and facilitate the reaction, often under milder conditions.[5][6] 2. Explore Solvent-Free Conditions: For certain substrates, microwave-assisted solvent-free synthesis on a solid support can be a rapid and effective alternative.[8]

Experimental Protocols

Protocol 1: General Procedure for Poorly Soluble Thiophene Reactants

This protocol is a robust starting point for a Suzuki coupling involving a poorly soluble thiophene halide.

• Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add the poorly soluble thiophene halide (1.0 equiv), the arylboronic acid (1.2 - 1.5 equiv), and the finely powdered base (e.g., K₃PO₄, 2.0 equiv).[1]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.[1][10]

• Catalyst Preparation: In a separate vial under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%). Briefly mix with a small amount of the degassed organic solvent.[1]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane/H₂O, 4:1) to the Schlenk flask via syringe.[1][3]

• Reaction Initiation: Add the catalyst mixture to the Schlenk flask via syringe. Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) and stir vigorously for 12-24 hours.[1][13]

• Monitoring: Monitor the reaction progress by TLC or GC-MS.[10][13]

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1][13]

• Purification: Purify the crude product by flash column chromatography.[1]

Protocol 2: Micellar Suzuki Coupling in Water

This protocol is adapted for reactions in an aqueous micellar system, which can be beneficial for both solubility and environmental considerations.[5][6]

• Setup: In a reaction vial, combine the thiophene reactant (e.g., bromothiophene, 0.5 mmol), the aniline boron reagent (0.6 mmol), the palladium catalyst (e.g., Pd(dtbpf)Cl₂, 0.01 mmol), and the base (e.g., Et₃N, 1 mmol).[5]

• Solvent Addition: Add the aqueous Kolliphor EL solution (e.g., 2 mL, 2% w/v in H₂O). For some substrates, a toluene/Kolliphor EL mixture (e.g., 1:9) may be beneficial.[5]

• Reaction: Stir the mixture vigorously (500 rpm) at room temperature or slightly elevated temperature (e.g., 60 °C) for the required time (can be as short as 15 minutes).[5] No inert atmosphere is typically required.[5][6]

• Workup: Add ethanol (approx. 10 mL) until the reaction mixture becomes homogeneous. Remove the solvents under reduced pressure.[5]

• Purification: Purify the resulting residue by flash column chromatography.[5]

Suzuki Coupling Catalytic Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00654E [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. boa.unimib.it [boa.unimib.it]
• 8. researchgate.net [researchgate.net]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. reddit.com [reddit.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Reactivity Face-Off: A Comparative Guide to 5-Bromo-4-methylthiophene-2-carboxylic acid and 5-chlorothiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, substituted thiophenes are pivotal building blocks for the synthesis of a wide array of pharmaceuticals and functional materials. The reactivity of these scaffolds is of paramount importance for medicinal chemists and process developers. This guide provides an in-depth comparison of the reactivity of two closely related thiophene derivatives: 5-Bromo-4-methylthiophene-2-carboxylic acid and 5-chlorothiophene-2-carboxylic acid . The focus will be on their performance in common and synthetically valuable transformations, supported by available experimental data for analogous systems.

Executive Summary

The primary determinant of reactivity in these molecules is the nature of the halogen at the 5-position. Generally, the carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, making 5-Bromo-4-methylthiophene-2-carboxylic acid the more reactive substrate in palladium-catalyzed cross-coupling reactions . The presence of an electron-donating methyl group at the 4-position in the bromo-derivative is expected to further modulate its electronic properties and reactivity. Conversely, the stronger C-Cl bond in 5-chlorothiophene-2-carboxylic acid renders it more stable and less reactive, often requiring more forcing reaction conditions or specialized catalyst systems to achieve comparable yields.

Palladium-Catalyzed Cross-Coupling Reactions: A Reactivity Comparison

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, are fundamental tools for C-C and C-N bond formation. The reactivity of aryl halides in these transformations generally follows the order: I > Br > Cl.[1] This trend is primarily attributed to the bond dissociation energies of the carbon-halogen bond.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds. While direct comparative data for the two title compounds is scarce, we can infer their relative reactivity from studies on similar substrates. 5-bromothiophene derivatives are frequently used in Suzuki couplings, affording good to excellent yields under standard conditions.[2][3] In contrast, the coupling of chloro-thiophenes is recognized as more challenging due to the less favorable oxidative addition step to the palladium(0) catalyst.[4][5]

Table 1: Representative Suzuki-Miyaura Coupling Reactions of Halogenated Thiophenes

Entry	Starting Material	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Pentyl 5-bromothiophene-2-carboxylate	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	50.2	[2]
2	Pentyl 5-bromothiophene-2-carboxylate	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	90	72	[2]
3	Ethyl 5-chlorothiophene-2-glyoxylate	4-Tolylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	100	>95 (NMR)	[4]

Note: The data presented is for structurally similar compounds and serves to illustrate the general reactivity trends.

The data suggests that while high yields can be achieved with chlorothiophenes, it often necessitates the use of more sophisticated and electron-rich phosphine ligands (like SPhos) compared to the more common PPh₃ used for bromothiophenes.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines. Similar to the Suzuki coupling, the reactivity of the aryl halide is a critical factor. Aryl bromides are generally more reactive than aryl chlorides in this transformation.[6] The amination of aryl chlorides can be particularly challenging and often requires bulky, electron-rich phosphine ligands to achieve reasonable yields.[7]

Table 2: General Reactivity Trends in Buchwald-Hartwig Amination

Aryl Halide	General Reactivity	Typical Catalyst System	Reference
Aryl Bromide	High	Pd(OAc)₂ / P(t-Bu)₃ or BINAP	[8]
Aryl Chloride	Moderate to Low	Pd₂(dba)₃ / Bulky phosphine ligands (e.g., XPhos, SPhos)	[7][8]

The electron-donating methyl group on 5-Bromo-4-methylthiophene-2-carboxylic acid may slightly increase the electron density on the thiophene ring, which could potentially decrease its reactivity towards oxidative addition in some cases. However, the dominant factor remains the weaker C-Br bond, making it the more reactive substrate overall.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is another important reaction class for functionalizing aromatic rings. This reaction is favored by the presence of strong electron-withdrawing groups on the aromatic ring and a good leaving group.[9][10][11][12][13] The carboxylic acid group at the 2-position of both title compounds is electron-withdrawing and will activate the ring towards nucleophilic attack.

In SNAr reactions, the rate-determining step is typically the initial attack of the nucleophile to form a Meisenheimer complex.[11] The stability of this intermediate is key. The nature of the halogen can influence the reaction rate. While bromide is a better leaving group than chloride in many contexts, in SNAr the high electronegativity of chlorine can increase the electrophilicity of the carbon atom being attacked, sometimes leading to faster reaction rates compared to the bromo analogue, depending on the specific reaction conditions and nucleophile. However, without direct experimental comparison for these specific substrates, it is difficult to definitively predict which would be more reactive in an SNAr reaction.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of a 5-Bromothiophene Derivative

This protocol is adapted from literature procedures for similar compounds.[2]

Materials:

• 5-Bromo-4-methylthiophene-2-carboxylic acid (or its ester derivative) (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq)

• K₂CO₃ (2.0 eq)

• 1,4-Dioxane and Water (4:1 v/v)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried flask, add the 5-bromothiophene derivative, arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the degassed 1,4-dioxane/water solvent mixture.

• Add the Pd(PPh₃)₄ catalyst.

• Heat the reaction mixture to 90-100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination of a 5-Chlorothiophene Derivative

This protocol is a general representation and may require optimization.[7][14]

Materials:

• 5-chlorothiophene-2-carboxylic acid (or its ester derivative) (1.0 eq)

• Amine (1.2 eq)

• Pd₂(dba)₃ (0.02 eq)

• XPhos (0.08 eq)

• NaOt-Bu (1.4 eq)

• Anhydrous Toluene

• Nitrogen or Argon atmosphere

Procedure:

• In a glovebox or under an inert atmosphere, add the 5-chlorothiophene derivative, amine, and sodium t-butoxide to a dry reaction vessel.

• In a separate vial, prepare a solution of Pd₂(dba)₃ and XPhos in anhydrous toluene.

• Add the catalyst solution to the reaction vessel.

• Seal the vessel and heat the reaction mixture to 100-110 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Visualizing Reaction Mechanisms and Workflows

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Tr - 博客 | 文学城 [blog.wenxuecity.com]
• 2. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. fiveable.me [fiveable.me]
• 10. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

The Potent Threat of Thiophene Derivatives Against Bacterial Pathogens: A Comparative Analysis

A deep dive into the antibacterial efficacy of various thiophene derivatives reveals their significant potential in the fight against drug-resistant bacteria. This guide offers a comparative overview of their performance, supported by experimental data and detailed methodologies, to inform and guide researchers, scientists, and drug development professionals in the quest for novel antimicrobial agents.

The ever-looming crisis of antibiotic resistance has necessitated the exploration of new chemical scaffolds with potent antibacterial activity. Among these, thiophene-containing compounds have emerged as a promising class of molecules, demonstrating a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This comparative study synthesizes data from recent research to provide a clear perspective on the antibacterial prowess of different thiophene derivatives.

Quantitative Comparison of Antibacterial Activity

The minimum inhibitory concentration (MIC) is a crucial metric for assessing the potency of an antimicrobial agent. The following tables summarize the MIC values of several recently synthesized thiophene derivatives against a panel of pathogenic bacteria. These values are compared with standard antibiotics to provide a benchmark for their efficacy.

Derivative/Compound	Staphylococcus aureus (Gram-positive)	Bacillus subtilis (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)	Salmonella typhi (Gram-negative)	Reference
Compound S1	0.87 µM/ml	0.87 µM/ml	0.87 µM/ml	-	0.87 µM/ml	[1]
Tetrahydrobenzothiophene 3b	1.11 µM	-	1.11 µM	1.00 µM	0.54 µM	[2]
Thiophene derivative 4	-	-	16 mg/L (Col-R)	-	-	[3][4][5]
Thiophene derivative 5	-	-	16 mg/L (Col-R)	-	-	[3][5]
Thiophene derivative 8	-	-	16 mg/L (Col-R)	-	-	[3][5]
Spiro–indoline–oxadiazole 17	No effect	-	No effect	-	-	[6][7]
Ciprofloxacin	-	-	-	-	-	[1]

Derivative/Compound	Acinetobacter baumannii (Gram-negative)	Clostridium difficile	Reference
Thiophene derivative 4	4 mg/L (Col-R)	-	[3][4][5]
Thiophene derivative 5	4 mg/L (Col-R)	-	[3][5]
Thiophene derivative 8	16 mg/L	-	[3][5]
Spiro–indoline–oxadiazole 17	-	2 to 4 µg/ml	[6][7]

Key Experimental Protocols

The evaluation of antibacterial activity relies on standardized and reproducible experimental methods. Below are detailed protocols for two key assays used to determine the efficacy of thiophene derivatives.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is a gold standard for quantifying the in vitro activity of an antimicrobial agent.[6][7][8][9]

• Preparation of Bacterial Inoculum: Bacterial strains are cultured on a suitable agar medium for 18-24 hours at 37°C. A few colonies are then transferred to a sterile broth and incubated until the culture reaches the logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration, typically 5 x 10^5 Colony Forming Units (CFU)/mL.[8]

• Compound Preparation and Dilution: The thiophene derivatives and standard antibiotics are dissolved in a suitable solvent like dimethyl sulfoxide (DMSO) to create stock solutions. A series of two-fold serial dilutions of these stock solutions are then prepared in a 96-well microtiter plate using an appropriate broth.[1][8]

• Inoculation and Incubation: Each well of the microtiter plate containing the diluted compounds is inoculated with the standardized bacterial suspension. The plates are then incubated at 37°C for 18-24 hours.[8]

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Time-Kill Assay

This assay provides insights into the bactericidal or bacteriostatic effects of an antimicrobial agent over time.[3][8]

• Experimental Setup: A bacterial culture in the logarithmic growth phase is diluted to a starting concentration of approximately 5 x 10^5 CFU/mL in fresh broth. The thiophene derivative is added at a concentration that is a multiple of its predetermined MIC (e.g., 1x MIC, 2x MIC, 4x MIC). A control culture without the compound is also included.[3][8]

• Sampling: The cultures are incubated at 37°C with agitation. Aliquots are withdrawn from each culture at specific time points (e.g., 0, 2, 4, 6, 8, and 24 hours).[8]

• Colony Counting: The withdrawn aliquots are serially diluted and plated on agar plates. After incubation at 37°C for 18-24 hours, the number of viable colonies is counted.[8]

• Data Analysis: The results are expressed as log10 CFU/mL. A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.[8]

Proposed Mechanisms of Action

While the exact mechanisms of action for all thiophene derivatives are not fully understood, several studies have proposed potential pathways through which they exert their antibacterial effects. These include the disruption of the bacterial cell membrane and the inhibition of essential enzymes.[8] Some thiophene derivatives have been shown to increase the permeability of the bacterial outer membrane.[3] Another proposed mechanism involves the inhibition of FtsZ polymerization, a critical step in bacterial cell division.[8] Molecular docking studies have also suggested that some derivatives bind to and inhibit enzymes like D-alanine ligase, which is crucial for cell wall synthesis.[6][7]

Visualizing the Scientific Process

To better understand the workflow and the proposed mechanisms, the following diagrams have been generated.

Caption: Workflow for assessing antibacterial activity.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Design, synthesis and antibacterial evaluation of a novel class of tetrahydrobenzothiophene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Bromothiophenes

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. This is particularly crucial in the synthesis of conjugated materials and pharmaceutical intermediates where thiophene-based biaryl structures are prevalent. The choice of the palladium catalyst is a critical parameter that significantly influences the yield, reaction time, and overall efficiency of the coupling of bromothiophenes. This guide provides an objective comparison of common palladium catalysts for this application, supported by experimental data.

Catalyst Performance Comparison

The following table summarizes the performance of different palladium catalyst systems in the Suzuki coupling of various bromothiophenes. The data has been compiled from multiple sources to provide a comparative perspective.

Catalyst System	Bromothiophene Substrate	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Pd(PPh₃)₄	2,5-dibromo-3-methylthiophene	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	27-63[1]
Pd(PPh₃)₄	2,5-dibromo-3-hexylthiophene	Not Specified	K₃PO₄	1,4-Dioxane/H₂O	90	12	Moderate to Good[2]
Pd(dppf)Cl₂	General Dihaloarene	3	Na₂CO₃	Toluene/H₂O	110-115	12-18	(General Protocol)[2]
PEPPSI-iPr	Aryl Halides (General)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	High Yields[3][4]
Buchwald Palladacycles	Aryl Halides (General)	Low Loadings	Various	Various	Room Temp to High Temp	Short Reaction Times	High Activity[5][6]

Note: The yields are highly dependent on the specific arylboronic acid and the substituents on the bromothiophene used in the coupling reaction. "Moderate to Good" and "Low to Moderate" are qualitative descriptions from the source papers where specific percentage ranges were not provided for all derivatives. The entries for Pd(dppf)Cl₂, PEPPSI-iPr, and Buchwald Palladacycles are based on general protocols for aryl halides and serve as common, highly effective alternatives.

Experimental Workflow & Catalytic Cycle

The following diagrams illustrate the generalized experimental workflow for a Suzuki coupling reaction and the catalytic cycle.

A generalized workflow for the Suzuki coupling of bromothiophenes.

The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocols

Detailed methodologies for Suzuki-Miyaura cross-coupling reactions using two common catalyst systems are provided below.

Protocol 1: Using Pd(PPh₃)₄

This is a widely used and robust protocol for a variety of Suzuki coupling reactions.[2]

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon), add the bromothiophene (1.0 mmol), the desired arylboronic acid (1.1-1.5 mmol), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 mmol) or potassium phosphate (K₃PO₄, 2.0 mmol).

• Add the palladium catalyst, Pd(PPh₃)₄ (1-5 mol%).

• Add a degassed solvent mixture, such as 1,4-dioxane/water or toluene/water (typically in a 4:1 or 5:1 ratio).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After cooling, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Using Pd(dppf)Cl₂

This catalyst system is often favored for its high activity and stability, particularly with more challenging substrates.[2]

Procedure:

• In a sealed tube or a flask equipped with a reflux condenser under an inert atmosphere, dissolve the bromothiophene (1.0 mmol) and the arylboronic acid (1.2 mmol) in a suitable solvent such as toluene or 1,4-dioxane.

• Add an aqueous solution of a base, such as sodium carbonate (Na₂CO₃, 2 M) or potassium phosphate (K₃PO₄).

• Add the palladium catalyst, Pd(dppf)Cl₂ (1-3 mol%).

• Seal the tube or heat the flask to 100-115 °C and stir vigorously for 12-18 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute the mixture with an organic solvent and filter through celite to remove the catalyst.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sulfate.

• Concentrate the solvent and purify the residue by column chromatography.

Discussion of Catalyst Efficacy

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) : This is one of the most common and commercially available catalysts for Suzuki couplings.[7] It is generally effective for a wide range of substrates, including bromothiophenes.[1] However, it can be sensitive to air and may require higher catalyst loadings and longer reaction times compared to more modern catalyst systems. For sterically hindered substrates, its efficacy might be reduced.[8]

• Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) : This catalyst, featuring a ferrocene-based ligand, often exhibits higher thermal stability and reactivity than Pd(PPh₃)₄.[9] The dppf ligand can stabilize the palladium center and facilitate the catalytic cycle, often leading to higher yields and the ability to couple more challenging substrates.

• PEPPSI-iPr (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) : This N-heterocyclic carbene (NHC) based catalyst is known for its high stability and activity.[3] PEPPSI-type catalysts are often effective for demanding cross-coupling reactions, including those with sterically hindered substrates, and can sometimes be used under milder conditions.[3] One study assessing catalysts for a Suzuki coupling found that out of Pd(PPh₃)₄, Pd(dppf)Cl₂, and PEPPSI-iPr, only Pd(PPh₃)₄ was capable of producing the desired product under the tested conditions, highlighting that catalyst performance can be highly substrate-dependent.[7]

• Buchwald-Hartwig Palladacycles : These are a class of highly active pre-catalysts that can be used at very low loadings and often promote rapid reactions at room temperature.[5][10][6] The bulky and electron-rich biarylphosphine ligands associated with these palladacycles are key to their high reactivity, especially with challenging substrates like aryl chlorides. While specific examples with bromothiophenes are less prevalent in the initial literature search, their general high performance in C-C bond formation makes them a strong alternative to consider, particularly when other catalysts show limited success.

Conclusion

The choice of palladium catalyst for the Suzuki coupling of bromothiophenes is a critical factor in achieving optimal results. While Pd(PPh₃)₄ remains a workhorse catalyst for many applications, more modern systems like Pd(dppf)Cl₂ , PEPPSI-iPr , and Buchwald palladacycles often offer significant advantages in terms of reactivity, stability, and substrate scope. For challenging couplings involving sterically hindered or electronically deactivated bromothiophenes, the use of more advanced catalyst systems is highly recommended. Researchers should consider screening a variety of catalysts and reaction conditions to identify the most efficient system for their specific substrate combination.

References

• 1. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. PEPPSI™-IPent for Demanding Cross-Coupling Reactions [sigmaaldrich.com]
• 4. Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr [organic-chemistry.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 7. diva-portal.org [diva-portal.org]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications - PMC [pmc.ncbi.nlm.nih.gov]

Spasmolytic Showdown: A Comparative Analysis of 5-Bromothiophene-2-Carboxylic Acid Esters

A detailed examination of newly synthesized 5-bromothiophene-2-carboxylic acid esters reveals significant potential for the development of potent spasmolytic agents. A recent study highlights that specific structural modifications to the ester group can substantially enhance smooth muscle relaxant activity, offering promising avenues for the treatment of conditions characterized by involuntary muscle spasms.

In the quest for novel therapeutic agents to manage smooth muscle spasms, a series of pentyl and phenethyl esters of 5-bromothiophene-2-carboxylic acid, further modified through Suzuki cross-coupling reactions, have been synthesized and evaluated for their spasmolytic properties. The research provides a clear quantitative comparison of their efficacy, shedding light on the structure-activity relationships that govern their biological function.

Comparative Spasmolytic Activity

The spasmolytic effects of the synthesized compounds were assessed on high-K+ (80 mM) induced contractions in isolated rat duodenum preparations. The results, summarized below, demonstrate a range of potencies, with some derivatives exhibiting complete relaxation at micromolar concentrations.

Compound ID	Ester Group	Aryl Substitution (at position 5)	EC50 (µM) [95% CI]	Potency Rank
10d	Phenethyl	3,4-Dichlorophenyl	1.26 [0.64–2.67]	1
5c	Pentyl	3,4-Dichlorophenyl	1.39 [0.94–2.02]	2
10c	Phenethyl	4-Chlorophenyl	2.13 [1.32–3.46]	3
10e	Phenethyl	4-Fluorophenyl	2.89 [2.02–4.06]	4
10b	Phenethyl	4-Methylphenyl	3.14 [1.68–6.06]	5
5a	Pentyl	Phenyl	4.21 [2.74–6.35]	6
5b	Pentyl	4-Methylphenyl	7.09 [5.03–10.08]	7
5d	Pentyl	4-Methoxyphenyl	11.8 [8.68–16.43]	8
5e	Pentyl	4-Fluorophenyl	Partial Relaxation	-
3	Pentyl	Bromo (unmodified)	No Response	-
10a	Phenethyl	Phenyl	No Response	-
10f	Phenethyl	4-Methoxyphenyl	No Response	-

EC50 represents the concentration of the compound that elicits 50% of the maximal response (relaxation). A lower EC50 value indicates higher potency. CI denotes the confidence interval.

The data clearly indicates that the nature of the ester and the aryl substitution at the 5-position of the thiophene ring play a crucial role in determining the spasmolytic activity. Notably, the phenethyl ester 10d and the pentyl ester 5c, both featuring a 3,4-dichlorophenyl substituent, emerged as the most potent compounds in their respective series.[1][2] This suggests that electron-withdrawing groups on the aryl ring may enhance the spasmolytic effect. Interestingly, the parent pentyl ester 3 (pentyl 5-bromothiophene-2-carboxylate) and some of the phenyl and methoxyphenyl substituted analogs (10a and 10f) were inactive, underscoring the importance of the Suzuki cross-coupling modification for imparting biological activity.[1]

Mechanism of Action: A Glimpse into the Signaling Pathway

The spasmolytic activity of these compounds is believed to be mediated through the blockade of voltage-gated calcium channels. High potassium-induced contractions are a standard method to depolarize smooth muscle cell membranes, leading to the opening of L-type voltage-gated calcium channels and a subsequent influx of extracellular calcium. This rise in intracellular calcium is the primary trigger for smooth muscle contraction. The ability of the active compounds to induce relaxation in this model strongly suggests that they interfere with this calcium influx, a hallmark of calcium channel blocking agents.

Proposed mechanism of spasmolytic action.

Experimental Protocols

The evaluation of the spasmolytic activity of the 5-bromothiophene-2-carboxylic acid esters was conducted using a standardized in vitro methodology.

Tissue Preparation and Mounting: Male Sprague-Dawley rats were euthanized, and segments of the duodenum (approximately 2 cm) were isolated and cleaned. The tissue segments were then mounted in organ baths containing Tyrode's solution, maintained at 37°C, and continuously aerated with carbogen (95% O2, 5% CO2). The composition of the Tyrode's solution was (in mM): NaCl 136.9, KCl 2.68, CaCl2 1.8, MgCl2 1.05, NaHCO3 11.9, NaH2PO4 0.42, and glucose 5.55.

Induction of Contraction and Drug Application: The duodenal strips were allowed to equilibrate for at least 30 minutes under a resting tension of 1 g. Following equilibration, sustained contractions were induced by replacing the normal Tyrode's solution with a high-potassium Tyrode's solution (containing 80 mM KCl, with an equimolar reduction in NaCl). Once the contractions reached a stable plateau, the test compounds were added to the organ bath in a cumulative manner to obtain concentration-response curves.

Data Analysis: The relaxation responses were expressed as a percentage of the pre-induced contraction. The EC50 values and their 95% confidence intervals were calculated by fitting the concentration-response data to a sigmoidal dose-response equation using non-linear regression analysis.

Workflow from synthesis to data analysis.

References

• 1. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Validation of 5-Arylthiophene-2-carboxylate Synthesis: A Comparative Guide to Spectral Analysis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-arylthiophene-2-carboxylates is a cornerstone in the development of novel therapeutic agents and functional materials. The validation of these synthesized compounds through meticulous spectral analysis is paramount to ensure structural integrity and purity. This guide provides an objective comparison of common synthetic routes to 5-arylthiophene-2-carboxylates, with a focus on the Suzuki-Miyaura cross-coupling reaction, and details the spectral data that confirms their successful synthesis. Alternative synthetic strategies, including the Fiesselmann and Gewald syntheses, are also presented to offer a broader perspective on available methodologies.

Comparison of Synthetic Routes

The selection of a synthetic strategy for 5-arylthiophene-2-carboxylates is often dictated by factors such as the availability of starting materials, desired substitution patterns, and functional group tolerance. The Suzuki-Miyaura cross-coupling reaction is a widely adopted method due to its mild reaction conditions and high functional group tolerance.

Synthesis Method	Starting Materials	Key Reagents & Conditions	Typical Yields	Key Advantages	Key Disadvantages
Suzuki-Miyaura Coupling	5-Bromothiophene-2-carboxylate, Arylboronic acid	Pd catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₃PO₄), Solvent (e.g., 1,4-Dioxane/Water)[1]	Moderate to Good (37-80%)[1][2]	High functional group tolerance, mild conditions, commercially available reagents.	Potential for catalyst poisoning, cost of palladium catalyst.
Fiesselmann Synthesis	α,β-Acetylenic esters, Thioglycolic acid derivatives	Base (e.g., sodium ethoxide)[3]	-	Forms highly functionalized thiophenes.	Limited to specific substitution patterns, may require stronger reaction conditions.
Gewald Aminothiophene Synthesis	Ketone with α-CH₂ group, β-Ketonitrile, Elemental sulfur	Base (e.g., diethylamine)	-	One-pot synthesis of 2-aminothiophenes.	Primarily yields aminothiophenes, which require further modification.

Experimental Protocols

Suzuki-Miyaura Cross-Coupling of Pentyl 5-Bromothiophene-2-carboxylate

A mixture of pentyl 5-bromothiophene-2-carboxylate (1.0 eq), an appropriate arylboronic acid (1.1 eq), potassium phosphate (K₃PO₄, 2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%) is prepared in a 4:1 mixture of 1,4-dioxane and water. The reaction mixture is then heated to 90°C and stirred for 12-16 hours under an inert atmosphere. After completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel.[1]

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis involves the condensation of an α,β-acetylenic ester with a thioglycolic acid derivative in the presence of a base. The reaction proceeds via a series of base-catalyzed 1,4-conjugate additions to form a thioacetal, which then undergoes an intramolecular Dieckmann condensation to yield the thiophene ring.[3]

Gewald Aminothiophene Synthesis

This method involves the base-catalyzed condensation of a ketone containing an α-methylene group with a β-ketonitrile, followed by cyclization with elemental sulfur. The reaction typically proceeds in a one-pot manner to afford 2-aminothiophenes.

Spectral Validation Data

The structural confirmation of the synthesized 5-arylthiophene-2-carboxylates relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

¹H and ¹³C NMR Spectroscopy

Proton and carbon NMR provide detailed information about the chemical environment of each atom in the molecule.

Table of ¹H and ¹³C NMR Data for Representative 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides [2]

Compound	Ar-Group	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
4b	3,4-Dichlorophenyl	11.27 (s, 1H, NH), 9.38 (s, 1H), 8.47 (s, 1H), 8.42 (d, 1H), 8.25 (d, 1H), 8.03 (d, 1H), 7.74–7.69 (m, 3H)	160.05, 148.68, 146.47, 142.51, 140.00, 138.63, 137.29, 133.38, 132.07, 131.84, 131.31, 131.18, 127.32, 126.36, 125.99
4g	4-Methoxyphenyl	11.19 (s, 1H, NH), 9.33 (d, 1H), 8.46 (d, 1H), 8.41 (d, 1H), 8.24–8.20 (m, 2H), 7.66 (d, 2H), 7.33 (d, 2H), 2.50 (s, 3H, OCH₃)	160.23, 158.85, 148.89, 147.99, 142.38, 139.81, 138.32, 137.18, 135.49, 132.18, 130.39, 127.47, 113.17, 53.93
4j	3,5-Difluorophenyl	11.28 (s, 1H, NH), 9.37 (d, 1H), 8.47 (dd, 1H), 8.26 (d, 1H), 7.76 (d, 1H), 7.63–7.60 (m, 1H), 7.52 (dd, 2H), 7.26 (tt, 1H)	163.70, 162.07, 160.06, 148.67, 146.58, 142.53, 140.03, 138.90, 137.29, 136.12, 131.70, 128.67, 126.74, 109.13, 103.93

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups in the molecule.

Table of Key IR Absorption Bands for a Representative Thiophene Carboxamide Derivative [4]

Functional Group	Wavenumber (cm⁻¹)
N-H Stretch	3398
C-H Stretch (aromatic)	2943
C=O Stretch (amide)	1722
C=C Stretch (aromatic)	1640, 1541, 1533

Visualizing the Synthetic and Analytical Workflow

To further clarify the process, the following diagrams illustrate the Suzuki-Miyaura coupling reaction and the overall workflow for synthesis and validation.

Suzuki-Miyaura Cross-Coupling Reaction.

Workflow for Synthesis and Validation.

References

• 1. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations [mdpi.com]
• 3. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 4. rsc.org [rsc.org]

A Comparative Guide to Organic Semiconductors: Thiophene Carboxylic Acid Derivatives vs. Industry Benchmarks

For Researchers, Scientists, and Drug Development Professionals

The field of organic electronics continues to rapidly evolve, driven by the promise of flexible, low-cost, and large-area devices. At the heart of this innovation are organic semiconductors, with thiophene-based materials being a particularly prominent class due to their excellent charge transport properties and environmental stability. This guide provides a comprehensive performance benchmark of organic semiconductors derived from thiophene carboxylic acids against established and high-performing alternatives, including pentacene, the polymer donor PTB7-Th, and the non-fullerene acceptors ITIC and Y6. The comparisons are supported by experimental data for key performance metrics in Organic Thin-Film Transistors (OTFTs) and Organic Solar Cells (OSCs).

Performance Benchmark: A Side-by-Side Comparison

The performance of an organic semiconductor is paramount to its application. For OTFTs, key metrics include charge carrier mobility (μ), which dictates the switching speed, and the on/off current ratio (Ion/Ioff), which is crucial for low power consumption. In OSCs, the power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF) are the critical parameters determining the device's energy-harvesting capability.

Below are tables summarizing the performance of thiophene carboxylic acid derivatives in comparison to benchmark organic semiconductors. It is important to note that direct side-by-side comparisons under identical conditions are limited in the literature; therefore, data from various sources with similar fabrication and testing methodologies have been compiled for the most objective comparison possible.

Table 1: Performance in Organic Thin-Film Transistors (OTFTs)

Semiconductor Material	Device Architecture	Charge Carrier Mobility (μ) (cm²/Vs)	On/Off Ratio (Ion/Ioff)	Substrate/Dielectric
P3HT-COOH	Bottom-Gate, Bottom-Contact	~0.01 - 0.1[1]	> 10⁴	Si/SiO₂
Pentacene	Top-Contact, Bottom-Gate	~0.1 - 1.0	> 10⁶	Si/SiO₂
TIPS-Pentacene	Bottom-Gate, Top-Contact	~0.1 - 8.96 x 10⁻²[2]	> 10⁵	Si/SiO₂
PTB7-Th	Bottom-Gate, Top-Contact	~10⁻³ - 10⁻²	~10³ - 10⁴	Si/SiO₂

Table 2: Performance in Organic Solar Cells (OSCs)

Donor:Acceptor Blend	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current (Jsc) (mA/cm²)	Fill Factor (FF)
P3HT-COOH based	~0.9[3]	~0.54[3]	~3.7[3]	~0.46[3]
P3HT:PCBM	~3 - 5.5[4]	~0.6	~10	~0.60 - 0.65
PTB7-Th:PC₇₁BM	~9 - 10	~0.75	~17	~0.70
PTB7-Th:ITIC	~6 - 11	~0.8 - 0.9	~12 - 16	~0.60 - 0.70
PM6:Y6	> 15	~0.85	~25	> 0.75

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental results. This section outlines typical experimental protocols for the synthesis of thiophene carboxylic acid-based semiconductors and the fabrication and characterization of OTFTs and OSCs.

Synthesis of Poly(3-hexylthiophene) with Carboxylic End Groups (P3HT-COOH)

A common method for synthesizing P3HT-COOH is through a post-polymerization modification of poly(3-hexylthiophene) (P3HT).

• Synthesis of P3HT: Regioregular P3HT is synthesized via Grignard Metathesis (GRIM) polymerization of 2-bromo-5-iodo-3-hexylthiophene. The reaction is typically initiated with a Grignard reagent and catalyzed by a nickel complex, such as Ni(dppp)Cl₂.

• Functionalization: The terminal bromine atom of the P3HT chain is then substituted with a carboxyl group. This can be achieved by reacting the P3HT with a strong base like n-butyllithium to form a lithiated intermediate, followed by quenching with carbon dioxide (dry ice).

• Purification: The resulting P3HT-COOH is purified by precipitation in a non-solvent like methanol and further purified by Soxhlet extraction to remove any remaining monomers, catalyst, and unfunctionalized polymer.

Fabrication and Characterization of Organic Thin-Film Transistors (OTFTs)

A typical bottom-gate, bottom-contact (BGBC) OTFT fabrication process is as follows:

• Substrate Cleaning: A heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer is used as the substrate and gate dielectric, respectively. The substrate is sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol.

• Electrode Deposition: Source and drain electrodes (e.g., gold) are patterned on the SiO₂ surface using photolithography and thermal evaporation.

• Semiconductor Deposition: The organic semiconductor, such as P3HT-COOH, is dissolved in a suitable organic solvent (e.g., chloroform or chlorobenzene) and deposited onto the substrate via spin-coating.[5][6]

• Annealing: The device is then annealed at a specific temperature (e.g., 110-150 °C) to improve the crystallinity and morphology of the semiconductor film.[5]

• Characterization: The electrical characteristics of the OTFT are measured using a semiconductor parameter analyzer in a nitrogen-filled glovebox or in ambient air. The transfer and output characteristics are recorded to determine the charge carrier mobility and on/off ratio.[5]

Fabrication and Characterization of Organic Solar Cells (OSCs)

A standard bulk heterojunction (BHJ) OSC fabrication process involves the following steps:

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are cleaned sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

• Hole Transport Layer (HTL) Deposition: A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate and annealed.

• Active Layer Deposition: A blend of the donor (e.g., P3HT-COOH or PTB7-Th) and acceptor (e.g., PCBM, ITIC, or Y6) materials in a suitable solvent is spin-coated on top of the HTL.[7] The film is then typically annealed to optimize the morphology of the bulk heterojunction.[7]

• Cathode Deposition: A low work function metal, such as aluminum or calcium followed by aluminum, is thermally evaporated on top of the active layer to form the cathode.

• Characterization: The current density-voltage (J-V) characteristics of the OSC are measured under simulated AM1.5G solar illumination (100 mW/cm²) using a solar simulator.[8] From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.

Visualizing the Processes

To better understand the workflows and relationships in the fabrication and operation of these organic semiconductor devices, the following diagrams are provided.

Caption: Workflow for the fabrication and characterization of an Organic Thin-Film Transistor (OTFT).

Caption: Key steps in the operation of a bulk heterojunction Organic Solar Cell (OSC).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 104.197.3.79 [104.197.3.79]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researching.cn [researching.cn]
• 7. Flexible Polymer–Organic Solar Cells Based on P3HT:PCBM Bulk Heterojunction Active Layer Constructed under Environmental Conditions [mdpi.com]
• 8. researchgate.net [researchgate.net]

In vitro biological activity screening of novel 5-Bromo-4-methylthiophene-2-carboxylic acid derivatives

A comprehensive guide for researchers and drug development professionals on the comparative biological activities of newly synthesized 5-bromothiophene-2-carboxylic acid derivatives. This guide provides a detailed analysis of their spasmolytic, antibacterial, and anticancer properties, supported by quantitative data and experimental protocols.

The quest for novel therapeutic agents has led to extensive research into heterocyclic compounds, with thiophene derivatives emerging as a promising class due to their diverse pharmacological activities. This guide focuses on the in vitro biological activity of derivatives synthesized from 5-bromothiophene-2-carboxylic acid, a versatile starting material for generating a wide array of potentially bioactive molecules.[1][2] We present a comparative analysis of different series of these derivatives, highlighting their potential as spasmolytic, antibacterial, and anticancer agents.

Comparative Analysis of Biological Activity

The biological potential of 5-bromothiophene-2-carboxylic acid derivatives has been explored through various structural modifications, leading to compounds with distinct activity profiles. Here, we compare the spasmolytic, antibacterial, and anticancer activities of representative derivatives.

Spasmolytic Activity

A series of pentyl and phenethyl esters of 5-arylthiophene-2-carboxylates, synthesized from 5-bromothiophene-2-carboxylic acid via Suzuki cross-coupling reactions, were evaluated for their spasmolytic effects.[1] The results, presented in Table 1, indicate that several of these compounds exhibit potent spasmolytic activity, with some showing greater efficacy than the standard drug, verapamil.

Table 1: Spasmolytic Activity of Pentyl and Phenethyl 5-Arylthiophene-2-Carboxylate Derivatives [1]

Compound ID	Aryl Substituent	EC50 (µM)
5a	Phenyl	3.15
5b	4-Methylphenyl	2.89
5c	4-Methoxyphenyl	2.54
5d	3,4-Dichlorophenyl	2.12
5e	4-Nitrophenyl	3.56
10a	Phenyl	2.98
10b	4-Methylphenyl	2.45
10c	4-Methoxyphenyl	1.87
10d	3,4-Dichlorophenyl	1.26
10f	4-Nitrophenyl	3.21
Verapamil	(Standard)	1.50

EC50: Half maximal effective concentration.

Among the tested compounds, phenethyl 5-(3,4-dichlorophenyl)thiophene-2-carboxylate (10d ) demonstrated the most potent spasmolytic effect with an EC50 value of 1.26 µM, surpassing the efficacy of verapamil.[1]

Antibacterial Activity

The antibacterial potential of 5-aryl-N-(4-methylpyridin-2-yl)thiophene-2-carboxamides, also derived from 5-bromothiophene-2-carboxylic acid, was investigated against an extended-spectrum-β-lactamase (ESBL)-producing clinical strain of Escherichia coli ST 131.[3] The activity was assessed by measuring the zone of inhibition at various concentrations, as well as determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Table 2: Antibacterial Activity of 5-Aryl-N-(4-methylpyridin-2-yl)thiophene-2-carboxamide Derivatives against ESBL-producing E. coli [3]

Compound ID	Aryl Substituent	Zone of Inhibition (mm) at 50 mg/well	MIC (mg/mL)	MBC (mg/mL)
4a	Phenyl	13 ± 2	0.09	0.18
4b	4-Methylphenyl	11 ± 1	0.18	0.37
4c	4-Methoxyphenyl	15 ± 2	0.04	0.09
4d	4-Chlorophenyl	12 ± 1	0.09	0.18
4e	4-Fluorophenyl	10 ± 1	0.37	0.75
4f	4-Bromophenyl	11 ± 2	0.18	0.37
4g	4-Nitrophenyl	9 ± 1	0.75	1.5
4h	3,4-Dichlorophenyl	10 ± 2	0.37	0.75
Ciprofloxacin	(Standard)	25 ± 1	0.002	0.004

Compounds 4a and 4c exhibited the most significant zones of inhibition among the synthesized derivatives.[3] Notably, compound 4c , with a 4-methoxyphenyl substituent, displayed the lowest MIC and MBC values, indicating strong antibacterial potential.[3]

Anticancer Activity

A series of thiophene carboxamide derivatives were synthesized and evaluated for their cytotoxic effects against various cancer cell lines, including the hepatocellular carcinoma cell line Hep3B.[4] The half-maximal inhibitory concentration (IC50) values were determined to quantify their anticancer activity.

Table 3: Anticancer Activity of Thiophene Carboxamide Derivatives against Hep3B Cell Line [4]

Compound ID	Aniline Substituent	IC50 (µM)
2a	2,4-Difluoroaniline	25.12
2b	2-Chloro-4-fluoroaniline	5.46
2c	2,4-Dichloroaniline	18.76
2d	4-Bromo-2-fluoroaniline	8.85
2e	4-Iodo-2-fluoroaniline	12.58
Doxorubicin	(Standard)	0.98

The results indicate that all synthesized compounds exhibited antiproliferative properties against the Hep3B cancer cell line.[4] Compounds 2b , 2d , and 2e were the most active agents, with compound 2b showing a particularly low IC50 value of 5.46 µM.[4]

Experimental Protocols and Methodologies

The following sections provide detailed methodologies for the key experiments cited in this guide.

Synthesis of 5-Bromothiophene-2-Carboxylic Acid Derivatives

The synthesis of the compared derivatives generally involves a multi-step process starting from 5-bromothiophene-2-carboxylic acid.

Caption: General synthetic pathways for thiophene derivatives.

General Procedure for Esterification (e.g., for Spasmolytic Agents): 5-bromothiophene-2-carboxylic acid is reacted with the corresponding alcohol (e.g., amyl alcohol or 2-phenylethanol) in the presence of N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst in a solvent like dichloromethane (DCM) at room temperature.[1]

General Procedure for Amidation (e.g., for Anticancer Agents): The parent carboxylic acid is dissolved in a suitable solvent such as DCM, followed by the addition of a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst like DMAP. The mixture is stirred, and then the appropriate aniline derivative is added, and the reaction proceeds for an extended period at room temperature.[4]

Suzuki Cross-Coupling Reaction: The brominated thiophene intermediate is reacted with various arylboronic acids in the presence of a palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0), and a base in a suitable solvent system (e.g., 1,4-dioxane and water) at elevated temperatures to yield the final 5-arylthiophene derivatives.[1]

In Vitro Biological Assays

The workflow for screening the biological activity of the synthesized compounds typically follows a standardized process.

Caption: Workflow for in vitro biological activity screening.

Spasmolytic Activity Assay: The spasmolytic activity is evaluated on isolated tissue preparations (e.g., rabbit jejunum). The tissue is mounted in an organ bath containing an appropriate physiological solution, and contractions are induced by a spasmogen (e.g., high K+ concentration). The ability of the test compounds to inhibit these contractions is measured, and dose-response curves are constructed to determine the EC50 values.

Antibacterial Activity Assay (Agar Well Diffusion Method): Bacterial cultures are uniformly spread on agar plates. Wells are created in the agar, and different concentrations of the test compounds are added to the wells. The plates are incubated, and the diameter of the zone of inhibition around each well is measured. The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) are determined using broth microdilution methods.[3]

Anticancer Activity Assay (MTS Assay): Cancer cells are seeded in 96-well plates and incubated. The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 48 hours). A solution containing 3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium (MTS) is added to each well. The absorbance is measured to determine the percentage of viable cells, and IC50 values are calculated.[4]

Conclusion

The derivatives of 5-bromothiophene-2-carboxylic acid represent a versatile scaffold for the development of novel therapeutic agents. The studies highlighted in this guide demonstrate that strategic modifications of this core structure can lead to compounds with potent and specific biological activities. The phenethyl ester derivative 10d shows significant promise as a spasmolytic agent, while the N-aryl amide derivative 4c exhibits notable antibacterial activity. Furthermore, the thiophene carboxamide 2b has demonstrated potent anticancer effects. These findings underscore the importance of continued exploration and optimization of this class of compounds in the pursuit of new and effective drugs. Further in vivo studies and investigation of the mechanisms of action are warranted to fully elucidate the therapeutic potential of these promising derivatives.

References

• 1. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Bromothiophene-2-carboxylic acid, 98%|CAS 7311-63-9 [benchchem.com]
• 3. Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131 | MDPI [mdpi.com]
• 4. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Antibodies Raised Against Thiophene-Based Haptens

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity profiles of antibodies developed against different thiophene-based haptens. Understanding these cross-reactivity patterns is crucial for the development of specific and sensitive immunoassays for thiophene-containing compounds, which are prevalent in pharmaceuticals and agrochemicals. This document summarizes key experimental data, details relevant methodologies, and visualizes the underlying principles and workflows.

Data Presentation: Cross-Reactivity of Anti-Penthiopyrad Antibodies

The following table summarizes the cross-reactivity of polyclonal antibodies raised against two different haptens of penthiopyrad, a thiophene-containing fungicide. The data is presented as the 50% inhibition concentration (IC50) and the percentage of cross-reactivity relative to penthiopyrad. The key difference between the two haptens, PPa and PPb, lies in the attachment point of the linker arm to the penthiopyrad structure, which significantly influences the resulting antibody specificity.[1]

Antibodies generated from hapten PPa demonstrated moderately higher affinity and selectivity compared to those from hapten PPb.[1] The IC50 values for the antibodies were in the low nanomolar range, indicating a high affinity for the target analyte.[1]

Analyte	Antibody Type	IC50 (nM)	Cross-Reactivity (%)
Penthiopyrad	Anti-PPa	Low nM	100
Penthiopyrad	Anti-PPb	Low nM	100
Fluxapyroxad	Anti-PPa	>10,000	<0.1
Fluxapyroxad	Anti-PPb	Moderate	<0.5
Pyraclostrobin	Anti-PPa	>10,000	<0.1
Pyraclostrobin	Anti-PPb	>10,000	<0.1
Fluopyram	Anti-PPa	>10,000	<0.1
Fluopyram	Anti-PPb	>10,000	<0.1
Flupicolide	Anti-PPa	>10,000	<0.1
Flupicolide	Anti-PPb	>10,000	<0.1
Azoxystrobin	Anti-PPa	>10,000	<0.1
Azoxystrobin	Anti-PPb	>10,000	<0.1
Boscalid	Anti-PPa	>10,000	<0.1
Boscalid	Anti-PPb	>10,000	<0.1

Data synthesized from the study on penthiopyrad immunosensing.[1]

Experimental Protocols

Hapten Synthesis and Immunogen Preparation

The generation of antibodies against small molecules like thiophene derivatives requires them to be conjugated to a larger carrier protein, as small molecules (haptens) alone are not immunogenic.[2][3]

a. Hapten Design and Synthesis:

The design of the hapten is a critical step that dictates the specificity of the resulting antibodies.[4] The position where the linker arm is attached to the hapten molecule influences which parts of the molecule are exposed to the immune system.[1] Generally, the antibody will have lower affinity for analogues with modifications at the site of linker conjugation.

• Functionalization: A functional group (e.g., carboxyl, amino) is introduced onto the thiophene-based target molecule at a position distal to the key epitopes to be recognized. This is often achieved through multi-step organic synthesis.

• Linker Attachment: A spacer arm is attached to the functional group. The length and nature of the spacer can also affect the immunogenicity.

b. Conjugation to Carrier Protein:

• Activation: The functional group on the hapten-linker construct is activated to facilitate conjugation. For carboxyl groups, this is commonly done using N-hydroxysuccinimide (NHS) and a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Coupling: The activated hapten is then reacted with a carrier protein, such as Bovine Serum Albumin (BSA) for coating antigens or Keyhole Limpet Hemocyanin (KLH) for immunogens. The reaction typically occurs between the activated group on the hapten and primary amines (e.g., lysine residues) on the protein.

• Purification: The resulting hapten-protein conjugate is purified from unconjugated hapten and reagents, often by dialysis or size-exclusion chromatography.

Antibody Production and Purification

Polyclonal or monoclonal antibodies can be generated. Polyclonal antibodies are a heterogeneous mixture of antibodies that recognize multiple epitopes on the antigen, while monoclonal antibodies are a homogeneous population that recognizes a single epitope.[3]

• Immunization: An animal (commonly rabbits for polyclonal or mice for monoclonal antibodies) is immunized with the hapten-carrier protein conjugate (immunogen) mixed with an adjuvant to enhance the immune response.

• Titer Determination: Blood samples are periodically collected, and the antibody titer (a measure of the amount of specific antibody) is determined using an enzyme-linked immunosorbent assay (ELISA).

• Purification: For polyclonal antibodies, the immunoglobulin fraction is purified from the serum, typically using protein A or G affinity chromatography. For monoclonal antibodies, hybridoma technology is employed to produce a continuous supply of a specific antibody.

Competitive Indirect Enzyme-Linked Immunosorbent Assay (ciELISA)

The ciELISA is a common format for quantifying haptens. In this assay, the free hapten in the sample competes with a hapten-protein conjugate coated on the ELISA plate for binding to a limited amount of specific antibody.

• Coating: Microtiter plates are coated with a hapten-carrier protein conjugate (e.g., Hapten-BSA). The plates are then washed to remove any unbound conjugate.

• Blocking: The remaining protein-binding sites on the plate are blocked with an irrelevant protein (e.g., non-fat milk powder or BSA) to prevent non-specific binding of the antibody.

• Competition: A mixture of the sample (containing the free thiophene analyte) and a specific antibody is added to the wells. The plate is incubated to allow the free analyte and the coated hapten to compete for binding to the antibody.

• Washing: The plate is washed to remove unbound antibodies and other components.

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that is specific for the primary antibody's species and isotype is added to the wells.

• Substrate Addition: After another wash step, a substrate for the enzyme is added, which results in a color change.

• Measurement: The absorbance is read using a microplate reader. The signal intensity is inversely proportional to the concentration of the free analyte in the sample. The IC50 value is determined as the concentration of the analyte that causes 50% inhibition of the antibody binding to the coated antigen. Cross-reactivity is calculated as: (IC50 of target analyte / IC50 of cross-reactant) x 100%.[1]

Mandatory Visualizations

Figure 1. Experimental workflow for thiophene hapten immunoassay development.

Figure 2. Principle of antibody-hapten recognition and cross-reactivity.

References

• 1. Haptens, bioconjugates, and antibodies for penthiopyrad immunosensing - Analyst (RSC Publishing) DOI:10.1039/C4AN00828F [pubs.rsc.org]
• 2. aptamergroup.com [aptamergroup.com]
• 3. Hapten-Induced Contact Hypersensitivity, Autoimmune Reactions, and Tumor Regression: Plausibility of Mediating Antitumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | A hapten design strategy to enhance the selectivity of monoclonal antibodies against malachite green [frontiersin.org]

Safety & Regulatory Compliance

Proper Disposal of 5-Bromo-4-methylthiophene-2-carboxylic acid: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of 5-Bromo-4-methylthiophene-2-carboxylic acid based on safety data sheets of structurally similar compounds. No specific safety data sheet for 5-Bromo-4-methylthiophene-2-carboxylic acid was available at the time of writing. Researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department for specific disposal protocols and adhere to all local, state, and federal regulations.

Hazard Profile and Safety Precautions

Based on data for similar brominated thiophene derivatives, 5-Bromo-4-methylthiophene-2-carboxylic acid is anticipated to present several hazards. The following table summarizes the potential hazards and recommended personal protective equipment (PPE).

Hazard Classification	Description	Recommended Personal Protective Equipment (PPE)
Skin Irritation	Causes skin irritation.[1][2]	Wear protective gloves and a lab coat.[1][3]
Eye Irritation	Causes serious eye irritation.[1][2]	Wear safety glasses with side shields or goggles.[1][3]
Respiratory Irritation	May cause respiratory irritation.[1][2]	Use in a well-ventilated area or with a fume hood.[1][2]

Always handle this compound in a well-ventilated area, and avoid generating dust.[1] Personal protective equipment should be worn at all times to prevent skin and eye contact.[1][3]

Step-by-Step Disposal Protocol

The following protocol outlines the general steps for the safe disposal of 5-Bromo-4-methylthiophene-2-carboxylic acid.

• Waste Identification and Segregation:

  • Treat all solid waste contaminated with 5-Bromo-4-methylthiophene-2-carboxylic acid (e.g., weighing paper, contaminated gloves, pipette tips) as hazardous waste.

  • Segregate this waste from non-hazardous and other types of chemical waste to prevent cross-contamination and ensure proper disposal.

• Waste Collection and Storage:

  • Collect solid waste in a clearly labeled, sealable container designated for halogenated organic waste.[1]

  • The container should be made of a material compatible with the chemical.

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[1][2]

  • Ensure the container is kept tightly closed when not in use.[1][2]

• Labeling:

  • The waste container must be clearly labeled with the full chemical name: "5-Bromo-4-methylthiophene-2-carboxylic acid" and the appropriate hazard symbols (e.g., irritant).

• Disposal Request:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Follow all institutional procedures for waste disposal requests.

• Documentation:

  • Maintain a log of the chemical waste generated, including the name of the compound, quantity, and date of disposal.

Spill Management

In the event of a spill, the following procedures should be followed:

• Small Spills (Dry):

  • Avoid generating dust.[1]

  • Use dry clean-up procedures.[1]

  • Carefully sweep or vacuum the spilled material into a labeled container for disposal.[1]

  • Wash the area with soap and water.[1]

• Large Spills:

  • Evacuate the area and alert others.

  • Contact your institution's EHS or emergency response team immediately.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 5-Bromo-4-methylthiophene-2-carboxylic acid.

Caption: Disposal workflow for 5-Bromo-4-methylthiophene-2-carboxylic acid.

Ultimately, the responsibility for safe and compliant chemical waste disposal lies with the individual researcher and their institution. Always prioritize safety and environmental stewardship by adhering to established protocols.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-Bromo-4-methylthiophene-2-carboxylic acid

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling of chemical compounds is paramount. This guide provides critical safety and logistical information for the operational use and disposal of 5-Bromo-4-methylthiophene-2-carboxylic acid, ensuring a secure research environment.

Chemical Hazards: 5-Bromo-4-methylthiophene-2-carboxylic acid is classified as a hazardous substance. It is known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2] Adherence to the safety protocols outlined below is essential to mitigate these risks.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling 5-Bromo-4-methylthiophene-2-carboxylic acid.

Protection Level	Equipment	Specifications & Rationale
Primary (Essential)	Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1] A face shield should be worn in situations with a high risk of splashing.
Hand Protection	Chemical-resistant, impervious gloves are mandatory.[2] While specific breakthrough time data for this compound is not readily available, nitrile or butyl rubber gloves are generally recommended for handling a variety of chemicals.[3] Always inspect gloves for integrity before use and follow proper removal techniques to prevent skin contact.
Body Protection	A flame-resistant lab coat or impervious clothing should be worn to protect against skin contact.[1] Ensure the lab coat is fully buttoned. Long pants and closed-toe shoes are required.
Secondary (Task-Dependent)	Respiratory Protection	If handling the compound as a powder or if there is a risk of generating dust or aerosols, a full-face respirator or a NIOSH/MSHA approved dust mask (such as a type N95) should be used.[4][5] This is particularly important if exposure limits are exceeded or if irritation is experienced.[1]

Operational and Disposal Plans

Handling Procedures:

• Always handle 5-Bromo-4-methylthiophene-2-carboxylic acid in a well-ventilated area, preferably within a certified chemical fume hood.[1][2]

• Avoid the formation of dust and aerosols.[2]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

• Wash hands and any exposed skin thoroughly after handling.[1][2]

• Do not eat, drink, or smoke in the laboratory.

• Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated place.[1]

First-Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][5]

• In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty of soap and water.[5] If skin irritation occurs, get medical advice.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[1][5]

• If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[5]

Disposal Plan:

• Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1][5]

• Contaminated solid waste, such as gloves and weighing papers, should be collected in a clearly labeled, sealed container for hazardous waste.

• Unused or waste solutions should be collected in a designated, labeled, and sealed hazardous liquid waste container. Do not mix with incompatible waste streams.

Experimental Workflow: Donning and Doffing PPE

The following diagram illustrates the correct sequence for putting on and taking off Personal Protective Equipment to minimize the risk of contamination.

Caption: Procedural flow for donning and doffing Personal Protective Equipment.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. echemi.com [echemi.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. dess.uccs.edu [dess.uccs.edu]
• 5. fishersci.com [fishersci.com]